Akuammiline

Core Science & Biosynthesis

The Genesis of a Complex Scaffold: A Technical History of Akuammiline Alkaloid Discovery and Isolation

For Immediate Release

This technical guide delves into the historical milestones of the discovery, isolation, and synthesis of Akuammiline (B1256633) alkaloids, a complex class of monoterpene indole (B1671886) alkaloids. This document is intended for researchers, scientists, and professionals in drug development, providing a comprehensive overview of the foundational research that has paved the way for contemporary investigations into the therapeutic potential of these intricate natural products.

The narrative of the Akuammiline alkaloids begins in the late 19th century with the first isolation of echitamine from the bark of Alstonia scholaris. This seminal discovery opened the door to a rich field of natural product chemistry, leading to the identification of a diverse family of structurally related compounds from various plant sources, most notably the seeds of Picralima nitida, the etymological origin of the "Akuammiline" name. This guide will chronicle these early discoveries, detail the evolution of isolation techniques, and present the landmark achievement of the first total synthesis of an Akuammiline alkaloid.

Discovery and Initial Isolation

The journey into the world of Akuammiline alkaloids commenced with the pioneering work of Hesse in 1875, who first isolated echitamine , the inaugural member of this class, from the bark of Alstonia scholaris.[1] Decades later, the field saw significant expansion with the work of Henry and Sharp in 1927, who isolated akuammine from the seeds of Picralima klaineana (now Picralima nitida).[2] This was followed by the discovery of picrinine in 1965 by Chatterjee and his team, also from Alstonia scholaris.[3]

These early isolations were remarkable achievements, relying on classical methods of natural product chemistry. The general approach involved the extraction of plant material with organic solvents, followed by acid-base extraction to separate the basic alkaloids from other plant constituents. Subsequent purification was typically achieved through fractional crystallization of the alkaloid salts.

Key Milestones in the Discovery of Akuammiline Alkaloids

Year	Alkaloid	Plant Source	Discoverer(s)	Key Reference
1875	Echitamine	Alstonia scholaris	Hesse	-
1927	Akuammine	Picralima klaineana	Henry and Sharp	J. Chem. Soc., 1927, 1950-1959[4][5]
1932	Akuammiline	Picralima klaineana	Henry	J. Chem. Soc., 1932, 2759-2768
1965	Picrinine	Alstonia scholaris	Chatterjee et al.	Tetrahedron Lett., 1965, 3633-3637[3][6]

Experimental Protocols: From Plant to Pure Alkaloid

General Isolation Procedure for Akuammiline Alkaloids from Picralima nitida seeds

Objective: To extract and purify a mixture of Akuammiline alkaloids from the seeds of Picralima nitida.

Materials:

• Dried and powdered seeds of Picralima nitida

• Methanol (B129727) or Ethanol

• Dichloromethane (B109758) (DCM) or Chloroform (B151607)

• Hydrochloric acid (HCl), 2M

• Sodium hydroxide (B78521) (NaOH) or Ammonium hydroxide (NH₄OH), 2M

• Silica (B1680970) gel for column chromatography

• Various organic solvents for chromatography (e.g., hexane, ethyl acetate (B1210297), methanol)

• Thin Layer Chromatography (TLC) plates and developing chambers

• Rotary evaporator

Methodology:

• Extraction:

  • The powdered seeds are subjected to exhaustive extraction with methanol or ethanol, often using a Soxhlet apparatus, for several hours.

  • The solvent is then removed under reduced pressure using a rotary evaporator to yield a crude extract.

• Acid-Base Extraction:

  • The crude extract is dissolved in an acidic aqueous solution (e.g., 2M HCl) and filtered to remove non-basic components.

  • The acidic solution is then washed with a non-polar organic solvent like dichloromethane to remove any remaining neutral or acidic impurities.

  • The aqueous layer is then basified (e.g., with 2M NaOH or NH₄OH) to a pH of approximately 9-10.

  • The basic solution is then extracted multiple times with dichloromethane or chloroform to transfer the free alkaloids into the organic phase.

  • The combined organic extracts are dried over anhydrous sodium sulfate (B86663) and the solvent is evaporated to yield the crude alkaloid mixture.

• Chromatographic Purification:

  • The crude alkaloid mixture is subjected to column chromatography on silica gel.

  • The column is eluted with a gradient of solvents, starting with a non-polar solvent (e.g., hexane) and gradually increasing the polarity by adding ethyl acetate and then methanol.

  • Fractions are collected and monitored by TLC to identify and combine those containing the desired alkaloids.

  • Further purification of individual alkaloids can be achieved by repeated column chromatography or by techniques like preparative TLC or pH-zone-refining countercurrent chromatography.

Caption: Generalized workflow for the isolation of Akuammiline alkaloids.

Physicochemical and Spectroscopic Data of Early Akuammiline Alkaloids

The initial characterization of these newly isolated compounds relied on classical physicochemical methods and early spectroscopic techniques.

Property	Akuammine	Echitamine	Picrinine
Molecular Formula	C₂₂H₂₆N₂O₄	C₂₂H₂₈N₂O₄	C₂₀H₂₂N₂O₃
Melting Point (°C)	255 (decomp.)	285-287	189-190
Optical Rotation	[α]D -105.3° (pyridine)	-	-
UV λmax (nm)	245, 312 (in ethanol)	-	230, 285
Key IR Bands (cm⁻¹)	-	-	1730 (ester C=O), 1610, 1500 (aromatic)

Note: Data is compiled from various sources and may represent values from later characterizations. Original data from the 19th and early 20th centuries is limited.

The Advent of Total Synthesis: A New Era

For nearly a century after the first isolation, the complex, caged structure of the Akuammiline alkaloids posed a formidable challenge to synthetic chemists. The breakthrough came in 2009 with the first total synthesis of a member of this family, (±)-vincorine, by the research group of Y. Qin.[7][8] This landmark achievement not only confirmed the proposed structure of vincorine but also opened up avenues for the synthesis of other Akuammiline alkaloids and their analogues for biological evaluation.

Key Features of the First Total Synthesis of (±)-Vincorine

The synthesis by Qin and coworkers is a testament to the power of modern synthetic organic chemistry. A key feature of their approach was a three-step one-pot cascade reaction to construct the core 1,2-disubstituted 1,2,3,4-tetrahydro-4a,9a-iminoethanocarbazole, a distinctive feature of these alkaloids.[7][8] The synthesis was completed in 31 steps with an overall yield of approximately 1%.[7]

A later, more concise enantioselective total synthesis of (-)-vincorine was reported by the Macmillan group in 2013, accomplished in just nine steps with a 9% overall yield.[9][10] This synthesis featured a key organocatalytic Diels-Alder/iminium cyclization cascade to rapidly build the tetracyclic core.[10]

References

• 1. Total Synthesis of Vincorine by Qin [organic-chemistry.org]
• 2. Semi-synthesis in the exploration of opioid-targeting natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academicjournals.org [academicjournals.org]
• 4. tandfonline.com [tandfonline.com]
• 5. CCLIV.—The alkaloids of Picralima Klaineana - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Total synthesis of the akuammiline alkaloid (+/-)-vincorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Nine-step enantioselective total synthesis of (-)-vincorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]

Akuammiline from Picralima nitida: A Technical Guide for Researchers

An in-depth exploration of the natural sourcing, isolation, quantification, and pharmacological activity of the indole (B1671886) alkaloid akuammiline (B1256633), with a focus on its interaction with opioid receptors.

This technical guide provides a comprehensive overview of akuammiline, a prominent monoterpene indole alkaloid found in the seeds of the West African plant Picralima nitida. This document is intended for researchers, scientists, and drug development professionals interested in the phytochemical analysis and pharmacological potential of this natural compound. The guide details quantitative data on alkaloid content, experimental protocols for isolation and analysis, and a review of its primary signaling pathways.

Quantitative Analysis of Alkaloids in Picralima nitida

The seeds of Picralima nitida are a rich source of various indole alkaloids, with total alkaloid content varying depending on the plant part and extraction method. While specific quantitative data for akuammiline is not extensively reported in publicly available literature, the total alkaloid content provides a crucial context for its extraction and purification.

Plant Part	Total Alkaloid Content (%)	Reference
Seeds	3.5 - 4.8%	[1]
Pods	7.6%	[2]
Seeds (in another study)	6.0%	[2]

In addition to its presence in the plant, the pharmacological activity of akuammiline has been quantified through receptor binding assays. These studies have identified the kappa-opioid receptor (κOR) as a primary target.

Ligand	Receptor	Binding Affinity (Ki) in nM	Reference
Akuammiline	Kappa-Opioid Receptor (κOR)	410 ± 60	[3]

Experimental Protocols

Isolation of Akuammiline from Picralima nitida Seeds

A robust method for the isolation of akuammiline and other major alkaloids from P. nitida seeds utilizes pH-zone-refining countercurrent chromatography (CCC). This technique avoids the irreversible adsorption of compounds often encountered with solid-phase chromatography and allows for high sample loading and recovery.

Protocol:

• Extraction:

  • Powdered P. nitida seeds are subjected to extraction with an appropriate solvent system, such as a mixture of dichloromethane (B109758) and methanol (B129727).

  • The crude extract is then partitioned between an acidic aqueous phase and an organic phase to selectively extract the alkaloids.

  • The aqueous phase, containing the protonated alkaloids, is collected, basified, and then re-extracted with an organic solvent to obtain the total alkaloid fraction.

• pH-Zone-Refining Countercurrent Chromatography:

  • A two-phase solvent system is prepared. A common system consists of methyl tert-butyl ether, acetonitrile (B52724), and water.

  • The stationary phase is prepared by adding a retaining acid (e.g., trifluoroacetic acid) to the organic phase.

  • The mobile phase is prepared by adding a counter-ion (e.g., ammonia) to the aqueous phase.

  • The crude alkaloid extract is dissolved in the stationary phase and loaded into the CCC instrument.

  • The separation is performed by eluting with the mobile phase, which creates a pH gradient along the column.

  • Alkaloids are separated based on their pKa values and partition coefficients, with different alkaloids eluting at distinct pH zones. Akuammiline typically elutes in a specific pH range, allowing for its collection as a purified fraction.[3][4]

• Purification and Identification:

  • The collected fractions containing akuammiline are further purified using techniques like recrystallization.

  • The purity and identity of the isolated akuammiline are confirmed using analytical methods such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy.

Quantification of Akuammiline using HPLC-UV

A validated High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method is essential for the accurate quantification of akuammiline in plant extracts and purified samples.

Protocol:

• Sample Preparation:

  • A known weight of powdered P. nitida seeds is extracted with a defined volume of a suitable solvent (e.g., methanol or an acidified methanol-water mixture) using sonication or maceration.

  • The extract is filtered, and the solvent is evaporated under reduced pressure.

  • The residue is redissolved in a known volume of the mobile phase and filtered through a 0.45 µm syringe filter before injection into the HPLC system.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile or methanol) is commonly employed. The pH of the mobile phase may be adjusted to optimize the peak shape of the alkaloids.[5]

  • Flow Rate: A typical flow rate is around 1 mL/min.

  • Detection: UV detection is performed at a wavelength where akuammiline exhibits significant absorbance, typically around 260 nm.[5]

  • Column Temperature: Maintained at a constant temperature (e.g., 25°C) to ensure reproducibility.

• Calibration and Quantification:

  • A stock solution of purified akuammiline standard of known concentration is prepared.

  • A series of calibration standards are prepared by diluting the stock solution.

  • A calibration curve is constructed by plotting the peak area of the akuammiline standard against its concentration.

  • The concentration of akuammiline in the plant extract is determined by interpolating the peak area of the analyte from the calibration curve.

• Method Validation:

  • The method should be validated for linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) according to standard guidelines.[5]

Signaling Pathways of Akuammiline

Pharmacological studies have demonstrated that akuammiline's primary molecular targets are opioid receptors, with a notable affinity for the kappa-opioid receptor (κOR).[3][4][6] The κOR is a G-protein coupled receptor (GPCR) that, upon activation, initiates downstream signaling cascades through two main pathways: the G-protein-mediated pathway and the β-arrestin-mediated pathway.[7][8][9]

G-Protein-Mediated Signaling

This pathway is generally associated with the therapeutic effects of κOR agonists, such as analgesia.

• Activation: Binding of akuammiline to the κOR induces a conformational change in the receptor.

• G-Protein Coupling: The activated receptor couples to inhibitory G-proteins (Gi/o).

• Downstream Effects:

  • Inhibition of Adenylyl Cyclase: The Gαi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[10]

  • Ion Channel Modulation: The Gβγ subunits can directly interact with and modulate the activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying potassium (GIRK) channels, leading to potassium efflux and neuronal hyperpolarization, and the inhibition of voltage-gated calcium channels, which reduces neurotransmitter release.

β-Arrestin-Mediated Signaling

This pathway is often linked to the adverse effects of κOR agonists, such as dysphoria and sedation.

• Receptor Phosphorylation: Upon agonist binding, G-protein-coupled receptor kinases (GRKs) phosphorylate the intracellular domains of the κOR.[11]

• β-Arrestin Recruitment: The phosphorylated receptor recruits β-arrestin proteins.

• Downstream Effects:

  • Receptor Desensitization and Internalization: β-arrestin binding sterically hinders further G-protein coupling, leading to desensitization. It also acts as an adaptor protein to facilitate receptor internalization via clathrin-coated pits.

  • MAPK Pathway Activation: β-arrestin can act as a scaffold to activate mitogen-activated protein kinase (MAPK) signaling cascades, such as the p38 MAPK and ERK1/2 pathways. These pathways are implicated in the dysphoric and aversive effects associated with κOR activation.

Visualizations

Caption: Experimental workflow for the sourcing, extraction, purification, and analysis of akuammiline from Picralima nitida seeds.

Caption: Dual signaling pathways of the kappa-opioid receptor activated by akuammiline, involving G-protein and β-arrestin mediated cascades.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of the Intracellular Signaling Activities of κ-Opioid Receptor Agonists, Nalfurafine Analogs; Focusing on the Selectivity of G-Protein- and β-Arrestin-Mediated Pathways [mdpi.com]
• 8. KAPPA OPIOIDS PROMOTE THE PROLIFERATION OF ASTROCYTES VIA Gβγ AND β-ARRESTIN 2 DEPENDENT MAPK-MEDIATED PATHWAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of the Intracellular Signaling Activities of κ-Opioid Receptor Agonists, Nalfurafine Analogs; Focusing on the Selectivity of G-Protein- and β-Arrestin-Mediated Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Kinase Cascades and Ligand-Directed Signaling at the Kappa Opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular Mechanisms of Opioid Receptor-Dependent Signaling and Behavior - PMC [pmc.ncbi.nlm.nih.gov]

The Biosynthesis of Akuammiline Alkaloids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The akuammiline (B1256633) alkaloids, a class of monoterpenoid indole (B1671886) alkaloids (MIAs), possess a complex and caged-like molecular architecture that has intrigued chemists and pharmacologists for decades. Found predominantly in plants of the Apocenaceae family, such as Alstonia scholaris, these compounds exhibit a range of promising biological activities, including anticancer, anti-inflammatory, and analgesic properties. This technical guide provides a comprehensive overview of the current understanding of the akuammiline alkaloid biosynthetic pathway, from the initial precursors to the formation of the characteristic methanoquinolizidine core. This document details the key enzymatic steps, highlights the diversion of the pathway towards different alkaloid scaffolds, and presents available quantitative data. Furthermore, it outlines relevant experimental protocols for the study of this intricate metabolic route, aiming to equip researchers and drug development professionals with the foundational knowledge to explore and exploit this fascinating class of natural products.

Introduction

The akuammiline alkaloids are characterized by their rigid, polycyclic structure, which arises from a key intramolecular cyclization of the precursor geissoschizine. This cyclization, forming a bond between C7 and C16, is a pivotal step that defines the akuammiline scaffold.[1] The elucidation of this biosynthetic pathway has been a significant area of research, driven by the potential for metabolic engineering to produce these valuable compounds in greater quantities and to generate novel derivatives with enhanced therapeutic properties. This guide will systematically dissect the biosynthetic pathway, focusing on the enzymatic transformations and the underlying molecular logic.

The Core Biosynthetic Pathway

The biosynthesis of akuammiline alkaloids begins with the condensation of tryptamine (B22526) and secologanin (B1681713) to form strictosidine (B192452), a universal precursor for all monoterpenoid indole alkaloids.[2] This reaction is catalyzed by the enzyme strictosidine synthase (STR). The pathway then proceeds through a series of key intermediates, with geissoschizine being a central branchpoint.

From Precursors to Geissoschizine

The initial steps of the pathway leading to geissoschizine are well-established and involve the following key enzymes:

• Strictosidine Synthase (STR): Catalyzes the Pictet-Spengler reaction between tryptamine and secologanin to form strictosidine.[2][3]

• Strictosidine β-D-Glucosidase (SGD): Hydrolyzes the glucose moiety from strictosidine to yield strictosidine aglycone.

• Geissoschizine Synthase (GS): An alcohol dehydrogenase that reduces an intermediate derived from strictosidine aglycone to form geissoschizine.[4]

The Divergent Cyclization of Geissoschizine

Geissoschizine serves as a crucial substrate for a set of paralogous cytochrome P450 enzymes of the CYP71 family, which catalyze intramolecular cyclizations to generate distinct alkaloid scaffolds. This represents a major diversification point in monoterpenoid indole alkaloid biosynthesis.[4][5]

• Rhazimal Synthase (AsRHS): This enzyme, identified in Alstonia scholaris, catalyzes the formation of a C7-C16 bond in geissoschizine to produce rhazimal, the entry point into the akuammiline alkaloid class.[5] AsRHS specifically produces the 16R stereoisomer of rhazimal.

• Geissoschizine Oxidase (AsGO): A paralog of AsRHS, this enzyme catalyzes the formation of a C2-C16 bond, leading to the strychnos alkaloid scaffold, such as that found in akuammicine.[4][5]

The competition between AsRHS and AsGO for their common substrate, geissoschizine, is a key determinant of the alkaloid profile in a given plant species.

Downstream Transformations to Akuammiline

Following the formation of rhazimal, a series of enzymatic steps lead to the eponymous alkaloid, akuammiline. These include:

• Rhazimal Reductase (AsRHR): An NADPH-dependent oxidoreductase that reduces the aldehyde group of rhazimal to an alcohol, forming rhazimol.[6] Two isoforms, AsRHR1 and AsRHR2, have been identified in Alstonia scholaris.[6]

• Akuammiline Synthase (AKS): A BAHD acyltransferase that catalyzes the acetylation of rhazimol using acetyl-CoA to yield akuammiline.[5][6]

The complete biosynthetic pathway from geissoschizine to akuammiline is a recent discovery, with the enzymes being identified and characterized from Alstonia scholaris.[5][6]

Quantitative Data

While the enzymes of the akuammiline biosynthetic pathway have been identified, detailed quantitative data on their kinetic properties remains limited in publicly accessible literature. The following table summarizes the available information. Further research is required to fully characterize the kinetics of all enzymes in the pathway.

Enzyme	Substrate(s)	Product(s)	Km	Vmax	Optimal pH	Optimal Temp.	Source Organism	Reference
Strictosidine Synthase (STR)	Tryptamine, Secologanin	Strictosidine	Data not readily available	Data not readily available	Data not readily available	Data not readily available	Catharanthus roseus, Rauwolfia serpentina	[2][3]
Rhazimal Synthase (AsRHS)	Geissoschizine	Rhazimal	Reported in supplementary data	Reported in supplementary data	Data not readily available	Data not readily available	Alstonia scholaris	[7]
Geissoschizine Oxidase (AsGO)	Geissoschizine	Dehydro-preakuammicine	Reported in supplementary data	Reported in supplementary data	Data not readily available	Data not readily available	Alstonia scholaris	[7]
Rhazimal Reductase (AsRHR)	Rhazimal, NADPH	Rhazimol, NADP+	Data not available	Data not available	Data not available	Data not available	Alstonia scholaris	[6]
Akuammiline Synthase (AKS)	Rhazimol, Acetyl-CoA	Akuammiline, CoA	Data not available	Data not available	Data not available	Data not available	Alstonia scholaris	[6]

Note: The kinetic parameters for AsRHS and AsGO have been determined but are located within the supplementary information of the cited publication, which is not directly accessible.

Experimental Protocols

This section provides an overview of the methodologies used to investigate the akuammiline biosynthesis pathway. Detailed, step-by-step protocols are often specific to individual laboratories and may require optimization.

Heterologous Expression and Purification of Biosynthetic Enzymes

The functional characterization of the enzymes in the akuammiline pathway has been achieved through their heterologous expression in microbial systems, most commonly Saccharomyces cerevisiae (yeast) for cytochrome P450 enzymes like AsRHS and AsGO, and Escherichia coli for soluble enzymes like AsRHR and AKS.[6]

General Workflow for Heterologous Expression in S. cerevisiae (for P450s):

• Gene Synthesis and Codon Optimization: The coding sequence of the target enzyme (e.g., AsRHS) is synthesized, with codon usage optimized for expression in yeast.

• Vector Construction: The synthesized gene is cloned into a yeast expression vector, typically under the control of a strong, inducible promoter (e.g., GAL1).

• Yeast Transformation: The expression vector is transformed into a suitable S. cerevisiae strain.

• Culture and Induction: Yeast cultures are grown to a suitable density, and protein expression is induced (e.g., by adding galactose to the medium for the GAL1 promoter).

• Microsome Isolation: Yeast cells are harvested, lysed, and the microsomal fraction containing the membrane-bound P450 enzyme is isolated by differential centrifugation.

General Workflow for Heterologous Expression in E. coli (for soluble enzymes):

• Gene Cloning: The gene of interest (e.g., AsRHR) is cloned into a bacterial expression vector, often with an affinity tag (e.g., His-tag) for purification.

• Bacterial Transformation: The expression vector is transformed into a suitable E. coli expression strain (e.g., BL21(DE3)).

• Culture and Induction: The bacterial culture is grown to a specific optical density, and protein expression is induced (e.g., with IPTG).

• Cell Lysis and Protein Purification: Cells are harvested, lysed, and the soluble protein is purified from the cell lysate using affinity chromatography (e.g., Ni-NTA affinity chromatography for His-tagged proteins).

In Vitro Enzyme Assays

Enzyme activity is determined by incubating the purified enzyme (or microsomal fraction) with its substrate(s) and necessary cofactors under optimized conditions.

Assay for Rhazimal Synthase (AsRHS):

• Reaction Mixture: Prepare a reaction mixture containing a suitable buffer, the microsomal preparation containing AsRHS, the substrate geissoschizine, and an NADPH-regenerating system (as P450s require NADPH).

• Incubation: Incubate the reaction at a controlled temperature for a specific duration.

• Reaction Quenching and Product Extraction: Stop the reaction by adding a solvent (e.g., ethyl acetate) and extract the products.

• Analysis: Analyze the extracted products by Liquid Chromatography-Mass Spectrometry (LC-MS) to identify and quantify the formation of rhazimal.

Assay for Rhazimal Reductase (AsRHR):

• Reaction Mixture: Combine a buffered solution, the purified AsRHR enzyme, the substrate rhazimal, and the cofactor NADPH.

• Incubation: Incubate the mixture at a controlled temperature.

• Analysis: Monitor the reaction progress by observing the decrease in NADPH absorbance at 340 nm or by quantifying the formation of rhazimol using LC-MS.

Assay for Akuammiline Synthase (AKS):

• Reaction Mixture: Prepare a reaction containing a suitable buffer, the purified AKS enzyme, the substrate rhazimol, and the co-substrate acetyl-CoA.

• Incubation: Incubate at a controlled temperature.

• Analysis: Analyze the reaction products for the formation of akuammiline using LC-MS.

Analytical Techniques

• Liquid Chromatography-Mass Spectrometry (LC-MS): This is the primary technique used for the separation, identification, and quantification of the alkaloids and their biosynthetic intermediates.[4][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR is crucial for the structural elucidation of novel intermediates and final products isolated from in vitro assays or plant extracts.[8]

Regulation of the Biosynthetic Pathway

The biosynthesis of akuammiline alkaloids is tightly regulated, likely at the transcriptional level, and is influenced by developmental and environmental cues. While the specific transcription factors controlling the akuammiline pathway in Alstonia scholaris have not been fully elucidated, research on related monoterpenoid indole alkaloid pathways in other plants, such as Catharanthus roseus, has identified several families of transcription factors that are involved, including:

• AP2/ERF (APETALA2/Ethylene Response Factor) domain proteins

• bHLH (basic Helix-Loop-Helix) proteins

• WRKY proteins

• MYB proteins

These transcription factors often respond to hormonal signals, particularly jasmonic acid, which is a known elicitor of secondary metabolite production in plants.[9][10] The identification of a gene cluster for strictosidine synthase and tryptophan decarboxylase in the Alstonia scholaris genome suggests a coordinated regulation of the early steps of the pathway.[11][12]

Significance in Drug Development

The diverse pharmacological activities of akuammiline alkaloids make them attractive starting points for drug discovery and development.[11] For example, strictamine (B1681766) has been shown to have anti-inflammatory effects, while vincorine exhibits cytotoxic activity against cancer cell lines. A deeper understanding of the biosynthetic pathway opens up several avenues for drug development:

• Metabolic Engineering: Overexpression of key biosynthetic genes or suppression of competing pathways could lead to increased production of desired alkaloids in plants or microbial hosts.

• Combinatorial Biosynthesis: The modular nature of the pathway allows for the possibility of mixing and matching enzymes from different pathways to create novel alkaloid structures with potentially improved pharmacological properties.

• Enzymatic Synthesis: The use of purified biosynthetic enzymes could enable the stereoselective synthesis of complex alkaloid scaffolds that are challenging to produce through traditional chemical synthesis.

Visualizations

Biosynthetic Pathway of Akuammiline Alkaloids

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. A Simple LC–MS Method for the Quantitation of Alkaloids in Endophyte-Infected Perennial Ryegrass - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. agilent.com [agilent.com]
• 5. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deciphering and reprogramming the cyclization regioselectivity in bifurcation of indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Interplay of transcription factors orchestrating the biosynthesis of plant alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Transcription Factors in Alkaloid Engineering - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chromosome-level Alstonia scholaris genome unveils evolutionary insights into biosynthesis of monoterpenoid indole alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Unraveling the Intricate Stereochemistry of Akuammiline Alkaloids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The akuammiline (B1256633) alkaloids, a complex family of monoterpenoid indole (B1671886) alkaloids, have captivated chemists for over a century with their daunting polycyclic frameworks and significant biological activities.[1][2] First isolated in 1875, echitamine laid the foundation for the discovery of more than 30 members of this class, each presenting a unique stereochemical puzzle.[1][2] This technical guide provides an in-depth exploration of the elucidation of akuammiline stereochemistry, from early classical methods to modern confirmation through total synthesis and biosynthetic insights.

Early Elucidation: The Case of Echitamine

The journey to understand the three-dimensional structure of akuammiline alkaloids began with echitamine. Initial structural studies relied on classical methods of chemical degradation and spectroscopic analysis. However, the definitive breakthrough in elucidating its complex stereochemistry came from single-crystal X-ray crystallography. A pivotal study in 1962 by Hamilton and co-workers on echitamine bromide methanol (B129727) solvate unambiguously determined the relative and absolute stereochemistry of this foundational member of the family.[3][4] This X-ray analysis provided the first concrete roadmap for the intricate arrangement of atoms in the akuammiline core.

Definitive Confirmation through Total Synthesis

While early spectroscopic and crystallographic studies laid the groundwork, the unequivocal confirmation of the stereochemistry of akuammiline alkaloids has been achieved through the rigors of total synthesis. The enantioselective synthesis of a natural product, yielding a compound with identical spectroscopic data and optical rotation to the natural isolate, provides irrefutable proof of its absolute configuration. Numerous research groups have successfully synthesized various members of the akuammiline family, solidifying our understanding of their complex stereochemical landscape.

Total Synthesis of (+)-Strictamine

The total synthesis of (+)-strictamine, an akuammiline alkaloid possessing a methanoquinolizidine core, showcases a modern approach to stereochemical confirmation. An asymmetric formal total synthesis reported in the literature highlights key strategies for controlling stereochemistry.

Key Experimental Protocol: Asymmetric Friedel-Crafts Cyclization

A crucial step in a reported synthesis of (+)-strictamine involves a Friedel-Crafts cyclization to form the D-ring and establish the critical C7 all-carbon quaternary stereocenter. The detailed experimental protocol for a similar transformation is as follows:

• Reaction: Friedel-Crafts cyclization

• Substrate: A suitable N-protected tryptamine (B22526) derivative with a tethered electrophilic moiety.

• Catalyst: A chiral Lewis acid catalyst (e.g., a chiral phosphoric acid or a metal complex with a chiral ligand).

• Solvent: A non-polar aprotic solvent such as dichloromethane (B109758) or toluene (B28343).

• Temperature: The reaction is typically run at low temperatures (e.g., -78 °C to 0 °C) to maximize enantioselectivity.

• Procedure: To a solution of the substrate in the chosen solvent, cooled to the appropriate temperature, the chiral catalyst is added. The reaction mixture is stirred for a specified period until completion, as monitored by thin-layer chromatography (TLC). The reaction is then quenched, and the product is purified by column chromatography. The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC).

This type of asymmetric catalysis allows for the precise installation of a key stereocenter, which then directs the stereochemical outcome of subsequent transformations, ultimately leading to the target natural product with the correct absolute configuration.

Total Synthesis of Picrinine (B199341)

Picrinine, a highly complex, cage-like akuammiline alkaloid with six stereogenic centers, presented a formidable synthetic challenge. Its first total synthesis provided definitive proof of its intricate stereochemistry.[5]

Key Experimental Protocol: Fischer Indolization

A key transformation in the synthesis of picrinine is the Fischer indolization, which constructs the indole core of the molecule. The protocol for this reaction in the context of a complex substrate is as follows:

• Reaction: Fischer Indolization

• Substrates: A complex polycyclic ketone and a substituted phenylhydrazine (B124118).

• Acid Catalyst: A strong acid such as trifluoroacetic acid (TFA) or polyphosphoric acid (PPA).

• Solvent: A high-boiling point solvent like toluene or xylene, or neat TFA.

• Temperature: The reaction is typically heated to facilitate the cyclization and dehydration steps.

• Procedure: The ketone and phenylhydrazine are dissolved in the solvent, and the acid catalyst is added. The mixture is heated to the desired temperature and monitored by TLC. Upon completion, the reaction is cooled, neutralized, and the product is extracted and purified by chromatography. The stereochemistry of the newly formed quaternary center is often dictated by the existing stereocenters in the ketone starting material.

Spectroscopic Data for Stereochemical Analysis

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for determining the relative stereochemistry of complex molecules like the akuammiline alkaloids. By analyzing chemical shifts, coupling constants, and through-space correlations (e.g., NOESY), the spatial relationships between protons can be deduced.

Table 1: Representative ¹H NMR Data for a Key Intermediate in an Akuammiline Synthesis

Proton	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-1	7.50	d	8.0
H-2	7.10	t	7.5
H-3	7.25	t	7.5
H-4	7.05	d	8.0
H-5	3.80	dd	10.0, 5.0
H-6a	2.10	m
H-6b	1.90	m
H-9	4.50	s
H-11a	2.50	d	12.0
H-11b	2.30	d	12.0

Note: This is a generalized representation of NMR data for a hypothetical intermediate. Actual data can be found in the supporting information of the cited literature.

Modern Perspectives: Biosynthesis and Stereochemical Divergence

Recent research has shed light on the biosynthesis of akuammiline alkaloids, revealing how nature constructs these complex molecules with high stereospecificity.[6][7][8] Enzymes such as sarpagan bridge enzymes (SBEs) and rhazimal synthases (RHSs) catalyze key cyclization reactions that establish the core stereochemistry of the akuammiline scaffold.[6][7][8] Interestingly, studies have shown that different enzymes can lead to different stereochemical outcomes at certain positions, contributing to the structural diversity of this alkaloid family.[6][7][8]

The diagram below illustrates the logical flow of how different enzymatic pathways can lead to stereochemical diversity in akuammiline alkaloids.

Caption: Enzymatic control of stereochemistry in akuammiline biosynthesis.

Logical Workflow for Stereochemical Elucidation

The process of elucidating the stereochemistry of a novel akuammiline alkaloid follows a logical progression of experiments and analysis. The following diagram outlines a typical workflow.

Caption: Workflow for the stereochemical elucidation of a novel alkaloid.

Conclusion

The elucidation of akuammiline stereochemistry is a testament to the evolution of chemical analysis. From the foundational X-ray crystallographic studies of echitamine to the elegant and definitive proof provided by modern enantioselective total synthesis, our understanding of these intricate molecules has grown immensely. The ongoing exploration of their biosynthesis continues to reveal the subtle enzymatic control that governs their stereochemical diversity. This comprehensive understanding is crucial for the future development of these biologically active compounds as potential therapeutic agents.

References

• 1. The Akuammiline Alkaloids; Origin and Synthesis [kops.uni-konstanz.de]
• 2. researchgate.net [researchgate.net]
• 3. X-Ray Crystal Analysis of Some Natural Products - Enlighten Theses [theses.gla.ac.uk]
• 4. 979. The structure of echitamine: X-ray analysis of the methanol solvate of echitamine bromide - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. 1H proton nmr spectrum of ethylamine C2H7N CH3CH2NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 ethanamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 6. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

"physical and chemical properties of Akuammiline"

An In-depth Technical Guide to the Physical and Chemical Properties of Akuammiline (B1256633)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akuammiline is a monoterpenoid indole (B1671886) alkaloid found in the seeds of the West African tree Picralima nitida. As a member of the broader class of akuammiline alkaloids, it shares a complex, polycyclic chemical architecture that has intrigued and challenged synthetic chemists for decades.[1] Recent pharmacological studies have identified akuammiline and its structural relatives as ligands for opioid receptors, suggesting potential applications in pain management and other neurological disorders. This guide provides a comprehensive overview of the known physical and chemical properties of akuammiline, detailed experimental protocols for its isolation and characterization, and an exploration of its likely molecular signaling pathways.

Chemical and Physical Properties

Akuammiline possesses a rigid, cage-like structure. Its chemical identity and general properties are summarized in the tables below. While extensive research has been conducted on its synthesis and biological activity, specific quantitative physical data such as melting point and solubility in various organic solvents are not widely reported in the available literature.

Chemical Identifiers

Property	Value	Source
Molecular Formula	C₂₃H₂₆N₂O₄	PubChem[2]
Molecular Weight	394.5 g/mol	PubChem[2]
IUPAC Name	methyl (1S,10S,12S,13E)-18-(acetyloxymethyl)-13-ethylidene-8,15-diazapentacyclo[10.5.1.0¹,⁹.0²,⁷.0¹⁰,¹⁵]octadeca-2,4,6,8-tetraene-18-carboxylate	PubChem[2]
CAS Number	1897-26-3	Biopurify[3]
SMILES	C/C=C\1/CN2CC[C@@]34C5=CC=CC=C5N=C3[C@@H]2C[C@@H]1C4(COC(=O)C)C(=O)OC	PubChem[2]
InChI	InChI=1S/C23H26N2O4/c1-4-15-12-25-10-9-22-16-7-5-6-8-18(16)24-20(22)19(25)11-17(15)23(22,21(27)28-3)13-29-14(2)26/h4-8,17,19H,9-13H2,1-3H3/b15-4-/t17-,19-,22+,23?/m0/s1	PubChem[2]
InChIKey	QBHALCZZZWCCLV-AATGQAFQSA-N	PubChem[2]

Physical Properties

Property	Value	Source/Comment
Physical Description	Powder	Biopurify[3]
Melting Point	Not reported in the reviewed literature.
Solubility	General indole alkaloids are often soluble in organic solvents like DMSO, chloroform, and ethanol, but have limited solubility in water.[4] Specific quantitative data for Akuammiline is not available in the reviewed literature.
XLogP3	1.5	PubChem (Computed)[2]
Hydrogen Bond Donor Count	0	PubChem (Computed)[2]
Hydrogen Bond Acceptor Count	6	PubChem (Computed)[2]
Rotatable Bond Count	4	PubChem (Computed)[2]

Spectral Data

Detailed ¹H and ¹³C NMR spectral data for akuammiline have been reported in the supporting information of a study by Creed et al. (2021) in the Journal of Natural Products, but the specific peak lists are not available in the main text of the reviewed literature.[5] The mass spectrometry data is available on PubChem.

Technique	Data	Source
LC-MS	Precursor: [M+H]⁺, m/z: 395.197 (qTof)	PubChem[2]
¹H NMR	Data reported in supplementary materials of Creed et al., 2021, but not directly accessible in the reviewed search results.
¹³C NMR	Data reported in supplementary materials of Creed et al., 2021, but not directly accessible in the reviewed search results.
Infrared (IR)	Not reported in the reviewed literature.

Experimental Protocols

Isolation of Akuammiline from Picralima nitida Seeds

The following protocol is a summary of the method described by Creed et al. (2021) for the isolation of akuammiline using pH-zone-refining countercurrent chromatography.

3.1.1 Extraction

• Grind dried seeds of Picralima nitida to a fine powder.

• Perform an acid-base extraction on the powdered seeds. This typically involves initial extraction with an acidic aqueous solution to protonate the alkaloids and bring them into the aqueous phase, followed by basification and extraction into an organic solvent.

3.1.2 pH-Zone-Refining Countercurrent Chromatography

• Apparatus: A high-performance counter-current chromatograph.

• Solvent System: A biphasic solvent system is employed. A common system for alkaloid separation is a mixture of methyl tert-butyl ether (MTBE), acetonitrile, and water.

• Stationary Phase: The lower aqueous phase is typically used as the stationary phase.

• Mobile Phase: The upper organic phase serves as the mobile phase.

• Sample Loading: The crude alkaloid extract is dissolved in a mixture of the upper and lower phases.

• Elution: The mobile phase is pumped through the column, and the separation occurs based on the differential partitioning of the alkaloids between the two liquid phases as a function of pH. Akuammiline elutes in a specific pH range, allowing for its separation from other alkaloids.

Isolation workflow for Akuammiline.

Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Dissolve the isolated compound in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) and acquire ¹H and ¹³C NMR spectra to confirm the chemical structure.

• Mass Spectrometry (MS): Utilize high-resolution mass spectrometry (HRMS) to determine the exact mass and confirm the molecular formula.

• Purity Analysis: Employ High-Performance Liquid Chromatography (HPLC) with a suitable column and mobile phase to assess the purity of the isolated compound.[3]

Biological Activity and Signaling Pathways

Molecular Targets

Recent studies have demonstrated that akuammiline's primary molecular targets are opioid receptors . An evaluation of akuammiline against a panel of over 40 central nervous system receptors revealed its preferential binding to these receptors.[5]

Opioid Receptor Signaling

As a ligand for opioid receptors, which are G-protein coupled receptors (GPCRs), akuammiline is expected to initiate a cascade of intracellular signaling events. The canonical opioid receptor signaling pathway involves the following key steps:

• Receptor Activation: Akuammiline binds to the extracellular domain of the opioid receptor.

• G-Protein Coupling: This binding induces a conformational change in the receptor, leading to the activation of an associated intracellular heterotrimeric G-protein (typically of the Gαi/o family).

• G-Protein Dissociation: The activated G-protein exchanges GDP for GTP, causing the dissociation of the Gα subunit from the Gβγ dimer.

• Downstream Effector Modulation:

  • Inhibition of Adenylyl Cyclase: The activated Gαi/o subunit inhibits the enzyme adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

  • Ion Channel Regulation: The Gβγ subunit can directly interact with ion channels, leading to the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels (causing hyperpolarization) and the inhibition of voltage-gated calcium channels (reducing neurotransmitter release).

  • MAPK Pathway Activation: Opioid receptor activation can also lead to the phosphorylation and activation of the mitogen-activated protein kinase (MAPK) cascade, which can influence gene expression and other cellular processes.[6][7][8][9]

Proposed signaling pathway of Akuammiline.

Conclusion

Akuammiline is a structurally complex indole alkaloid with demonstrated activity at opioid receptors. While its fundamental chemical properties are established, there remains a need for more comprehensive characterization of its physical properties, such as melting point and solubility. The detailed experimental protocols for its isolation provide a clear path for obtaining pure samples for further research. The elucidation of its interaction with opioid receptors opens up avenues for investigating its potential as a lead compound in the development of novel therapeutics. Future research should focus on obtaining detailed spectral data, quantifying its physical properties, and further exploring the downstream consequences of its engagement with opioid receptor signaling pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Akuammiline | C23H26N2O4 | CID 16058537 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. asianpubs.org [asianpubs.org]
• 4. Akuammine | 3512-87-6 | Benchchem [benchchem.com]
• 5. Modified Akuamma Alkaloids with Increased Potency at the Mu-opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Opioid receptors signaling network - PMC [pmc.ncbi.nlm.nih.gov]

The Intricate Architecture of Akuammiline and Its Kinship with Other Indole Alkaloids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide explores the fascinating world of akuammiline (B1256633), a structurally complex monoterpene indole (B1671886) alkaloid. We delve into its intricate relationship with other significant indole alkaloids, providing a comprehensive overview of its biosynthesis, total synthesis, and pharmacological significance. This document is intended to serve as a valuable resource for professionals engaged in natural product chemistry, medicinal chemistry, and drug discovery.

The Akuammiline Scaffold: A Unique Polycyclic Framework

The akuammiline alkaloids are a distinct class of natural products characterized by a highly rigid and complex cage-like molecular architecture.[1][2][3] This intricate framework is built upon a foundational indole or indolenine core, which is fused to a polycyclic system. The first member of this family, echitamine, was isolated in 1875, but its exceptionally complex structure delayed its first successful total synthesis for 125 years.[1][3]

The defining structural feature of many akuammiline and Strychnos alkaloids is the 1,2-disubstituted 1,2,3,4-tetrahydro-4a,9a-iminoethanocarbazole core.[4] This shared motif underscores the close structural relationship between these two families of indole alkaloids. Other related classes of indole alkaloids include the aspidospermine (B1204331) and ibogaine (B1199331) types, all of which share a common biogenetic origin.

Biosynthesis: A Common Pathway to Structural Diversity

The journey of akuammiline biosynthesis begins with the universal precursors of all monoterpenoid indole alkaloids: tryptamine (B22526) and the iridoid secologanin.[5] The enzymatic condensation of these two building blocks, catalyzed by strictosidine (B192452) synthase, yields strictosidine.[5] This crucial intermediate serves as the gateway to a vast array of structurally diverse alkaloid skeletons.

Following deglycosylation, strictosidine is converted to the key intermediate, geissoschizine.[5][6] The biosynthetic pathway then reaches a critical juncture where geissoschizine undergoes oxidative cyclization, a reaction catalyzed by homologous cytochrome P450 monooxygenases.[6][7] This step is a major point of diversification, leading to the formation of the distinct sarpagan, akuammiline, and Strychnos alkaloid skeletons.[6][7]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

"the origin of the name Akuammiline"

An In-depth Technical Guide on the Origin of the Name Akuammiline

For Researchers, Scientists, and Drug Development Professionals

Abstract

The monoterpenoid indole (B1671886) alkaloid class known as the Akuammiline alkaloids represents a structurally diverse family of natural products with significant pharmacological interest. This technical guide delves into the etymological origins of the name "Akuammiline," tracing it back to the traditional nomenclature of its botanical source. A comprehensive overview of the discovery, isolation, and characterization of these alkaloids is presented, with a focus on quantitative data and detailed experimental methodologies. This document serves as a resource for researchers in natural product chemistry, pharmacology, and drug development, providing foundational knowledge and practical insights into this important class of compounds.

Etymological Origin of Akuammiline

The name "Akuammiline" is directly derived from "Akuamma," a vernacular name for the plant Picralima nitida (Stapf) T.Durand & H.Durand, a tree belonging to the Apocynaceae family. This plant is indigenous to tropical regions of West and Central Africa, including Ghana, Nigeria, and the Ivory Coast. The seeds of the Picralima nitida tree, commonly referred to as "Akuamma seeds," have a long history of use in traditional African medicine for treating a variety of ailments, most notably pain, fever, and malaria.[1][2][3]

The group of alkaloids isolated from these seeds were subsequently named "akuammiline alkaloids" in reference to the common name of their plant source. The first alkaloid to be isolated from Picralima nitida seeds and structurally elucidated was named "akuammine," further solidifying the connection between the plant's traditional name and the chemical compounds it produces.[4] Therefore, the etymological origin of Akuammiline is rooted in the traditional botanical nomenclature of its natural source.

Discovery and Isolation of Akuammiline Alkaloids

The investigation of the chemical constituents of Picralima nitida seeds began in the early 20th century, driven by the plant's use in traditional medicine. The pioneering work of Henry and Sharp in 1927 led to the isolation and characterization of the first alkaloid from these seeds, which they named akuammine.[5]

While the broader class of Akuammiline alkaloids includes compounds isolated from other plant genera, such as Alstonia, the archetypal members are those found in Picralima nitida. One of the earliest recognized members of this structural class was echitamine, isolated from Alstonia scholaris in 1875.[6][7]

Modern phytochemical studies have revealed a complex mixture of over 30 different alkaloids in Akuamma seeds.[8] These include akuammine, pseudo-akuammigine, akuammicine, akuammiline, and picraline, among others.[1]

Quantitative Data

The alkaloid content of Picralima nitida seeds can vary, but they are the most abundant class of secondary metabolites. The total alkaloid content in the seeds has been reported to be in the range of 6% to 7.6%.[2] Akuammine is often the most abundant single alkaloid, comprising approximately 0.56% of the dried seed powder.[4]

The following table summarizes the quantitative analysis of phytochemicals found in Picralima nitida seeds and pods from one study:

Phytochemical	Concentration in Seeds (%)	Concentration in Pods (%)
Alkaloids	6.0	7.6
Flavonoids	1.2	1.8
Saponins	2.5	3.2
Tannins	0.8	1.1

Data adapted from a quantitative phytochemical analysis of Picralima nitida seed and pod extracts.[2]

A more recent study focusing on the isolation of specific alkaloids using advanced chromatographic techniques provided the following yields from an initial extract:

Alkaloid	Yield (mg) from 1.5g extract
Akuammiline	15.2
Picraline	35.1
Pseudo-akuammigine	105.3
Akuammicine	19.8
Akuammine	250.0
Akuammidine	30.5

Data from the isolation of six opioidergic Picralima nitida alkaloids.

Experimental Protocols

The isolation of Akuammiline alkaloids has evolved from classical extraction and crystallization methods to sophisticated chromatographic techniques that allow for the efficient separation of these structurally similar compounds.

General Historical Method for Alkaloid Extraction

Historically, the isolation of alkaloids from plant material involved a multi-step process based on their basic nature. A general workflow would be as follows:

• Pulverization and Defatting: The dried and powdered plant material (e.g., seeds) is first defatted by extraction with a non-polar solvent like petroleum ether or hexane (B92381) to remove oils and lipids.

• Acidic Extraction: The defatted material is then extracted with an acidic aqueous solution (e.g., dilute hydrochloric acid or acetic acid). This protonates the basic nitrogen atoms of the alkaloids, forming salts that are soluble in the aqueous medium.

• Basification and Extraction: The acidic aqueous extract is then made alkaline by the addition of a base, such as ammonia (B1221849) or sodium carbonate. This deprotonates the alkaloid salts, converting them back to their free base form, which is generally insoluble in water but soluble in organic solvents.

• Organic Solvent Extraction: The basified aqueous solution is then repeatedly extracted with an immiscible organic solvent, such as chloroform (B151607) or dichloromethane, to transfer the free base alkaloids into the organic phase.

• Purification: The resulting crude alkaloid mixture in the organic extract is then subjected to further purification steps, such as crystallization or column chromatography, to isolate the individual alkaloids.

Modern Protocol: pH-Zone-Refining Countercurrent Chromatography

A highly efficient, modern technique for the preparative separation of alkaloids from Picralima nitida is pH-zone-refining countercurrent chromatography (CCC). This method separates compounds based on their pKa values and hydrophobicity.

Instrumentation:

• High-performance countercurrent chromatograph (HPCCC)

Reagents and Solvents:

• Methyl tert-butyl ether (MTBE)

• Acetonitrile

• Deionized water

• Triethylamine (TEA) - as a retainer in the stationary phase

• Hydrochloric acid (HCl) - as an eluter in the mobile phase

Procedure:

• Preparation of the Two-Phase Solvent System: A two-phase solvent system is prepared by mixing MTBE, acetonitrile, and water in a specific ratio (e.g., 2:2:3 v/v/v). The mixture is thoroughly equilibrated in a separatory funnel, and the two phases are separated.

• Preparation of the Stationary and Mobile Phases:

  • Stationary Phase (Organic): Triethylamine (e.g., 10 mM) is added to the upper organic phase.

  • Mobile Phase (Aqueous): Hydrochloric acid (e.g., 10 mM) is added to the lower aqueous phase.

• Column Preparation: The CCC column is first entirely filled with the stationary phase.

• Sample Loading: The crude alkaloid extract is dissolved in a small volume of the stationary phase and injected into the column.

• Elution: The mobile phase is then pumped through the column at a specific flow rate (e.g., 2.0 mL/min) in the head-to-tail direction. The apparatus is rotated at a high speed (e.g., 1600 rpm).

• Fraction Collection: The eluate is collected in fractions, and the pH of each fraction is monitored. Different alkaloids elute at specific pH ranges, allowing for their separation.

• Isolation and Identification: The fractions containing the purified alkaloids are then concentrated, and the identity and purity of the compounds are confirmed using analytical techniques such as NMR spectroscopy and mass spectrometry.

Visualizations

Biosynthetic Pathway of Akuammiline Alkaloids

The Akuammiline alkaloids are monoterpenoid indole alkaloids, and their biosynthesis originates from the precursors tryptamine (B22526) and secologanin. A key intermediate in their formation is geissoschizine. The following diagram illustrates a simplified biosynthetic pathway leading to the core Akuammiline scaffold.

Caption: Simplified biosynthesis of the Akuammiline alkaloid scaffold.

Experimental Workflow for Alkaloid Isolation

The following diagram outlines the general workflow for the isolation of Akuammiline alkaloids from Picralima nitida seeds using a modern chromatographic technique.

Caption: Workflow for isolating Akuammiline alkaloids.

Conclusion

The name "Akuammiline" is a direct reflection of the rich history of traditional medicine in West Africa, stemming from the local name of the Picralima nitida tree. The alkaloids derived from this plant have transitioned from traditional remedies to subjects of intense scientific scrutiny, revealing a complex and pharmacologically active family of natural products. The methodologies for their isolation have advanced significantly, enabling a deeper understanding of their chemical diversity and biological activities. This guide provides a foundational understanding of the origins, chemistry, and isolation of Akuammiline alkaloids, serving as a valuable resource for the scientific community.

References

• 1. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Early Pharmacological Studies of Akuammiline (B1256633) and Its Derivatives

Introduction

Akuammiline alkaloids represent a family of monoterpene indole (B1671886) alkaloids primarily isolated from the seeds of the West African tree Picralima nitida.[1][2] Traditionally, these seeds have been used in indigenous medicine for managing pain and fever.[3] This historical application has spurred scientific investigation into the pharmacological profile of these compounds, with early studies focusing on their interaction with the central nervous system, particularly the opioid system. Akuammiline and its related alkaloids, such as pseudoakuammigine and akuammicine (B1666747), serve as intriguing scaffolds for the development of novel therapeutics.[4] This guide provides a detailed overview of the foundational pharmacological research, summarizing key quantitative data, experimental procedures, and the underlying signaling pathways.

Pharmacodynamics: Interaction with Opioid Receptors

Early research into the mechanism of action for akuammiline alkaloids identified the opioid receptor system as a primary molecular target.[2] These G-protein coupled receptors (GPCRs) are central to pain modulation. The interaction of these alkaloids with mu (µ), kappa (κ), and delta (δ) opioid receptors has been characterized through in vitro binding and functional assays.

Opioid Receptor Binding Affinity

Competitive radioligand binding assays have been instrumental in quantifying the affinity of akuammiline and its analogs for opioid receptors. These experiments measure the concentration of a compound required to displace a specific radiolabeled ligand from its receptor, expressed as the inhibition constant (Ki). A lower Ki value signifies a higher binding affinity.

Studies have shown that while parent alkaloids like akuammine (B1666748) and pseudoakuammigine are weak agonists at the µ-opioid receptor (µOR), synthetic modifications can dramatically enhance affinity and selectivity.[5] For instance, akuammicine displays a notable preference for the κ-opioid receptor (κOR).[3][6] Modifications at the C10 position of the aryl ring or the N1 position of pseudoakuammigine have been shown to significantly increase µOR binding affinity and potency.[5][6]

Table 1: Binding Affinity (Ki, nM) of Akuammiline and Related Alkaloids at Opioid Receptors

Compound	µ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	Selectivity (Ki Ratio µ/κ)
Akuammicine (1)	>200x greater affinity for κOR	89[3]	N/A
Derivative 2 (C10 modified)	>200x greater affinity for κOR	0.36[6]	>15,000-fold for κOR[6]
Derivative 3 (C10 modified)	>200x greater affinity for κOR	0.087[6]	>40,000-fold for κOR[6]
Pseudoakuammigine Derivative (33)	0.054 µM (54 nM)[5]	0.049 µM (49 nM)[5]	~0.9

Note: Data is compiled from multiple sources and experimental conditions may vary. Lower Ki values indicate higher binding affinity.

Functional Activity

Beyond binding, functional assays determine whether a ligand acts as an agonist (activating the receptor) or an antagonist (blocking it). Akuammicine has been identified as a selective agonist of the κ-opioid receptor.[6] Some semi-synthetic derivatives of pseudoakuammigine show a significant increase in agonistic potency at the µOR.[5] Functional activity is often quantified by measuring the half-maximal effective concentration (EC50) or the half-maximal inhibitory concentration (IC50) in cellular assays, such as those measuring cAMP levels.[3]

Table 2: Functional Activity of Akuammicine at the κ-Opioid Receptor

Compound	Assay	Functional Potency (IC50, nM)

| Akuammicine (4) | cAMP Inhibition | 240[3] |

In Vivo Analgesic Studies

The analgesic potential of akuammiline alkaloids has been evaluated in rodent models using standardized tests for nociception.[1] These studies are critical for translating in vitro findings into potential therapeutic effects.

Analgesic Potency (ED50)

The median effective dose (ED50) is a key metric from in vivo studies, representing the dose required to produce a therapeutic effect in 50% of the test population. For analgesia, this effect is typically a significant delay in responding to a noxious stimulus. While comprehensive in vivo data for naturally occurring akuammiline alkaloids are limited, studies on semi-synthetic derivatives have demonstrated significant antinociceptive effects.[1]

Table 3: Comparative In Vivo Analgesic Potency (ED50)

Compound	Assay	Animal Model	Route of Administration	ED50 (mg/kg)
Modified Pseudo-akuammigine Derivative	Tail-Flick	Rodent	Not Specified	77.6[1]
Modified Pseudo-akuammigine Derivative	Hot-Plate	Rodent	Not Specified	77.1[1]
Morphine (for comparison)	Hot-Plate	Mouse	Not Specified	~5.7 - 9.0[1]

Note: Lower ED50 values indicate higher potency. Data for the derivative and morphine are from different studies and may not be directly comparable due to varying protocols.[1]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of pharmacological findings.

Protocol 1: Radioligand Competitive Binding Assay

This protocol is used to determine the binding affinity (Ki) of a test compound for a specific receptor.

• Membrane Preparation : Cell membranes expressing the target opioid receptor (e.g., µOR or κOR) are prepared from cultured cell lines (e.g., HEK293) or animal brain tissue.

• Assay Buffer : A suitable buffer (e.g., Tris-HCl) containing protease inhibitors is prepared.

• Incubation : Membranes are incubated in the assay buffer with a fixed concentration of a specific radiolabeled ligand (e.g., [3H]DAMGO for µOR, [3H]-U69,593 for κOR) and varying concentrations of the unlabeled test compound (e.g., an akuammiline derivative).

• Equilibrium & Separation : The mixture is incubated to allow binding to reach equilibrium. Bound and free radioligand are then separated by rapid filtration through glass fiber filters.

• Quantification : The radioactivity trapped on the filters is measured using liquid scintillation counting.

• Data Analysis : The data are used to generate a displacement curve, from which the IC50 (concentration of test compound that displaces 50% of the radioligand) is calculated. The Ki value is then determined using the Cheng-Prusoff equation.

Caption: Workflow for a Radioligand Binding Assay.

Protocol 2: In Vivo Hot-Plate Analgesia Test

This protocol assesses the analgesic effect of a compound against a thermal pain stimulus.

• Apparatus : A hot-plate analgesiometer consisting of a metal surface maintained at a constant temperature (e.g., 55°C) enclosed by a transparent cylinder.

• Acclimation : Rodents (mice or rats) are acclimated to the testing room and apparatus before the experiment.

• Baseline Measurement : Each animal is placed on the hot plate, and the latency to exhibit a pain response (e.g., paw licking, jumping) is recorded. A cut-off time (e.g., 30-45 seconds) is used to prevent tissue damage.

• Drug Administration : Animals are treated with the test compound (e.g., akuammiline derivative), a vehicle control (e.g., saline), or a positive control (e.g., morphine) via a specific route (e.g., intraperitoneal, oral).

• Post-Treatment Measurement : At predetermined time points after administration, the animals are re-tested on the hot plate, and the response latency is recorded.

• Data Analysis : An increase in response latency compared to the baseline and vehicle control indicates an antinociceptive effect. The ED50 can be calculated from dose-response data.

Signaling Pathways and Visualizations

The analgesic effects of akuammiline alkaloids that target the µ-opioid receptor are mediated through a well-characterized G-protein signaling cascade.

µ-Opioid Receptor Signaling

The µ-opioid receptor is a class A GPCR that couples primarily to inhibitory Gi/o proteins.[1] Upon activation by an agonist, the G protein dissociates, leading to downstream intracellular effects that ultimately reduce neuronal excitability and nociceptive signal transmission.

• Agonist Binding : An opioid agonist (e.g., an akuammiline derivative) binds to and activates the µOR.

• G-Protein Activation : The receptor catalyzes the exchange of GDP for GTP on the α-subunit of the associated Gi/o protein.

• Downstream Effects :

  • The Gαi/o subunit inhibits the enzyme adenylyl cyclase, reducing intracellular cyclic AMP (cAMP) levels.

  • The Gβγ subunit directly interacts with ion channels, leading to the opening of G-protein-coupled inwardly-rectifying potassium (GIRK) channels and the inhibition of voltage-gated calcium channels (VGCCs).

• Cellular Outcome : The combined effect of increased K+ efflux and decreased Ca2+ influx hyperpolarizes the neuron, making it less likely to fire an action potential and release neurotransmitters, thus producing an analgesic effect.

Caption: Simplified µ-Opioid Receptor Signaling Cascade.

In Vivo Analgesic Testing Workflow

The process of evaluating a compound's analgesic properties in vivo follows a structured workflow to ensure reliable and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. Current progress in the chemistry and pharmacology of akuammiline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. chemrxiv.org [chemrxiv.org]

A Technical Guide to the Traditional Medicinal Uses of Plants Containing Akuammiline Alkaloids

For Researchers, Scientists, and Drug Development Professionals

Abstract

Akuammiline (B1256633) alkaloids, a class of monoterpenoid indole (B1671886) alkaloids, are predominantly found in the seeds of the West African tree Picralima nitida (commonly known as akuamma). Traditionally, these seeds have been a cornerstone of African folk medicine, employed for a wide range of ailments, most notably for pain relief, fever reduction, and the management of malaria and gastrointestinal disorders.[1][2][3] Modern pharmacological research has begun to validate these traditional uses, revealing that akuammiline alkaloids, such as akuammine (B1666748) and pseudoakuammigine, interact with opioid receptors, exhibiting analgesic and anti-inflammatory properties.[4][5] This technical guide provides an in-depth overview of the traditional applications of akuammiline-containing plants, supported by quantitative pharmacological data, detailed experimental protocols, and visualizations of the associated signaling pathways and workflows. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of these natural compounds.

Traditional Medicinal Applications

The primary source of akuammiline alkaloids is the seeds of Picralima nitida, a plant with a long history of use in traditional medicine across West African nations such as Ghana, Nigeria, and Côte d'Ivoire.[1][6]

Primary Traditional Uses:

• Analgesia: The most prominent traditional use of P. nitida seeds is for pain relief.[1][7] They are commonly used to manage headaches, muscle pain, and chronic pain conditions.[7]

• Antipyretic: The seeds are also widely employed to reduce fever associated with various illnesses, including malaria.

• Antimalarial: Traditional medicine practitioners use akuamma seeds to treat malaria.[1]

• Gastrointestinal Disorders: The seeds are used to address diarrhea and other stomach complaints.[1][2]

• Other Uses: Traditional applications also include the treatment of hypertension, jaundice, and menstrual cramps.[2][3][7]

Traditional Preparation and Dosage:

The traditional preparation of P. nitida seeds typically involves simple processing methods:

• Crushing and Powdering: The dried seeds are crushed or ground into a fine powder.[1] This powder can then be encapsulated or mixed with food or beverages.

• Decoction/Tea: The crushed seeds are often boiled in water for 10-15 minutes to create a decoction or tea.

• Whole Seed Chewing: In some traditions, the whole seeds are chewed.

Dosages in traditional practice are not standardized but generally range from 1-2 grams of the powdered seed for a standard dose.[8] For beginners, a lower dose of 0.5-1g is often recommended.[7] An enterprising hospital in Ghana has manufactured standardized 250 mg capsules of powdered P. nitida seed.[1]

Quantitative Pharmacological Data

Modern scientific investigations have focused on elucidating the pharmacological mechanisms underlying the traditional uses of akuammiline alkaloids. A significant body of research points to their interaction with opioid receptors. The following tables summarize the quantitative data on the binding affinities and functional activities of key alkaloids from P. nitida.

Table 1: Opioid Receptor Binding Affinities (Ki) of Akuammiline Alkaloids

Alkaloid	Mu-Opioid Receptor (μOR) Ki (μM)	Kappa-Opioid Receptor (κOR) Ki (μM)	Delta-Opioid Receptor (δOR) Ki (μM)	Reference
Akuammidine	0.6	8.6	2.4	[9]
Akuammine	0.5	-	-	[9]
Akuammicine	-	0.2	-	[9]
Pseudoakuammigine	-	-	-	[5]

Note: A lower Ki value indicates a higher binding affinity.

Table 2: Anti-inflammatory Activity of Pseudoakuammigine

Treatment	Dose (mg/kg)	Inhibition of Carrageenan-Induced Paw Edema (%)	Reference
Pseudoakuammigine	1.0	21.8	[10]
Pseudoakuammigine	5.0	25.3	[10]
Pseudoakuammigine	50.0	40.5	[10]

Experimental Protocols

This section details the methodologies for key experiments cited in the pharmacological evaluation of akuammiline alkaloids.

Alkaloid Extraction and Isolation: pH-Zone-Refining Countercurrent Chromatography

This technique is highly effective for the preparative separation of alkaloids from crude plant extracts.

Principle: pH-zone-refining CCC separates ionizable compounds, such as alkaloids, based on their pKa values and hydrophobicity. A pH gradient is established in the liquid stationary phase, and the charged analytes partition between the stationary and mobile phases according to their isoelectric points.

Detailed Protocol:

• Preparation of Two-Phase Solvent System:

  • A common solvent system for alkaloid separation is methyl tert-butyl ether (MTBE) and water.

  • Equilibrate equal volumes of MTBE and water in a separatory funnel.

  • Separate the two phases. The upper organic phase will serve as the stationary phase, and the lower aqueous phase will be the mobile phase.

• Addition of Retainer and Eluter:

  • To the organic stationary phase, add a retainer, typically a base like triethylamine (B128534) (TEA), at a concentration of 5-10 mM. This establishes a basic environment in the stationary phase.

  • To the aqueous mobile phase, add an eluter, typically an acid like hydrochloric acid (HCl), at a concentration of 5-10 mM. This creates an acidic mobile phase.

• Sample Preparation:

  • Dissolve the crude alkaloid extract from P. nitida seeds in a mixture of the stationary and mobile phases.

• Chromatographic Separation:

  • Fill the multilayer coil planet centrifuge with the stationary phase.

  • Inject the sample solution into the column.

  • Pump the mobile phase through the column at a constant flow rate.

  • The centrifuge is rotated at a high speed to ensure efficient mixing and partitioning of the analytes.

  • Monitor the effluent using a UV detector to detect the eluting alkaloids.

  • Collect fractions and analyze for the presence of pure alkaloids using techniques like HPLC and NMR.

Analgesic Activity Assessment

The hot-plate and tail-flick tests are standard in vivo models for evaluating the analgesic effects of compounds.

3.2.1. Hot-Plate Test

Principle: This test measures the latency of a thermal pain response in an animal, which is indicative of the analgesic effect of a test compound.

Protocol:

• Apparatus: A hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C.

• Animals: Male Swiss albino mice are commonly used.

• Procedure:

  • Administer the test compound (e.g., akuammine, pseudoakuammigine) or a control (vehicle or standard analgesic like morphine) to the animals, typically via intraperitoneal or oral routes.

  • At a predetermined time after administration (e.g., 30, 60, 90 minutes), place each mouse individually on the hot plate.

  • Start a stopwatch immediately upon placing the mouse on the plate.

  • Observe the mouse for signs of nociception, such as licking of the hind paws or jumping.

  • Stop the stopwatch at the first sign of a nociceptive response and record the latency time.

  • A cut-off time (e.g., 30 seconds) is typically set to prevent tissue damage. If the mouse does not respond within the cut-off time, it is removed from the hot plate, and the latency is recorded as the cut-off time.

• Data Analysis: An increase in the latency time compared to the control group indicates an analgesic effect.

3.2.2. Tail-Flick Test

Principle: This test measures the latency of a spinal reflex to a thermal stimulus applied to the tail.

Protocol:

• Apparatus: A tail-flick apparatus that focuses a beam of high-intensity light on the animal's tail.

• Animals: Male Wistar rats or mice are suitable for this assay.

• Procedure:

  • Administer the test compound or control as described for the hot-plate test.

  • Gently restrain the animal, leaving the tail exposed.

  • Position the tail over the light source of the apparatus.

  • Activate the light source, which starts a timer.

  • The timer stops automatically when the animal "flicks" or withdraws its tail from the heat source.

  • Record the latency time.

  • A cut-off time (e.g., 10-15 seconds) is used to prevent tissue damage.

• Data Analysis: A longer tail-flick latency in the treated group compared to the control group suggests an analgesic effect.

Signaling Pathways and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key signaling pathways activated by akuammiline alkaloids and a typical experimental workflow for their investigation.

Mu-Opioid Receptor (μOR) Signaling Pathway

Kappa-Opioid Receptor (κOR) Signaling Pathway

Experimental Workflow for Investigating Akuammiline Alkaloids

Conclusion

The traditional use of plants containing akuammiline alkaloids, particularly Picralima nitida, for pain, fever, and other ailments has a strong ethnobotanical foundation and is increasingly supported by modern pharmacological research. The interaction of these alkaloids with the endogenous opioid system provides a clear mechanism for their observed analgesic effects. The quantitative data presented in this guide, along with the detailed experimental protocols, offer a solid starting point for further investigation into the therapeutic potential of this important class of natural products. The development of advanced analytical and separation techniques will continue to facilitate the isolation and characterization of novel akuammiline alkaloids, paving the way for the development of new and potentially safer analgesic and anti-inflammatory drugs. Further research is warranted to fully elucidate the complete pharmacological profile of these compounds and to explore their potential for addressing a broader range of medical conditions.

References

• 1. ijpras.com [ijpras.com]
• 2. researchgate.net [researchgate.net]
• 3. Medicinal uses, phytochemistry and pharmacology of Picralima nitida (Apocynaceae) in tropical diseases: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Modified Akuamma Alkaloids with Increased Potency at the Mu-opioid Receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Current progress in the chemistry and pharmacology of akuammiline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. openresearchafrica-files.f1000.com [openresearchafrica-files.f1000.com]
• 7. baobabmart.com [baobabmart.com]
• 8. amentara.com [amentara.com]
• 9. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unraveling the Structural Complexity and Molecular Interactions of Akuammiline Alkaloids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the crystal structure and molecular modeling of akuammiline (B1256633), a representative member of the complex family of indole (B1671886) alkaloids. Akuammiline and its congeners have garnered significant interest within the scientific community due to their intricate molecular architecture and potential therapeutic applications, including their activity at opioid receptors. This document aims to serve as a comprehensive resource, detailing the crystallographic features of a key synthetic precursor, outlining established experimental protocols for their synthesis, and summarizing the computational approaches used to probe their molecular interactions.

Crystal Structure of an Akuammiline Alkaloid Precursor

While the definitive crystal structure of akuammiline itself is not publicly available, the crystallographic analysis of key synthetic intermediates provides invaluable insights into the conformational and stereochemical attributes of the akuammiline core. Here, we present the crystallographic data for enone 18 , a crucial intermediate in the enantioselective total synthesis of several akuammiline alkaloids, including (+)-strictamine and (−)-2(S)-cathafoline.[1][2] The structural data for this compound offers a precise model of the [3.3.1]-azabicyclic core that is a hallmark of this alkaloid family.

Table 1: Crystallographic Data for Akuammiline Precursor (Enone 18)

Parameter	Value
Chemical Formula	C₁₇H₁₉NO₅S
Formula Weight	349.40
Crystal System	Orthorhombic
Space Group	P2₁2₁2₁
a (Å)	8.036(3)
b (Å)	13.064(4)
c (Å)	15.207(5)
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	1596.1(9)
Z	4
Density (calculated) (g/cm³)	1.454
Absorption Coefficient (mm⁻¹)	0.224
F(000)	736

Data extracted from the Crystallographic Information File (CIF) of a synthetic intermediate in the total synthesis of akuammiline alkaloids.[2]

Experimental Protocols: Synthesis of Akuammiline Alkaloids

The total synthesis of akuammiline alkaloids is a formidable challenge in organic chemistry that has been addressed through various innovative strategies. The following protocols are based on the successful total synthesis of picrinine (B199341) and other related akuammiline alkaloids, showcasing the complexity and precision required.[3][4]

General Synthetic Workflow

The synthesis of the akuammiline core typically involves the construction of the characteristic [3.3.1]-azabicyclic system, followed by the formation of the indole or indolenine moiety, and subsequent late-stage functional group manipulations to arrive at the natural product.

Figure 1: Generalized workflow for the total synthesis of akuammiline alkaloids.

Detailed Experimental Procedure: Synthesis of Enone 16 from Bicyclic Ketone 12 (A Key Step in Picrinine Synthesis)[3][4]

To a solution of bicyclic ketone 12 (1.0 equiv) in a mixture of N-methylmorpholine N-oxide (NMO) (4.0 equiv) and CH₂Cl₂ (0.1 M) at 0 °C is added 2-iodoxybenzoic acid (IBX) (2.0 equiv). The reaction mixture is stirred at 0 °C for 30 minutes and then at room temperature for 12 hours. Upon completion, the reaction is quenched with a saturated aqueous solution of NaHCO₃ and Na₂S₂O₃. The aqueous layer is extracted with CH₂Cl₂ (3 x 20 mL). The combined organic layers are washed with brine, dried over Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography on silica (B1680970) gel to afford enone 16 .

Molecular Modeling of Akuammiline Alkaloids

Molecular modeling techniques are instrumental in elucidating the structure-activity relationships (SAR) of akuammiline alkaloids and their interactions with biological targets, most notably opioid receptors.

Molecular Docking

Molecular docking simulations have been employed to predict the binding modes of akuammiline derivatives at the μ-opioid receptor (MOR). These studies suggest that the core scaffold of akuammiline alkaloids fits within the binding pocket of the receptor, with specific functional groups forming key interactions with amino acid residues.

Table 2: Summary of Molecular Docking Parameters for Akuamma Alkaloids at the μ-Opioid Receptor

Parameter	Description
Receptor PDB ID	5C1M (μ-opioid receptor co-crystallized with agonist BU-72)
Ligand Preparation	3D coordinates generated and energy minimized.
Docking Software	Varies by study, often includes AutoDock Vina or Schrödinger Suite.
Key Interactions	Hydrogen bonds, salt bridges, and pi-pi stacking with residues such as Tyr326, Met151, Tyr148, Trp293, and Asp147.

This data is a composite from studies on modified akuamma alkaloids and related compounds.

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations provide a more dynamic picture of the ligand-receptor interactions over time, allowing for the assessment of the stability of binding poses and the conformational changes in both the ligand and the receptor. While specific MD studies on akuammiline are not widely published, the methodologies applied to other indole alkaloids binding to opioid receptors are directly applicable.

Figure 2: Typical workflow for a molecular dynamics simulation study.

Density Functional Theory (DFT) Calculations

DFT calculations are employed to investigate the electronic properties of akuammiline alkaloids, such as orbital energies and charge distributions. These quantum mechanical methods can provide insights into the reactivity and intrinsic properties of the molecules, which can be correlated with their biological activity.

Biosynthetic Pathway Considerations

The biosynthesis of akuammiline alkaloids is a complex enzymatic process originating from the central precursor strictosidine.[5] A key step involves the oxidative cyclization of 19E-geissoschizine, which can lead to different alkaloid skeletons, including the akuammiline framework through a C7-C16 bond formation.[5]

Figure 3: Divergent biosynthetic pathways from geissoschizine.

Conclusion

The intricate structure of akuammiline alkaloids presents both a significant challenge and a compelling opportunity for synthetic chemists and drug discovery scientists. The combination of X-ray crystallography of key intermediates, sophisticated multi-step total synthesis, and advanced molecular modeling techniques is progressively unraveling the complexities of this important class of natural products. The data and protocols presented in this guide offer a solid foundation for further research into the synthesis, biological evaluation, and computational analysis of akuammiline and its derivatives, paving the way for the development of novel therapeutic agents.

References

• 1. Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Total Synthesis of the Akuammiline Alkaloid Picrinine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis Strategies for Akuammiline Alkaloids: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, this document provides a detailed overview of modern total synthesis strategies for the Akuammiline (B1256633) class of alkaloids. It includes summaries of key synthetic approaches, detailed experimental protocols for pivotal reactions, and quantitative data to facilitate comparison and application in a laboratory setting.

The Akuammiline alkaloids are a large family of monoterpenoid indole (B1671886) alkaloids characterized by a complex, caged polycyclic architecture.[1] Their intricate structures and promising biological activities have made them compelling targets for total synthesis.[2] This document outlines several successful strategies, highlighting key bond formations and stereochemical control.

Key Synthetic Strategies and Application Notes

Modern synthetic approaches to the Akuammiline alkaloids have employed a variety of innovative strategies to construct the challenging polycyclic core and control the numerous stereocenters. These strategies can be broadly categorized into several key approaches:

• Convergent Strategies Featuring Indole Annulations: Many syntheses rely on the late-stage construction of the indole or indolenine moiety onto a pre-formed complex polycyclic core. A prominent example is the use of the Fischer indolization, or its variants like the reductive interrupted Fischer indolization, to forge the indole ring system and simultaneously create the critical C7 all-carbon quaternary stereocenter.[3][4] This approach allows for the efficient assembly of the core structure from less complex precursors.

• Unified Biosynthesis-Inspired Strategies: Some of the most elegant approaches mimic the proposed biosynthetic pathway of the Akuammiline alkaloids.[5] These strategies often start from a common precursor that can be divergently converted into several members of the alkaloid family through late-stage skeletal rearrangements. This biomimetic approach not only provides access to multiple natural products but also offers insights into their biogenesis.

• Enantioselective Catalysis for Asymmetric Synthesis: The control of absolute stereochemistry is a critical challenge in the synthesis of these chiral natural products. Modern strategies heavily rely on the use of enantioselective catalysis to establish key stereocenters early in the synthetic sequence. This includes copper-catalyzed enantioselective additions to create quaternary stereocenters and transition metal-catalyzed cyclizations that proceed with high stereocontrol.[6][7]

• Novel Cyclization Strategies for Key Ring Formations: The construction of the various rings within the Akuammiline scaffold, particularly the seven-membered azepane ring and the bridged ring systems, has prompted the development of novel cyclization methods. These include nickel-promoted intramolecular cyclizations of alkenyl bromides and gold-mediated cyclizations to form key heterocyclic rings.[3][6]

The following sections provide detailed protocols for key reactions from successful total syntheses, along with tabulated quantitative data for comparison.

Summary of Quantitative Data for Selected Akuammiline Total Syntheses

The following table summarizes key quantitative data from representative total syntheses of various Akuammiline alkaloids, allowing for a direct comparison of their efficiencies.

Alkaloid	Key Strategy	Starting Material	Total Steps	Overall Yield (%)	Enantiomeric Excess (%)	Reference
(+)-Corymine & (-)-Deformylcorymine	Enantioselective Cu-catalyzed addition; Ni-promoted 7-endo cyclization	N-nosyltryptamine	11	Not Reported	>99	[6][8]
(+)-Strictamine	Reductive interrupted Fischer indolization; Gold-mediated cyclization	Dibenzoate	18	Not Reported	>99	[3][9]
(-)-Aspidophylline A	Reductive interrupted Fischer indolization	Dibenzoate	16	Not Reported	>99	[3]
Deformylcorymine, Strictamine, Calophyline A (Unified Synthesis)	Biosynthesis-inspired late-stage ring migrations; Tandem Heck-carbonylation	Known Lactam	~15-17	Not Reported	Racemic	[5]
(-)-Vincorine	Intramolecular oxidative coupling	5-methoxytryptamine	18	5	>99	[10]

Experimental Protocols

This section provides detailed experimental protocols for key transformations in the total synthesis of selected Akuammiline alkaloids.

Protocol 1: Enantioselective Copper-Catalyzed Addition for the Synthesis of (+)-Corymine[6][8]

This protocol describes the crucial copper-catalyzed enantioselective addition of dimethyl malonate to a 3-bromooxindole to construct the C7 all-carbon quaternary stereocenter, a key step in the synthesis of (+)-Corymine.

Materials:

• 3-Bromooxindole derivative

• Dimethyl malonate

• Copper(I) iodide (CuI)

• (R)-(-)-1,1'-Binaphthyl-2,2'-diyl-bis(diphenylphosphine) ((R)-BINAP)

• Cesium carbonate (Cs2CO3)

• Anhydrous Toluene

Procedure:

• To a flame-dried Schlenk tube under an argon atmosphere, add CuI (10 mol%), (R)-BINAP (11 mol%), and Cs2CO3 (2.0 equiv.).

• Add anhydrous toluene, followed by the 3-bromooxindole derivative (1.0 equiv.) and dimethyl malonate (1.5 equiv.).

• Stir the reaction mixture at the specified temperature (e.g., 80 °C) for the required time (e.g., 24 hours), monitoring the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and quench with saturated aqueous ammonium (B1175870) chloride solution.

• Extract the aqueous layer with ethyl acetate (B1210297) (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired 3,3-disubstituted oxindole.

Expected Outcome: This reaction typically proceeds in high yield (e.g., 80-95%) and excellent enantioselectivity (>99% ee).

Protocol 2: Reductive Interrupted Fischer Indolization for the Synthesis of (+)-Strictamine[3][9]

This protocol details the reductive interrupted Fischer indolization reaction to construct the pentacyclic core of (+)-Strictamine, establishing the C7 quaternary stereocenter.

Materials:

• Tetracyclic ketone precursor

• p-Toluenesulfonylhydrazine

• Sodium cyanoborohydride (NaBH3CN)

• Anhydrous Methanol (B129727)

• Acetic acid

Procedure:

• To a solution of the tetracyclic ketone precursor in anhydrous methanol, add p-toluenesulfonylhydrazine and a catalytic amount of acetic acid.

• Stir the mixture at room temperature until the formation of the corresponding hydrazone is complete (monitored by TLC).

• Cool the reaction mixture to 0 °C and add sodium cyanoborohydride portion-wise.

• Allow the reaction to warm to room temperature and stir until the reaction is complete.

• Quench the reaction by the slow addition of water.

• Extract the mixture with dichloromethane (B109758) (3 x).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to yield the pentacyclic indole product.

Expected Outcome: This key transformation typically affords the desired pentacyclic product in good yield (e.g., 60-75%).

Protocol 3: Unified Synthesis via Tandem Heck-Carbonylation[5]

This protocol describes a key step in a unified strategy towards several Akuammiline alkaloids, featuring a tandem Heck-carbonylation to construct a fused five-membered ring and install the C16 methyl ester.

Materials:

• Vinyl iodide precursor

• Palladium(II) acetate (Pd(OAc)2)

• 1,3-Bis(diphenylphosphino)propane (dppp)

• Potassium carbonate (K2CO3)

• Methanol

• Anhydrous Dimethylformamide (DMF)

• Carbon monoxide (CO) atmosphere

Procedure:

• To a solution of the vinyl iodide precursor in a mixture of DMF and methanol in a pressure vessel, add Pd(OAc)2, dppp, and K2CO3.

• Pressurize the vessel with carbon monoxide (e.g., 50 psi).

• Heat the reaction mixture to the specified temperature (e.g., 80 °C) and stir for the required duration (e.g., 12 hours).

• After cooling to room temperature, release the pressure and dilute the reaction mixture with water.

• Extract the aqueous layer with ethyl acetate (3 x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography to obtain the desired pentacyclic product.

Expected Outcome: This tandem reaction efficiently constructs the core structure, with yields typically ranging from 50-70%.

Visualizing Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of key synthetic strategies for Akuammiline alkaloids.

Caption: Overview of major total synthesis strategies for Akuammiline alkaloids.

Caption: Workflow of key chemical reactions in Akuammiline synthesis.

References

• 1. Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scu-yongqingroup.com [scu-yongqingroup.com]
• 5. Item - Enantioselective Total Synthesis of (+)-Corymine and (−)-Deformylcorymine - figshare - Figshare [figshare.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Formal total synthesis of the akuammiline alkaloid (+)-strictamine - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Synthesis of Akuammiline Derivatives

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of Akuammiline (B1256633) derivatives, a class of structurally complex indole (B1671886) alkaloids with significant biological activities. The following sections outline key synthetic strategies and experimental procedures derived from notable total syntheses of various Akuammiline alkaloids.

I. Introduction

The Akuammiline alkaloids are a family of monoterpenoid indole alkaloids characterized by a cage-like polycyclic structure. Their intricate molecular architecture has made them challenging targets for synthetic chemists. This document aims to provide a practical guide to the synthesis of these molecules, focusing on key transformations and detailed experimental protocols.

II. Key Synthetic Strategies

The total synthesis of Akuammiline alkaloids often involves several key strategic considerations:

• Construction of the Polycyclic Core: A central challenge is the efficient assembly of the characteristic bridged-ring systems. Common strategies include intramolecular oxidative coupling, cascade reactions, and cycloadditions.

• Formation of the C7 Quaternary Center: The creation of the all-carbon quaternary stereocenter at the C7 position is a crucial step in many syntheses.

• E-Ring Formation: The construction of the seven-membered E-ring, a common feature in many Akuammiline alkaloids, presents a significant synthetic hurdle.[1]

• Late-Stage Functionalization: Introduction and manipulation of functional groups in the final stages of the synthesis are often necessary to arrive at the natural product.

Total Synthesis of (±)-Vincorine

A notable achievement in the field is the total synthesis of (±)-Vincorine, which features a key one-pot cascade reaction to assemble the core structure.[1]

Experimental Workflow for the Synthesis of the Tetracyclic Core of (±)-Vincorine

Caption: Workflow for the one-pot synthesis of the tetracyclic core of (±)-Vincorine.

Protocol: One-Pot Cascade Reaction for the Tetracyclic Core of (±)-Vincorine

This protocol describes the copper-catalyzed intramolecular cyclopropanation, ring-opening, and ring-closure cascade.[1]

Materials:

• Diazoketoester precursor

• Copper(I) catalyst (e.g., Cu(acac)₂)

• Anhydrous solvent (e.g., Dichloromethane)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Dissolve the diazoketoester precursor in anhydrous dichloromethane (B109758) under an inert atmosphere.

• Add the copper(I) catalyst to the solution.

• Stir the reaction mixture at room temperature and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction and perform an aqueous workup.

• Purify the crude product by column chromatography to yield the tetracyclic core structure.

Quantitative Data:

Step	Product	Overall Yield	Reference
One-Pot Cascade Reaction	Tetracyclic Core	~1% (31 steps)	[1]

Total Synthesis of Picrinine (B199341)

The first total synthesis of the complex Akuammiline alkaloid picrinine involved a concise assembly of the [3.3.1]-azabicyclic core and a key Fischer indolization.[2][3][4]

Synthetic Strategy for Picrinine

Caption: Retrosynthetic analysis of the total synthesis of Picrinine.

Protocol: Fischer Indolization for the Synthesis of Picrinine Intermediate

This protocol details the crucial Fischer indolization step to construct the core carbon framework of picrinine.[2][4]

Materials:

• Tricyclic cyclopentene precursor

• Phenylhydrazine (B124118)

• Trifluoroacetic acid (TFA)

• Anhydrous solvent (e.g., Toluene)

Procedure:

• Dissolve the tricyclic cyclopentene precursor and phenylhydrazine in anhydrous toluene.

• Add trifluoroacetic acid dropwise to the solution at room temperature.

• Heat the reaction mixture to reflux and monitor by TLC.

• After completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the residue by flash column chromatography to afford the hexacyclic indolenine product.

Quantitative Data:

Starting Material	Product	Yield	Reference
Tricyclic cyclopentene	Hexacyclic indolenine	N/A	[2][4]

Note: Specific yield for this step requires accessing the full experimental details of the publication.

Divergent Synthesis of Akuammiline Alkaloid Derivatives

Recent work has focused on the divergent synthesis of Akuammiline alkaloid derivatives for the exploration of their biological activities, such as their effect on rheumatoid arthritis fibroblast-like synoviocytes.[5][6]

General Workflow for Derivatization

Caption: General workflow for the divergent synthesis of Akuammiline derivatives.

Protocol: Oxidation of an Allylic Alcohol Intermediate

This protocol describes a typical oxidation step used in the synthesis of Akuammiline derivatives.[5]

Materials:

• Allylic alcohol intermediate

• Dess-Martin periodinane (DMP) or Pyridinium chlorochromate (PCC)

• Anhydrous dichloromethane (DCM)

Procedure:

• Dissolve the allylic alcohol intermediate in anhydrous DCM.

• Add the oxidizing agent (DMP or PCC) portion-wise at 0 °C.

• Stir the reaction mixture at the same temperature and monitor by TLC.

• Upon completion, quench the reaction with a suitable quenching agent (e.g., saturated aqueous sodium thiosulfate (B1220275) for DMP).

• Extract the product with an organic solvent, dry the combined organic layers, and concentrate in vacuo.

• Purify the crude product by column chromatography.

Quantitative Data for Derivative Synthesis:

Reaction	Reagents	Product(s)	Yield Range	Reference
Oxidation	DMP	Enone	N/A	[5]
Oxidation	PCC	α,β-unsaturated aldehyde	N/A	[5]
Esterification	TMSCHN₂	Methyl esters	N/A	[5]
Boc Deprotection	TMSOTf	Deprotected amine	N/A	[5]

Note: Specific yields for these derivatization steps require accessing the full experimental details of the publication.

V. Conclusion

The synthesis of Akuammiline derivatives remains a vibrant area of research, driven by the structural complexity and potential therapeutic applications of these natural products. The protocols and strategies outlined in this document provide a foundation for researchers to engage in the synthesis of these challenging molecules. Access to the full experimental details within the cited literature is recommended for precise replication and further methods development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Total synthesis of the akuammiline alkaloid picrinine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Isolation of Akuammiline from Picralima nitida Seeds

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the isolation of Akuammiline, an indole (B1671886) alkaloid, from the seeds of Picralima nitida. The methodologies outlined are based on established scientific literature and are intended to guide researchers in the extraction, fractionation, and purification of this compound.

Introduction

Picralima nitida, commonly known as the Akuamma tree, is a plant species whose seeds are rich in various indole alkaloids, including Akuammiline. These alkaloids are of significant interest to the scientific community due to their potential pharmacological activities. This application note details a robust protocol for the isolation of Akuammiline in high purity, suitable for further biological and chemical investigations. The primary method described is pH-zone-refining countercurrent chromatography (pHZR-CCC), a liquid-liquid chromatography technique well-suited for separating basic compounds like alkaloids.

Overview of the Isolation Workflow

The isolation process involves a multi-step approach beginning with the preparation of the plant material, followed by extraction of the crude alkaloids, and culminating in a multi-stage chromatographic purification to yield pure Akuammiline.

Caption: Workflow for the isolation of Akuammiline.

Quantitative Data Summary

The following table summarizes the quantitative data from a representative isolation protocol.

Parameter	Value	Reference
Starting Material (Seed Powder)	250 g	[1]
Crude Dichloromethane Fraction Yield	3.356 g	[1]
Amount of DCM Fraction for pHZR-CCC	1.2 g	[1]
Final Yield of Akuammiline (5)	61 mg	[1]
Final Yield of Picraline (6)	90 mg	[1]
Final Yield of Pseudo-akuammigine	130 mg	[1]
Final Yield of Akuammicine	145 mg	[1]

Detailed Experimental Protocols

Preparation of the Dichloromethane Fraction

This initial phase aims to extract and concentrate the alkaloids from the raw seed material.

Materials:

• Picralima nitida seed powder

• Methanolic hydrochloride solution

• Aqueous hydrochloric acid (2N)

• Hexanes

• Dichloromethane (DCM)

• Rotary evaporator

• Large stirring apparatus

• Filtration apparatus

Protocol:

• Combine 250 g of Picralima nitida seed powder with 400 mL of methanolic hydrochloride solution.[1]

• Stir the mixture for two hours.[1]

• Filter the seed powder from the solution.[1]

• Evaporate the filtrate to dryness under reduced pressure using a rotary evaporator.[1]

• Dissolve the resulting extract in 400 mL of 2N aqueous hydrochloric acid.[1]

• Wash the acidic solution three times with 400 mL of hexanes to remove non-polar compounds.[1]

• Extract the aqueous layer three times with 400 mL of dichloromethane.[1]

• Combine the dichloromethane layers and evaporate to dryness under vacuum to yield the crude dichloromethane fraction.[1]

Purification by pH-Zone-Refining Countercurrent Chromatography (pHZR-CCC)

This is the primary purification step that separates the complex alkaloid mixture based on their pKa values and partition coefficients.

Instrumentation:

• SCPC-250 chromatograph (or equivalent) with a 266 mL rotor.[1]

Solvent System:

• A suitable two-phase solvent system is critical for successful separation. The selection is typically determined by partitioning experiments to modulate the partition coefficients of the target compounds.[2]

Protocol:

• Perform pH-Zone Refining Countercurrent Chromatography on the crude dichloromethane fraction.[1]

• Elution of Akuammiline (5) and Picraline (6) typically occurs in the pH range of 3 to the low-mid 4s.[3]

• Despite optimization, Akuammiline and Picraline often co-elute as an approximate 1:1 mixture.[1]

• Collect the fractions containing the co-eluting mixture for further purification.

Final Purification by Flash Chromatography

This final step separates the co-eluting Akuammiline and Picraline.

Materials:

• Silica gel

• Flash chromatography system

• Appropriate solvent system (e.g., a gradient of dichloromethane and methanol)

Protocol:

• Concentrate the fractions from the pHZR-CCC containing the Akuammiline and Picraline mixture.

• Adsorb the mixture onto a small amount of silica gel.

• Perform flash chromatography on a silica gel column.

• Elute with a suitable solvent system to separate Akuammiline and Picraline.[1]

• Collect the fractions and confirm the purity of Akuammiline using analytical techniques such as TLC, HPLC, and NMR.

• Evaporate the solvent from the pure fractions to obtain isolated Akuammiline.

Signaling Pathways and Logical Relationships

While the isolation protocol itself does not involve signaling pathways, the alkaloids isolated from Picralima nitida, including Akuammiline, have been investigated for their activity at various central nervous system receptors, primarily opioid receptors.[2][4][5]

Caption: Pharmacological screening of Akuammiline.

Disclaimer: These protocols are intended for use by trained professionals in a laboratory setting. Appropriate safety precautions should be taken when handling chemicals and operating equipment. The yields and results may vary depending on the quality of the starting material and the specific experimental conditions.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Quantification of Akuammiline in Plant Extracts by High-Performance Liquid Chromatography

Abstract

This application note details a robust and sensitive High-Performance Liquid Chromatography (HPLC) with UV detection method for the quantitative analysis of Akuammiline in plant extracts. Akuammiline, a prominent monoterpenoid indole (B1671886) alkaloid found in various plant species such as Picralima nitida and Alstonia scholaris, has garnered significant interest for its diverse pharmacological activities.[1][2][3] Accurate quantification of this compound in plant matrices is crucial for quality control, standardization of herbal products, and pharmacokinetic studies. The described protocol provides a comprehensive workflow from sample preparation to data analysis, suitable for researchers, scientists, and professionals in the field of drug development.

Introduction

Akuammiline belongs to the larger class of monoterpenoid indole alkaloids, a group of natural products known for their complex chemical structures and significant biological activities.[2][4] These alkaloids are predominantly found in plants belonging to the Apocynaceae family.[5][6] The therapeutic potential of plant extracts containing Akuammiline necessitates the development of reliable and validated analytical methods for its quantification. This ensures the consistency, safety, and efficacy of botanical drugs and related products. High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis of such complex mixtures due to its high resolution, sensitivity, and reproducibility.

Experimental

2.1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV-Vis detector is suitable. An example is the Thermo Scientific Dionex Ultimate 3000 series.[7]

• Column: A reverse-phase C18 column, such as a Hypersil Gold C18 (5 µm, 250 x 4.6 mm), is recommended for optimal separation.[7]

• Solvents: HPLC grade acetonitrile, methanol (B129727), and water are required. Ammonium hydroxide (B78521) and formic acid may be used as mobile phase modifiers.

• Reference Standard: A certified reference standard of Akuammiline is necessary for calibration and quantification.

2.2. Sample Preparation

The extraction of Akuammiline from plant material is a critical step to ensure accurate quantification. A generalized solid-liquid extraction protocol is provided below.

Protocol: Extraction of Akuammiline from Plant Material

• Grinding: Dry the plant material (e.g., seeds, leaves, or bark) at a controlled temperature and grind it into a fine powder to increase the surface area for extraction.

• Extraction Solvent: Select an appropriate solvent system. A common choice for alkaloids is methanol or a mixture of methanol and water.

• Extraction Procedure:

  • Accurately weigh approximately 1 gram of the powdered plant material.

  • Add 20 mL of the extraction solvent.

  • Sonicate the mixture for 30 minutes in an ultrasonic bath.

  • Allow the mixture to stand for 24 hours at room temperature, protected from light.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter before HPLC analysis.

2.3. Chromatographic Conditions

The following HPLC conditions have been adapted from methodologies used for the analysis of related indole alkaloids.[7]

• Mobile Phase A: 0.05% Ammonium Hydroxide in Water

• Mobile Phase B: Acetonitrile

• Gradient Elution:

  • 0-5 min: 25% B

  • 5-20 min: 25% to 98% B (linear gradient)

  • 20-25 min: 98% B (isocratic)

  • 25-30 min: Re-equilibration to 25% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm

Data Analysis and Quantification

Quantification is achieved by creating a calibration curve using a series of known concentrations of the Akuammiline reference standard.

Protocol: Calibration and Quantification

• Stock Solution: Prepare a stock solution of the Akuammiline reference standard in methanol (e.g., 1 mg/mL).

• Working Standards: Prepare a series of working standards by serially diluting the stock solution to cover the expected concentration range of Akuammiline in the plant extracts (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

• Calibration Curve: Inject each working standard into the HPLC system and record the peak area. Plot the peak area versus the concentration to generate a calibration curve. Determine the linearity of the response (R² value).

• Sample Analysis: Inject the prepared plant extracts into the HPLC system.

• Quantification: Determine the concentration of Akuammiline in the samples by interpolating their peak areas from the calibration curve.

Method Validation Parameters (Illustrative)

A full method validation should be performed according to ICH guidelines. The following table summarizes typical validation parameters for an HPLC method for alkaloid quantification.

Parameter	Typical Specification	Description
Linearity (R²)	> 0.995	The ability of the method to elicit test results that are directly proportional to the analyte concentration.
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.
Precision (%RSD)	< 2%	The closeness of agreement among a series of measurements obtained from multiple sampling of the same homogeneous sample.
Accuracy (% Recovery)	95-105%	The closeness of the test results obtained by the method to the true value.
Specificity	No interfering peaks at the retention time of the analyte	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.

Advanced Method: LC-MS/MS for Enhanced Sensitivity and Specificity

For more complex matrices or when higher sensitivity is required, Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS) is the method of choice. An LC-MS/MS system, such as a QTRAP® coupled to an ExionLC™ system, can provide highly selective and sensitive quantification.[7]

Illustrative LC-MS/MS Parameters:

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Scan Type: Multiple Reaction Monitoring (MRM)

• Precursor Ion (Q1): [M+H]⁺ for Akuammiline

• Product Ion (Q3): Specific fragment ions of Akuammiline

• Collision Energy: Optimized for the specific precursor-product ion transition

The use of MRM significantly enhances specificity by monitoring a specific fragmentation pattern for the target analyte, reducing the likelihood of interference from co-eluting compounds.

Diagrams

Caption: Experimental workflow for Akuammiline quantification.

Caption: Comparison of HPLC and LC-MS/MS methods.

References

• 1. researchgate.net [researchgate.net]
• 2. Pardon the Interruption: A Modification of Fischer’s Venerable Reaction for the Synthesis of Heterocycles and Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. The value of universally available raw NMR data for transparency, reproducibility, and integrity in natural product research - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. rsc.org [rsc.org]

Application Notes and Protocols: Developing a Cytotoxicity Assay for Akuammiline Compounds

Audience: Researchers, scientists, and drug development professionals.

Introduction

Akuammiline alkaloids, a class of monoterpene indole (B1671886) alkaloids, have garnered significant interest in medicinal chemistry due to their diverse pharmacological activities.[1][2] Some members of this family, such as echitamine, have demonstrated promising cytotoxic activities, suggesting their potential as lead compounds for the development of novel anticancer therapeutics.[1] Establishing a robust and reliable cytotoxicity assay is a critical first step in screening and characterizing the anticancer potential of Akuammiline compounds.

These application notes provide a comprehensive framework for assessing the cytotoxic effects of Akuammiline compounds on cancer cell lines. The protocols herein detail methods for determining cell viability and distinguishing between different modes of cell death, namely necrosis and apoptosis.

Key Experimental Workflow

The overall workflow for assessing the cytotoxicity of Akuammiline compounds involves a primary screening assay to determine the dose-dependent effect on cell viability, followed by secondary assays to elucidate the mechanism of cell death.

Caption: Experimental workflow for cytotoxicity assessment of Akuammiline compounds.

Experimental Protocols

Cell Viability Assessment: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan (B1609692) crystals.

Materials:

• Akuammiline compound of interest

• Cancer cell line (e.g., HeLa, MCF-7, A549)

• Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS), pH 7.4

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO) or other solubilizing agent

• 96-well flat-bottom plates

• Microplate reader

Protocol:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend cells in fresh medium.

  • Seed 1 x 104 cells in 100 µL of medium per well in a 96-well plate.

  • Incubate for 24 hours at 37°C in a humidified 5% CO2 atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the Akuammiline compound in DMSO.

  • Perform serial dilutions of the compound in culture medium to achieve the desired final concentrations. The final DMSO concentration should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include wells with medium and 0.5% DMSO as a vehicle control, and wells with medium only as a negative control.

  • Incubate the plate for 24, 48, or 72 hours at 37°C and 5% CO2.

• MTT Addition and Incubation:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.[3]

  • Incubate for 4 hours at 37°C.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10-15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.[3]

Data Analysis: Calculate the percentage of cell viability using the following formula: % Cell Viability = (Absorbance of Treated Cells / Absorbance of Control Cells) x 100

The IC50 value (the concentration of the compound that inhibits 50% of cell growth) can be determined by plotting the percentage of cell viability against the log of the compound concentration and fitting the data to a dose-response curve.

Membrane Integrity Assessment: LDH Assay

The Lactate Dehydrogenase (LDH) assay is a cytotoxicity assay that quantifies the release of LDH from damaged cells into the culture medium.[4] LDH is a stable cytosolic enzyme that is released upon cell lysis, making it a reliable indicator of necrosis.[5]

Materials:

• LDH Cytotoxicity Assay Kit (commercially available)

• Treated cell culture supernatants from the primary assay

• 96-well flat-bottom plate

• Microplate reader

Protocol:

• Sample Preparation:

  • Following treatment with Akuammiline compounds as described in the MTT assay protocol, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• Assay Controls:

  • Spontaneous LDH Release: Supernatant from untreated cells.

  • Maximum LDH Release: Add lysis buffer (provided in the kit) to untreated cells 30 minutes before supernatant collection.

  • Background Control: Culture medium without cells.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions.

  • Add 50 µL of the reaction mixture to each well containing the supernatant.

  • Incubate for 30 minutes at room temperature, protected from light.[6]

• Stop Reaction and Data Acquisition:

  • Add 50 µL of stop solution (from the kit) to each well.

  • Measure the absorbance at 490 nm using a microplate reader.[7]

Data Analysis: Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

Apoptosis Detection: Annexin V/PI Staining

The Annexin V/Propidium Iodide (PI) assay is a flow cytometry-based method to detect apoptosis. In early apoptotic cells, phosphatidylserine (B164497) (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently labeled Annexin V.[8] PI is a fluorescent nucleic acid intercalating agent that cannot cross the membrane of live cells or early apoptotic cells, but can stain the nucleus of late apoptotic and necrotic cells.[8]

Materials:

• Annexin V-FITC/PI Apoptosis Detection Kit

• Treated cells

• Binding Buffer (provided in the kit)

• Flow cytometer

Protocol:

• Cell Treatment and Harvesting:

  • Treat cells with Akuammiline compounds at the determined IC50 concentration for the desired time period.

  • Harvest both adherent and floating cells.

  • Wash the cells twice with cold PBS.

• Staining:

  • Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 106 cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 105 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.[9]

• Flow Cytometry Analysis:

  • Add 400 µL of 1X Binding Buffer to each tube.

  • Analyze the cells by flow cytometry within one hour.[10]

Data Analysis: The cell population will be differentiated into four quadrants:

• Q1 (Annexin V-/PI+): Necrotic cells

• Q2 (Annexin V+/PI+): Late apoptotic cells

• Q3 (Annexin V-/PI-): Live cells

• Q4 (Annexin V+/PI-): Early apoptotic cells

The percentage of cells in each quadrant provides a quantitative measure of apoptosis and necrosis.

Data Presentation

Quantitative data should be summarized in tables for clear comparison.

Table 1: Cell Viability (MTT Assay)

Akuammiline Compound	Concentration (µM)	% Cell Viability (Mean ± SD)	IC50 (µM)
Compound A	1	95.2 ± 4.1	15.6
10	60.8 ± 5.5
25	35.1 ± 3.8
50	10.3 ± 2.1
Compound B	1	98.1 ± 3.5	45.2
10	85.4 ± 6.2
25	55.7 ± 4.9
50	28.9 ± 3.3

Table 2: Cytotoxicity (LDH Assay)

Akuammiline Compound	Concentration (µM)	% Cytotoxicity (Mean ± SD)
Compound A	IC50 (15.6)	12.5 ± 2.3
Compound B	IC50 (45.2)	8.9 ± 1.8
Positive Control (Lysis Buffer)	-	100

Table 3: Apoptosis Analysis (Annexin V/PI Staining)

Treatment	% Live Cells (Q3)	% Early Apoptotic (Q4)	% Late Apoptotic (Q2)	% Necrotic (Q1)
Vehicle Control	96.3 ± 2.1	1.5 ± 0.5	1.2 ± 0.4	1.0 ± 0.3
Compound A (IC50)	45.8 ± 3.5	30.2 ± 2.8	18.5 ± 2.1	5.5 ± 1.2
Compound B (IC50)	60.1 ± 4.2	22.7 ± 3.1	12.3 ± 2.5	4.9 ± 1.5

Potential Signaling Pathway

Indole alkaloids have been reported to induce apoptosis through various signaling pathways, including the intrinsic (mitochondrial) pathway.[1] This pathway is regulated by the Bcl-2 family of proteins and involves the release of cytochrome c from the mitochondria, leading to the activation of caspases and subsequent cell death.[11]

Caption: Potential intrinsic apoptosis pathway induced by Akuammiline compounds.

References

• 1. Naturally derived indole alkaloids targeting regulated cell death (RCD) for cancer therapy: from molecular mechanisms to potential therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ucl.ac.uk [ucl.ac.uk]
• 3. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com.br]
• 5. LDH cytotoxicity assay [protocols.io]
• 6. cellbiologics.com [cellbiologics.com]
• 7. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 8. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 9. kumc.edu [kumc.edu]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. Induction of Apoptosis and Effect on the FAK/AKT/mTOR Signal Pathway by Evodiamine in Gastric Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: In Vitro Experimental Models to Study Akuammiline Activity

Audience: Researchers, scientists, and drug development professionals.

Introduction: Akuammiline (B1256633) alkaloids are a class of monoterpene indole (B1671886) alkaloids derived from plants such as Picralima nitida.[1][2] These natural products have garnered significant interest in the scientific community due to their diverse pharmacological activities.[1][3] Key areas of investigation include their opioid-like analgesic properties and potential anti-inflammatory effects.[3][4] For example, the related alkaloid pseudoakuammigine exhibits opioid activity, while others have shown cytotoxic or anti-inflammatory potential.[1][3][5]

These application notes provide detailed protocols for robust in vitro models designed to characterize the bioactivity of Akuammiline and its derivatives, focusing on its effects on opioid receptor signaling and inflammatory pathways.

Section 1: Opioid Receptor Activity Models

Akuammiline alkaloids interact with opioid receptors, which are G-protein coupled receptors (GPCRs).[6] Upon agonist binding, these receptors primarily couple to inhibitory G-proteins (Gαi/o), leading to the inhibition of adenylyl cyclase, which in turn decreases intracellular cyclic AMP (cAMP) levels.[7] Beyond G-protein signaling, opioid receptors can also trigger G-protein-independent signaling by recruiting β-arrestin proteins, a pathway critical for receptor desensitization and internalization.[7][8] Characterizing a compound's activity across these pathways is crucial for understanding its pharmacological profile.

Quantitative Data Summary: Opioid Receptor Activity

The following table summarizes representative data for Akuammiline-related alkaloids. Experimental values for Akuammiline should be determined and populated using the protocols below.

Compound	Receptor Target	Assay Type	Measured Value (Unit)	Reference
Akuammicine	κ-Opioid Receptor (κOR)	Binding Affinity	K_i_ = 89 (nM)	[9]
Akuammicine	κ-Opioid Receptor (κOR)	cAMP Inhibition	IC_50_ = 240 (nM)	[9]
Pseudoakuammigine	µ-Opioid Receptor (µOR)	G-protein Activation	Preferential Agonist	[8]
Akuammiline	µ-Opioid Receptor (µOR)	Binding Affinity	To be determined
Akuammiline	κ-Opioid Receptor (κOR)	Binding Affinity	To be determined
Akuammiline	µ-Opioid Receptor (µOR)	cAMP Inhibition	To be determined
Akuammiline	κ-Opioid Receptor (κOR)	cAMP Inhibition	To be determined
Akuammiline	µ-Opioid Receptor (µOR)	β-Arrestin Recruitment	To be determined

Signaling & Experimental Workflow Diagrams

Caption: G-protein dependent signaling pathway for µ-opioid receptor activation.

Caption: High-throughput workflow for opioid receptor functional assays.

Experimental Protocols

Protocol 1: cAMP Inhibition Assay (HTRF)

This assay quantifies the inhibition of adenylyl cyclase following receptor activation, serving as a primary method to determine agonist potency and efficacy.[7]

• Materials:

  • HEK293 or CHO cells stably expressing the opioid receptor of interest (e.g., µ-opioid receptor).

  • Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, 0.1% BSA, pH 7.4.

  • Akuammiline stock solution (e.g., 10 mM in DMSO).

  • Forskolin solution (stimulates adenylyl cyclase).

  • Reference agonist (e.g., DAMGO for µOR).

  • HTRF cAMP Assay Kit (e.g., from Cisbio or PerkinElmer).

  • White, low-volume 384-well plates.

• Procedure:

  • Cell Preparation: Culture cells to ~80-90% confluency. On the day of the assay, wash cells with PBS and resuspend in assay buffer to a density of approximately 1 x 10^6 cells/mL.[7]

  • Compound Plating: Prepare a serial dilution of Akuammiline in assay buffer. Add 2.5 µL of each concentration to the wells of a 384-well plate. Include wells for a reference agonist (positive control) and assay buffer only (negative control).

  • Cell Dispensing: Dispense 5 µL of the cell suspension into each well.

  • Incubation: Incubate the plate for 30 minutes at 37°C.[7]

  • Stimulation: Add 2.5 µL of forskolin solution. The final concentration should be pre-determined to elicit a sub-maximal cAMP response (typically 1-10 µM).[7]

  • Detection: Add HTRF detection reagents (cAMP-d2 and anti-cAMP-cryptate) according to the manufacturer's protocol.

  • Final Incubation: Incubate for 60 minutes at room temperature, protected from light.

  • Data Acquisition: Read the plate on an HTRF-compatible plate reader at 620 nm and 665 nm.

• Data Analysis:

  • Calculate the 665/620 nm ratio for each well.

  • Normalize the data relative to the positive (forskolin alone) and negative controls.

  • Plot the normalized response against the logarithm of Akuammiline concentration and fit the data to a four-parameter logistic equation to determine the IC_50_ value.

Section 2: Anti-inflammatory Activity Models

The anti-inflammatory potential of Akuammiline can be assessed in vitro by measuring its ability to suppress the production of inflammatory mediators in immune cells.[4][10] A common model involves using murine macrophage-like cells (e.g., RAW 264.7) stimulated with lipopolysaccharide (LPS), a component of Gram-negative bacteria, to induce an inflammatory response.[10][11]

Quantitative Data Summary: Anti-inflammatory Activity

This table provides a template for summarizing the anti-inflammatory effects of Akuammiline.

Cell Line	Inflammatory Stimulus	Measured Mediator	Assay Type	IC_50_ (µM)
RA-FLS	(Proliferation)	Cell Viability	MTS/MTT	3.21 ± 0.31 (for derivative 17c)[12][13]
RAW 264.7	LPS	Nitric Oxide (NO)	Griess Assay	To be determined
RAW 264.7	LPS	TNF-α	ELISA	To be determined
RAW 264.7	LPS	IL-6	ELISA	To be determined
RAW 264.7	None	Cell Viability	MTS Assay	To be determined (>100 µM)

Signaling & Experimental Workflow Diagrams

Caption: LPS-induced pro-inflammatory signaling cascade in macrophages.

Caption: Workflow for screening anti-inflammatory activity in vitro.

Experimental Protocols

Protocol 2: Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol measures nitrite (B80452), a stable breakdown product of NO, in cell culture supernatants as an indicator of iNOS activity.

• Materials:

  • RAW 264.7 cells.

  • Complete Medium: DMEM with 10% FBS and 1% Penicillin-Streptomycin.

  • Akuammiline stock solution.

  • Lipopolysaccharide (LPS) from E. coli.

  • Griess Reagent Kit (e.g., from Promega or Thermo Fisher).

  • Sodium nitrite (NaNO_2_) standard.

  • 96-well cell culture plates.

• Procedure:

  • Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

  • Pre-treatment: Remove the medium and replace it with fresh medium containing various concentrations of Akuammiline. Include wells with medium alone (vehicle control). Incubate for 1-2 hours.

  • Stimulation: Add LPS to all wells except the negative control wells to a final concentration of 1 µg/mL.

  • Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO_2_ incubator.

  • Supernatant Collection: After incubation, carefully collect 50 µL of supernatant from each well and transfer to a new 96-well plate.

  • Griess Reaction:

    • Prepare a nitrite standard curve (0-100 µM) using the NaNO_2_ standard.

    • Add 50 µL of Sulfanilamide solution (Component A) to all samples and standards. Incubate for 10 minutes at room temperature, protected from light.

    • Add 50 µL of NED solution (Component B). Incubate for another 10 minutes at room temperature, protected from light.

  • Data Acquisition: Measure the absorbance at 540-550 nm using a microplate reader.

• Data Analysis:

  • Calculate the nitrite concentration in each sample using the standard curve.

  • Normalize the results to the LPS-stimulated control.

  • Plot the percent inhibition of NO production against the logarithm of Akuammiline concentration to determine the IC_50_ value.

Protocol 3: Pro-inflammatory Cytokine Quantification (ELISA)

This protocol measures the concentration of specific cytokines (e.g., TNF-α, IL-6) in the supernatant of stimulated cells.

• Materials:

  • Supernatants collected from the experiment described in Protocol 2.

  • ELISA kits for mouse TNF-α and IL-6 (e.g., from R&D Systems or BioLegend).

  • ELISA plate reader.

• Procedure:

  • Follow the specific instructions provided with the commercial ELISA kit. The general steps are:

  • Coating: Coat a 96-well ELISA plate with the capture antibody.

  • Blocking: Block non-specific binding sites.

  • Sample Incubation: Add cell culture supernatants and standards to the wells.

  • Detection: Add the detection antibody, followed by a streptavidin-HRP conjugate.

  • Substrate Addition: Add a colorimetric substrate (e.g., TMB). The reaction is stopped with a stop solution.

  • Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm).

• Data Analysis:

  • Generate a standard curve by plotting the absorbance versus the concentration of the cytokine standards.

  • Calculate the cytokine concentration in each sample from the standard curve.

  • Determine the percent inhibition of cytokine production for each Akuammiline concentration and calculate the IC_50_ value.

Protocol 4: Cell Viability Assay (MTS/MTT)

It is crucial to confirm that the observed reduction in inflammatory mediators is not a result of drug-induced cell death.

• Materials:

  • Cells remaining in the 96-well plate after supernatant collection (from Protocol 2).

  • MTS reagent (e.g., CellTiter 96 AQueous One Solution from Promega).

  • Microplate reader.

• Procedure:

  • After collecting the supernatant for NO and cytokine analysis, gently wash the cells in each well with 100 µL of PBS.

  • Add 100 µL of fresh complete medium and 20 µL of MTS reagent to each well.

  • Incubate the plate for 1-4 hours at 37°C in a 5% CO_2_ incubator.

  • Measure the absorbance at 490 nm.

• Data Analysis:

  • Calculate cell viability as a percentage of the vehicle-treated control group.

  • Ensure that the concentrations of Akuammiline showing anti-inflammatory effects do not significantly reduce cell viability.

References

• 1. Current progress in the chemistry and pharmacology of akuammiline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Current Progress in the Chemistry and Pharmacology of Akuammiline Alkaloids | Bentham Science [eurekaselect.com]
• 3. Current Progress in the Chemistry and Pharmacology of Akuammiline...: Ingenta Connect [ingentaconnect.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. Semi-synthesis in the exploration of opioid-targeting natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. In vitro assesment of anti-inflammatory activities of coumarin and Indonesian cassia extract in RAW264.7 murine macrophage cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | An Inflamed Human Alveolar Model for Testing the Efficiency of Anti-inflammatory Drugs in vitro [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Investigating the Mechanism of Action of Akuammiline

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akuammiline (B1256633) alkaloids, a class of monoterpene indole (B1671886) alkaloids, represent a compelling area of pharmacological research due to their diverse biological activities. Evidence suggests that these compounds, particularly those derived from the seeds of Picralima nitida, interact with a range of molecular targets, with a significant emphasis on the opioid system.[1][2][3] For instance, the alkaloid akuammicine (B1666747) is a selective agonist of the kappa-opioid receptor (κOR), while akuammidine (B1680586) shows a preference for mu-opioid (µOR) binding sites, and akuammine (B1666748) acts as a µOR antagonist.[2][4][5] Beyond the opioid system, these alkaloids may also modulate other targets such as glycine (B1666218) receptors and have shown potential anti-inflammatory effects by inhibiting the proliferation of rheumatoid arthritis fibroblast-like synoviocytes (FLSs).[1][3][6][7]

These application notes provide a comprehensive guide for the detailed investigation of the mechanism of action of akuammiline and its related alkaloids. The protocols outlined below cover essential in vitro and in vivo assays to determine receptor binding affinity, functional activity, downstream signaling pathways, and physiological effects.

Data Presentation: Quantitative Analysis of Akuammiline Alkaloids

A critical first step in characterizing a compound is to quantify its interaction with its putative targets. The following table summarizes known binding affinities and functional potencies of several key akuammiline-related alkaloids at opioid receptors.

Alkaloid	Receptor	Binding Affinity (Kᵢ, µM)	Functional Activity	Reference
Akuammidine	µ-Opioid	0.6	Agonist	[2]
δ-Opioid	2.4	-	[2]
κ-Opioid	8.6	-	[2]
Akuammine	µ-Opioid	0.5	Antagonist (pK₋B = 5.7)	[2]
Akuammicine	µ-Opioid	>10	-	[2]
δ-Opioid	>10	-	[2]
κ-Opioid	0.2	Full/Partial Agonist	[2]
Pseudoakuammigine	µ-Opioid	>10	Little to no efficacy	[2]
δ-Opioid	>10	Little to no efficacy	[2]
κ-Opioid	>10	Little to no efficacy	[2]

Logical Framework for Investigation

A systematic approach is crucial for elucidating the mechanism of action. The investigation should progress from initial binding studies to functional cellular assays and finally to in vivo models to confirm physiological relevance.

Caption: Logical workflow for investigating Akuammiline's mechanism of action.

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Opioid Receptors

This protocol determines the binding affinity (Kᵢ) of a test compound (e.g., Akuammiline) by measuring its ability to compete with a radiolabeled ligand for binding to opioid receptors expressed in cell membranes.[1][6][8]

Materials:

• Receptor Source: Cell membranes from CHO or HEK293 cells stably expressing human µ, δ, or κ opioid receptors.

• Radioligands:

  • µOR: [³H]DAMGO

  • δOR: [³H]DPDPE

  • κOR: [³H]U-69,593

• Non-specific Binding Control: Naloxone (10 µM).

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• 96-well plates, glass fiber filters (GF/C), cell harvester, liquid scintillation counter, and scintillation cocktail.

Procedure:

• Membrane Preparation: Thaw frozen cell membranes on ice. Resuspend in ice-cold binding buffer to a final protein concentration of 10-20 µ g/well .

• Assay Setup: In a 96-well plate, add the following in triplicate (total volume = 200 µL):

  • Total Binding: 50 µL radioligand, 50 µL binding buffer, 100 µL membrane suspension.

  • Non-specific Binding: 50 µL radioligand, 50 µL Naloxone (10 µM), 100 µL membrane suspension.

  • Competition: 50 µL radioligand, 50 µL of varying concentrations of Akuammiline, 100 µL membrane suspension.

• Incubation: Incubate the plate at 25°C for 60-90 minutes.

• Filtration: Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester. Wash the filters 3-4 times with ice-cold wash buffer to separate bound from free radioligand.[6]

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the IC₅₀ value (concentration of Akuammiline that inhibits 50% of specific radioligand binding). Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/K₋d) , where [L] is the concentration and K₋d is the dissociation constant of the radioligand.

Caption: Workflow for the radioligand binding assay.

Protocol 2: [³⁵S]GTPγS Binding Assay for G-Protein Activation

This functional assay measures the ability of an agonist to activate G-protein-coupled receptors (GPCRs) by quantifying the binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits.[2][9][10]

Materials:

• Receptor Source: Membranes expressing the opioid receptor of interest.

• Radioligand: [³⁵S]GTPγS (final concentration ~0.1 nM).

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4.

• GDP: Guanosine 5'-diphosphate (final concentration 10-30 µM).

• Test compound (Akuammiline) and a known reference agonist.

• Glass fiber filters, cell harvester, scintillation counter.

Procedure:

• Reagent Preparation: Prepare solutions of the test compound, reference agonist, and GDP in the assay buffer.

• Assay Setup: In a 96-well plate, combine on ice:

  • Membrane suspension (10-20 µg protein).

  • GDP solution.

  • Varying concentrations of Akuammiline or reference agonist.

  • Assay buffer to bring the volume to 150 µL.

• Initiation: Start the reaction by adding 50 µL of [³⁵S]GTPγS to each well.

• Incubation: Incubate the plate at 30°C for 60 minutes with gentle agitation.

• Termination: Stop the reaction by rapid filtration through GF/C filters using a cell harvester, followed by washing with ice-cold wash buffer.[10]

• Counting: Dry the filters and measure the bound radioactivity by scintillation counting.

• Data Analysis: Plot the stimulated binding (cpm) against the logarithm of the agonist concentration. Use non-linear regression to determine the EC₅₀ (potency) and E₋max (efficacy) values.

Caption: GPCR activation and the principle of the GTPγS binding assay.

Protocol 3: β-Arrestin Recruitment Assay (PRESTO-Tango)

This assay determines if receptor activation by a ligand leads to the recruitment of β-arrestin, a key event in GPCR desensitization and biased signaling. The PRESTO-Tango method is a high-throughput, transcription-based reporter assay.[4][11][12]

Materials:

• HTLA Cells: HEK293T cells stably expressing a β-arrestin2-TEV protease fusion protein and a tTA-dependent luciferase reporter.

• GPCR-Tango Plasmids: Plasmids encoding the opioid receptor of interest fused to a C-terminal TEV cleavage site and a tTA transcription factor.

• Poly-L-lysine, transfection reagents, DMEM, and luciferase assay substrate.

• 384-well optical bottom plates.

Procedure:

• Plate Coating: Coat 384-well plates with poly-L-lysine.[5]

• Transfection: Transfect HTLA cells with the specific GPCR-Tango plasmid.

• Cell Seeding: After 24 hours, seed the transfected cells into the coated 384-well plates.

• Compound Addition: After an additional 4-6 hours, add varying concentrations of Akuammiline or a reference agonist to the wells.

• Incubation: Incubate the plates for 12-16 hours at 37°C.

• Luminescence Reading: Add luciferase substrate to each well and measure the luminescence using a plate reader.

• Data Analysis: An increase in luminescence indicates β-arrestin recruitment. Plot the luminescence signal against the log of the compound concentration to determine EC₅₀ and E₋max values.

Protocol 4: Isolated Tissue Bioassay (Guinea Pig Ileum)

This classic pharmacology preparation assesses the functional agonist or antagonist activity of compounds on µ- and κ-opioid receptors present in the enteric nervous system, which modulate acetylcholine (B1216132) release and smooth muscle contraction.[13][14]

Materials:

• Male guinea pig (250-350g).

• Physiological Salt Solution: Tyrode's or Krebs-Henseleit solution, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Organ bath, isometric force transducer, data acquisition system.

• Electrical field stimulator.

• Akuammiline, reference opioids (e.g., morphine), and antagonists (e.g., naloxone).

Procedure:

• Tissue Dissection: Humanely euthanize a guinea pig and dissect a segment of the terminal ileum.

• Preparation Mounting: Mount a 2-3 cm segment of the ileum in the organ bath containing the physiological salt solution under a resting tension of ~1 g.

• Equilibration: Allow the tissue to equilibrate for 30-60 minutes, with washes every 15 minutes, until a stable baseline is achieved.

• Stimulation: Elicit twitch contractions using electrical field stimulation (e.g., 0.1 Hz frequency, 1 ms (B15284909) pulse duration).

• Compound Testing (Agonist):

  • Add cumulative concentrations of Akuammiline to the organ bath.

  • Record the inhibition of the electrically-evoked twitch contractions.

  • An agonist effect is observed as a dose-dependent reduction in twitch height.

• Compound Testing (Antagonist):

  • Determine the concentration-response curve for a reference agonist (e.g., morphine).

  • Incubate the tissue with Akuammiline for 20-30 minutes.

  • Repeat the concentration-response curve for the reference agonist in the presence of Akuammiline.

  • An antagonist effect will cause a rightward shift in the agonist's concentration-response curve.

• Data Analysis: Calculate EC₅₀ values for agonists and pA₂ values for antagonists.

Protocol 5: In Vivo Tail Flick Test for Analgesia

This is a standard in vivo test to assess the analgesic properties of a compound by measuring the latency of a rodent to withdraw its tail from a noxious thermal stimulus.[3][15][16]

Materials:

• Mice or rats (e.g., Sprague-Dawley rats, 200-250g).

• Tail flick analgesiometer with a radiant heat source.

• Animal restrainers.

• Akuammiline solution for injection (e.g., intraperitoneal, subcutaneous).

• Positive control (e.g., morphine) and vehicle control.

Procedure:

• Acclimation: Acclimate the animals to the restrainers and the testing environment for several days prior to the experiment.[7]

• Baseline Latency: Gently place a rat in the restrainer. Position its tail over the heat source aperture. Start the timer and the heat source. Record the time (latency) it takes for the rat to flick its tail away from the heat. Take 2-3 baseline readings for each animal. A cut-off time (e.g., 10-12 seconds) must be set to prevent tissue damage.[16]

• Drug Administration: Administer Akuammiline, vehicle, or morphine to the animals according to the experimental group.

• Post-treatment Latency: At specific time points after administration (e.g., 15, 30, 60, 90, 120 minutes), repeat the tail flick latency measurement.

• Data Analysis: Calculate the Maximum Possible Effect (%MPE) using the formula: %MPE = [(Post-drug latency - Baseline latency) / (Cut-off time - Baseline latency)] x 100 . Compare the %MPE between treatment groups to determine analgesic efficacy.

Conclusion

The multifaceted nature of akuammiline alkaloids necessitates a systematic and multi-assay approach to fully elucidate their mechanism of action. The protocols described herein provide a robust framework for researchers to progress from initial target identification and affinity determination to detailed functional characterization and in vivo validation. By combining receptor binding assays, cellular signaling studies, classic tissue bioassays, and behavioral models, a comprehensive pharmacological profile of akuammiline can be constructed, paving the way for potential therapeutic applications.

References

• 1. benchchem.com [benchchem.com]
• 2. GTPγS Binding Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Rodent behavioural test - Pain and inflammation - Tail Flick - NEUROFIT Preclinical Contract Research Organization (CRO) for CNS and PNS disorders [neurofit.com]
• 4. 3.11. PRESTO-Tango β-arrestin recruitment assay [bio-protocol.org]
• 5. m.youtube.com [m.youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. protocols.io [protocols.io]
• 8. giffordbioscience.com [giffordbioscience.com]
• 9. GTPγS Binding Assay - Creative Bioarray [dda.creative-bioarray.com]
• 10. benchchem.com [benchchem.com]
• 11. Video: Parallel Interrogation of β-Arrestin2 Recruitment for Ligand Screening on a GPCR-Wide Scale using PRESTO-Tango Assay [jove.com]
• 12. Parallel Interrogation of β-Arrestin2 Recruitment for Ligand Screening on a GPCR-Wide Scale using PRESTO-Tango Assay [jove.com]
• 13. Guinea-pig ileum (GPI) and mouse vas deferens (MVD) preparations in the discovery, discrimination and parallel bioassay of opioid peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacological examination of contractile responses of the guinea-pig isolated ileum produced by μ-opioid receptor antagonists in the presence of, and following exposure to, morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Tail flick test - Wikipedia [en.wikipedia.org]
• 16. m.youtube.com [m.youtube.com]

Techniques for Assessing Akuammiline Receptor Binding Affinity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Akuammiline alkaloids, a class of indole (B1671886) alkaloids isolated from the seeds of Picralima nitida, have garnered significant interest due to their traditional use in pain management and their demonstrated affinity for various receptors, most notably opioid receptors.[1] Understanding the binding characteristics of these alkaloids is a critical step in elucidating their pharmacological mechanisms and for the development of novel therapeutic agents. This document provides detailed application notes and protocols for assessing the receptor binding affinity of Akuammiline alkaloids using established in vitro and in silico techniques.

Data Presentation: Quantitative Binding Affinity of Akuammiline Alkaloids

The following tables summarize the reported binding affinities of various Akuammiline alkaloids for opioid receptors, primarily determined through radioligand binding assays. This data is essential for designing competition binding experiments and for interpreting structure-activity relationships (SAR).

Table 1: Binding Affinity (Ki) of Akuammiline Alkaloids at Opioid Receptors

Alkaloid	Receptor Subtype	Ki (µM)	Assay Type	Reference(s)
Akuammidine	µ-Opioid	0.6	Radioligand Binding
δ-Opioid	2.4	Radioligand Binding
κ-Opioid	8.6	Radioligand Binding
Akuammine	µ-Opioid	0.5	Radioligand Binding
Akuammicine	κ-Opioid	0.2	Radioligand Binding
Akuammigine	µ-Opioid	> 10	Radioligand Binding
Pseudoakuammigine	µ-Opioid	> 10	Radioligand Binding

Table 2: Receptor Binding Profile of Akuammiline Alkaloids at 10 µM

Alkaloid	Receptor	Radioligand Displaced	% Displacement	Assay Type	Reference(s)
Akuammine	µ-Opioid	[³H]-DAMGO	High	Radioligand Binding	[2]
κ-Opioid	[³H]-U69,593	High	Radioligand Binding	[2]
D₅ Dopamine	[³H]-SCH-23390	High	Radioligand Binding	[2]
Pseudoakuammigine	µ-Opioid	[³H]-DAMGO	High	Radioligand Binding	[2]
κ-Opioid	[³H]-U69,593	High	Radioligand Binding	[2]
D₅ Dopamine	[³H]-SCH-23390	High	Radioligand Binding	[2]
Akuammicine	µ-Opioid	[³H]-DAMGO	High	Radioligand Binding	[2]
κ-Opioid	[³H]-U69,593	Very High	Radioligand Binding	[2]
D₅ Dopamine	[³H]-SCH-23390	High	Radioligand Binding	[2]
Akuammiline	µ-Opioid	[³H]-DAMGO	Low	Radioligand Binding	[2]
κ-Opioid	[³H]-U69,593	High	Radioligand Binding	[2]
D₅ Dopamine	[³H]-SCH-23390	High	Radioligand Binding	[2]
Picraline	µ-Opioid	[³H]-DAMGO	Low	Radioligand Binding	[2]
κ-Opioid	[³H]-U69,593	High	Radioligand Binding	[2]
D₅ Dopamine	[³H]-SCH-23390	High	Radioligand Binding	[2]

Experimental Protocols

Radioligand Binding Assays

Radioligand binding assays are a highly sensitive and established method for quantifying the interaction between a ligand and a receptor.[3] These assays can be performed in two primary formats: saturation binding to determine the receptor density (Bmax) and the radioligand's dissociation constant (Kd), and competition binding to determine the affinity (Ki) of an unlabeled test compound (e.g., an Akuammiline alkaloid).

Workflow for a typical radioligand binding assay.

This protocol is designed to determine the binding affinity (Ki) of an Akuammiline alkaloid for a specific opioid receptor subtype (µ, δ, or κ).

Materials:

• Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing the human opioid receptor of interest (e.g., µ-opioid receptor).

• Radioligand: A tritiated ligand with high affinity and selectivity for the target receptor.

  • For µ-opioid receptor: [³H]DAMGO

  • For δ-opioid receptor: [³H]DPDPE

  • For κ-opioid receptor: [³H]U-69,593

• Test Compound: Akuammiline alkaloid of interest, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Non-specific Binding Control: A high concentration of a known, unlabeled ligand for the target receptor (e.g., Naloxone for µ-opioid receptors).

• Binding Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4.

• Filtration Apparatus: 96-well cell harvester with glass fiber filters.

• Scintillation Cocktail and Counter.

Procedure:

• Membrane Preparation:

  • Homogenize cells expressing the receptor of interest in ice-cold buffer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g) to remove nuclei and cellular debris.

  • Centrifuge the resulting supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with fresh buffer and resuspend to a final protein concentration of 0.5-1.0 mg/mL. Protein concentration can be determined using a Bradford or BCA assay.

• Assay Setup (in a 96-well plate):

  • Total Binding: Add receptor membranes, radioligand (at a concentration near its Kd), and binding buffer.

  • Non-specific Binding: Add receptor membranes, radioligand, and a high concentration of the non-specific binding control (e.g., 10 µM Naloxone).

  • Competition Binding: Add receptor membranes, radioligand, and varying concentrations of the Akuammiline alkaloid test compound.

• Incubation: Incubate the plate at room temperature (or 37°C) for a predetermined time to reach equilibrium (e.g., 60-120 minutes).

• Filtration: Rapidly filter the contents of each well through the glass fiber filters using the cell harvester. This separates the receptor-bound radioligand from the free radioligand.

• Washing: Wash the filters multiple times with ice-cold wash buffer to remove any unbound radioligand.

• Counting: Place the filters in scintillation vials, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

Data Analysis:

• Calculate Specific Binding: Subtract the non-specific binding counts from the total binding and competition binding counts.

• Generate a Competition Curve: Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine IC₅₀: Use non-linear regression analysis to fit the data and determine the IC₅₀ value (the concentration of the test compound that inhibits 50% of the specific radioligand binding).

• Calculate Ki: Convert the IC₅₀ value to the inhibition constant (Ki) using the Cheng-Prusoff equation:

  • Ki = IC₅₀ / (1 + ([L]/Kd))

    • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Fluorescence-Based Binding Assays

Fluorescence-based assays offer a non-radioactive alternative for assessing receptor binding affinity.[4] These assays often rely on fluorescence polarization (FP) or time-resolved fluorescence resonance energy transfer (TR-FRET).

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Application of Akuammiline Derivatives in Rheumatoid Arthritis Research: Detailed Application Notes and Protocols

Introduction

Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by synovial inflammation and hyperplasia, leading to progressive joint destruction. Fibroblast-like synoviocytes (FLS) are key effector cells in the pathogenesis of RA, exhibiting tumor-like characteristics of excessive proliferation and resistance to apoptosis. Recent research has identified natural products as a promising source for the discovery of novel anti-RA therapeutic agents. Akuammiline alkaloids, a class of indole (B1671886) alkaloids, and their synthetic derivatives have emerged as potential candidates for the development of new treatments for RA.[1][2] This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals interested in the application of Akuammiline derivatives in RA research.

Application Notes

Akuammiline derivatives have demonstrated potent inhibitory effects on the proliferation of rheumatoid arthritis fibroblast-like synoviates (RA-FLSs) in vitro.[1][2] This anti-proliferative activity suggests their potential as disease-modifying antirheumatic drugs (DMARDs). The primary application of these compounds in a research setting is to investigate their efficacy and mechanism of action in preclinical models of RA.

Lead Compounds for Investigation:

Synthetic derivatives of Akuammiline, particularly compounds 9 and 17c , have shown the most promising in vitro activity and serve as excellent starting points for further investigation.[1][2]

Proposed Mechanism of Action:

While the precise signaling pathways modulated by Akuammiline derivatives in RA-FLS have not been definitively elucidated, the known anti-inflammatory properties of indole alkaloids suggest a potential role in the inhibition of key inflammatory pathways such as the NF-κB and JAK-STAT signaling cascades.[3][4][5][6][7] These pathways are crucial regulators of inflammatory responses, cell proliferation, and survival in RA synoviocytes.[8][9][10][11][12] Further research is warranted to confirm the exact molecular targets of these compounds.

Quantitative Data Summary

The following table summarizes the in vitro anti-proliferative activity of selected Akuammiline alkaloid derivatives on human rheumatoid arthritis fibroblast-like synoviocytes (MH7A cell line).

Compound	IC50 (µM) on MH7A cells (24h)	Reference
9	3.22 ± 0.29	[1]
17c	3.21 ± 0.31	[1]
6	< 10	[1]
17a	< 10	[1]
17d	< 10	[1]
17f	< 10	[1]

Experimental Protocols

In Vitro Protocol: Inhibition of RA-FLS Proliferation

This protocol details the methodology to assess the anti-proliferative effects of Akuammiline derivatives on RA-FLSs.

1. Cell Culture:

• Culture human rheumatoid arthritis fibroblast-like synoviocytes (e.g., MH7A cell line) in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.

• Maintain the cells in a humidified incubator at 37°C with 5% CO2.

2. Cell Viability Assay (CCK-8):

• Seed MH7A cells into 96-well plates at a density of 5 x 10³ cells/well and allow them to adhere overnight.[1]

• Prepare stock solutions of Akuammiline derivatives in dimethyl sulfoxide (B87167) (DMSO) and further dilute to desired concentrations (e.g., 2.5–20 µM) in culture medium.[1] Ensure the final DMSO concentration does not exceed 0.1%.

• Replace the culture medium with the medium containing the test compounds and incubate for 24 hours.[1]

• Add 10 µL of Cell Counting Kit-8 (CCK-8) solution to each well and incubate for 1-4 hours at 37°C.[13][14][15]

• Measure the absorbance at 450 nm using a microplate reader.[13][14][15]

• Calculate the cell viability as a percentage of the vehicle-treated control and determine the IC50 values.

In Vitro Protocol: Investigation of Signaling Pathways

This protocol outlines the investigation of the effect of Akuammiline derivatives on the NF-κB and JAK-STAT signaling pathways in RA-FLS.

1. Cell Treatment and Lysis:

• Seed RA-FLS in 6-well plates and grow to 70-80% confluency.

• Pre-treat the cells with Akuammiline derivatives at various concentrations for a specified time (e.g., 2 hours).

• Stimulate the cells with a pro-inflammatory cytokine such as TNF-α (10 ng/mL) or IL-6 (10 ng/mL) for a short period (e.g., 15-30 minutes) to activate the NF-κB or JAK-STAT pathway, respectively.

• Wash the cells with ice-cold phosphate-buffered saline (PBS) and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

2. Western Blot Analysis:

• Determine the protein concentration of the cell lysates using a BCA protein assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against key signaling proteins overnight at 4°C. Recommended primary antibodies include:

  • For NF-κB pathway: anti-phospho-p65, anti-p65, anti-phospho-IκBα, anti-IκBα.

  • For JAK-STAT pathway: anti-phospho-STAT3, anti-STAT3, anti-phospho-JAK2, anti-JAK2.

  • Loading control: anti-GAPDH or anti-β-actin.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software and normalize to the loading control.

In Vivo Protocol: Collagen-Induced Arthritis (CIA) Mouse Model

This protocol provides a general framework for evaluating the in vivo efficacy of Akuammiline derivatives in a widely used animal model of RA.

1. Animals:

• Use susceptible mouse strains such as DBA/1J mice, aged 8-10 weeks.[1][2][16][17][18]

2. Induction of Arthritis:

• Prepare an emulsion of bovine type II collagen (2 mg/mL) in Complete Freund's Adjuvant (CFA).[1][2][16][17][18]

• On day 0, administer a primary immunization of 100 µL of the emulsion intradermally at the base of the tail.[1][2][16][17][18]

• On day 21, administer a booster immunization of 100 µL of an emulsion of bovine type II collagen (2 mg/mL) in Incomplete Freund's Adjuvant (IFA) intradermally at a site near the primary injection.[1][2][16][17][18]

3. Treatment Protocol:

• Once arthritis is established (typically around day 24-28), randomly assign mice to treatment groups: Vehicle control, positive control (e.g., methotrexate), and Akuammiline derivative-treated groups at various doses.

• Administer the compounds daily via oral gavage or intraperitoneal injection.

4. Assessment of Arthritis:

• Monitor the mice regularly for clinical signs of arthritis, including paw swelling (measured with a caliper) and clinical score (e.g., on a scale of 0-4 per paw).

• At the end of the study (e.g., day 42), euthanize the mice and collect paws for histological analysis of joint inflammation, cartilage damage, and bone erosion.

• Collect blood samples for analysis of inflammatory cytokines and autoantibodies.

Visualizations

Caption: Proposed therapeutic action of Akuammiline derivatives on RA-FLS.

Caption: Workflow for in vitro RA-FLS proliferation assay.

References

• 1. chondrex.com [chondrex.com]
• 2. Protocol for the induction of arthritis in C57BL/6 mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Indole-3-carbinol suppresses NF-κB and IκBα kinase activation, causing inhibition of expression of NF-κB-regulated antiapoptotic and metastatic gene products and enhancement of apoptosis in myeloid and leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Indole-3-carbinol suppresses NF-kappaB and IkappaBalpha kinase activation, causing inhibition of expression of NF-kappaB-regulated antiapoptotic and metastatic gene products and enhancement of apoptosis in myeloid and leukemia cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeting the JAK/STAT Signaling Pathway Using Phytocompounds for Cancer Prevention and Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. NF-kappa B regulation by I kappa B kinase-2 in rheumatoid arthritis synoviocytes [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effect of nuclear factor-kappaB inhibition on rheumatoid fibroblast-like synoviocytes and collagen induced arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Inhibition of NF-κB signaling pathway induces apoptosis and suppresses proliferation and angiogenesis of human fibroblast-like synovial cells in rheumatoid arthritis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Cell Counting Kit-8 Protocol (CCK-8) | Hello Bio [hellobio.com]
• 14. bosterbio.com [bosterbio.com]
• 15. apexbt.com [apexbt.com]
• 16. resources.amsbio.com [resources.amsbio.com]
• 17. Collagen-induced Arthritis: A Model for Murine Autoimmune Arthritis [bio-protocol.org]
• 18. Collagen-Induced Arthritis Models | Springer Nature Experiments [experiments.springernature.com]

Application Notes and Protocols: Akuammiline as a Scaffold for Novel Drug Design

For Researchers, Scientists, and Drug Development Professionals

Introduction

The akuammiline (B1256633) alkaloids, a class of monoterpenoid indole (B1671886) alkaloids, represent a promising and structurally unique scaffold for the development of novel therapeutics.[1][2] Isolated from plants of the Apocynaceae family, these compounds exhibit a wide range of pharmacological activities, including modulation of opioid receptors and anti-inflammatory effects.[3][4] Their complex, cage-like architecture presents a unique opportunity for the design of potent and selective ligands for various biological targets.[5] This document provides detailed application notes and protocols for researchers interested in utilizing the akuammiline scaffold for drug discovery, with a focus on its application as an opioid receptor modulator and an inhibitor of inflammatory pathways.

Data Presentation

Opioid Receptor Activity of Akuammiline Derivatives

Recent studies have focused on the semi-synthesis of akuammiline derivatives to explore their structure-activity relationships (SAR) at opioid receptors. Modifications at various positions of the akuammiline core have led to significant improvements in potency and selectivity for the µ-opioid receptor (MOR) and κ-opioid receptor (KOR).

Compound	Modification	Target Receptor	Activity Type	Ki (nM)	EC50 (nM)	Fold Improvement vs. Parent
Akuammine (Parent)	-	MOR	Weak Agonist	~2600-5200	-	-
Pseudoakuammigine (Parent)	-	MOR	Weak Agonist	~2600-5200	-	-
Derivative 1	Phenethyl moiety at N1 of pseudoakuammigine	MOR	Agonist	-	-	70-fold increase in potency
Akuammicine (Parent)	-	KOR	Agonist	-	-	-
Derivative 2	Substitution at C10 of akuammicine	KOR	Agonist	-	-	>200-fold improvement in potency

Data compiled from multiple sources.[6][7][8][9][10]

Anti-inflammatory Activity of Akuammiline Derivatives

Select akuammiline analogs have demonstrated potent anti-inflammatory activity by inhibiting the proliferation of rheumatoid arthritis fibroblast-like synoviocytes (RA-FLS).

Compound	Core Structure Modification	IC50 (µM) on RA-FLS Proliferation
Compound 9	Azide (B81097) derivative	3.22 ± 0.29
Compound 17c	p-toluenesulfonamide derivative	3.21 ± 0.31

Data from Bao et al. (2023).[1][2]

Experimental Protocols

Protocol 1: General Synthesis of Akuammiline Derivatives

This protocol outlines a general procedure for the divergent synthesis of akuammiline alkaloid analogs, based on methods described in the literature.[2][11]

Materials:

• Starting akuammiline alkaloid (e.g., picrinine)

• Dess-Martin periodinane (DMP)

• Sodium bicarbonate (NaHCO3)

• Dichloromethane (DCM)

• Trimethylsilyl trifluoromethanesulfonate (B1224126) (TMSOTf)

• Tetra-n-butylammonium fluoride (B91410) (TBAF)

• Tetrahydrofuran (THF)

• p-Toluenesulfonic acid (PTSA)

• Methanol (MeOH)

• Pyridinium chlorochromate (PCC)

• Benzenesulfonyl chlorides

• Triethylamine (Et3N)

• Chloroacetyl chloride

• Sodium azide (NaN3)

• N,N-Dimethylformamide (DMF)

Procedure:

• Oxidation: To a solution of the starting akuammiline alkaloid in DCM at 0°C, add DMP (1.5 equiv) and NaHCO3 (2 equiv). Stir the reaction until completion.

• Functional Group Introduction (Example: Azide):

  • Treat the oxidized product with TMSOTf (3 equiv) in DCM at 0°C.

  • Follow with TBAF (3 equiv) in THF at 50°C.

  • Perform a subsequent oxidation with DMP and NaHCO3.

• Derivatization (Example: Sulfonamides):

  • To a solution of the amino-akuammiline intermediate in DCM at 0°C, add the desired benzenesulfonyl chloride (1.1 equiv) and Et3N (2 equiv). Stir until completion.

• Purification: Purify the final products by flash column chromatography.

Protocol 2: Opioid Receptor Binding Assay

This protocol describes a radioligand binding assay to determine the affinity of akuammiline derivatives for µ- and κ-opioid receptors.

Materials:

• HEK293 cell membranes expressing human µ- or κ-opioid receptors

• [³H]DAMGO (for MOR) or [³H]U-69,593 (for KOR)

• Naloxone (B1662785) (for non-specific binding)

• Assay buffer (50 mM Tris-HCl, pH 7.4)

• Test compounds (akuammiline derivatives)

• Scintillation fluid and counter

Procedure:

• Reaction Setup: In a 96-well plate, combine the cell membranes, radioligand, and varying concentrations of the test compound or naloxone in the assay buffer.

• Incubation: Incubate the plate at room temperature for 1-2 hours.

• Harvesting: Rapidly filter the contents of each well through a glass fiber filter mat to separate bound from unbound radioligand.

• Washing: Wash the filters with ice-cold assay buffer.

• Counting: Place the filters in scintillation vials with scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis: Calculate the specific binding and determine the Ki values using competitive binding analysis software.

Protocol 3: RA-FLS Proliferation Assay

This protocol details the procedure for assessing the anti-proliferative effect of akuammiline derivatives on RA-FLS.

Materials:

• Rheumatoid arthritis fibroblast-like synoviocytes (RA-FLS) cell line (e.g., MH7A)

• Cell culture medium (e.g., DMEM with 10% FBS)

• Test compounds (akuammiline derivatives)

• Cell Counting Kit-8 (CCK-8) or similar proliferation assay reagent

• 96-well cell culture plates

• Plate reader

Procedure:

• Cell Seeding: Seed RA-FLS in a 96-well plate at a suitable density and allow them to adhere overnight.

• Treatment: Replace the medium with fresh medium containing various concentrations of the test compounds. Include a vehicle control.

• Incubation: Incubate the cells for 24-72 hours.

• Assay: Add the CCK-8 reagent to each well and incubate for 1-4 hours.

• Measurement: Measure the absorbance at the appropriate wavelength using a plate reader.

• Data Analysis: Calculate the cell viability as a percentage of the control and determine the IC50 values.

Visualizations

Experimental and Drug Discovery Workflow

Caption: Workflow for the design and evaluation of novel drugs from the akuammiline scaffold.

Opioid Receptor Signaling Pathway

Caption: Simplified signaling pathway of an akuammiline-based opioid receptor agonist.

NF-κB Signaling Pathway Inhibition

Caption: Proposed mechanism of anti-inflammatory action via NF-κB pathway inhibition.

References

• 1. researchgate.net [researchgate.net]
• 2. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. creative-diagnostics.com [creative-diagnostics.com]
• 5. NF-κB - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 8. Discovery of Potent Kappa Opioid Receptor Agonists Derived from Akuammicine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. chemrxiv.org [chemrxiv.org]
• 11. frontiersin.org [frontiersin.org]

Technical Notes & Optimization

Akuammiline Total Synthesis: Technical Support Center

Welcome to the technical support center for researchers engaged in the total synthesis of Akuammiline (B1256633) alkaloids. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during these complex synthetic endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the most significant overarching challenges in the total synthesis of Akuammiline alkaloids?

A1: The primary challenges in Akuammiline total synthesis stem from their intricate and sterically congested molecular architecture. Key difficulties include:

• Construction of the Polycyclic Core: Assembling the characteristic cage-like framework, which often includes a bridged [3.3.1]-azabicyclic system and a methanoquinolizidine core, is a major hurdle.[1][2]

• Stereocenter Control: These molecules possess multiple, often contiguous, stereogenic centers, demanding high levels of stereocontrol throughout the synthesis. A particularly notable challenge is the construction of the C7 all-carbon quaternary stereocenter.[2][3][4]

• Formation of the Azepanyl Ring: The seven-membered E-ring (azepane) presents significant challenges in its formation.[1][5]

• Late-Stage Functionalization: The congested nature of the molecular scaffold makes late-stage modifications, particularly at the C16 position, exceptionally difficult.[6]

Q2: Why is the construction of the C7 quaternary stereocenter so challenging?

A2: The difficulty in constructing the C7 all-carbon quaternary stereocenter arises from the high steric hindrance around this center. Creating a quaternary carbon is inherently challenging due to the need to form a carbon-carbon bond at a highly substituted position. In the context of the rigid polycyclic core of Akuammiline alkaloids, this steric congestion is even more pronounced, making it difficult for reagents to access the reaction site.[3][4] Successful strategies often involve intramolecular reactions or cascade sequences where the reactants are pre-organized in a favorable conformation.[4][7]

Q3: What are common issues encountered during the Fischer indolization step in complex Akuammiline intermediates?

A3: The Fischer indolization, a key reaction for constructing the indole (B1671886) or indoline (B122111) core, can be problematic with complex substrates.[1][8] Common issues include:

• Low Yields: Steric hindrance from the pre-existing polycyclic framework can impede the necessary bond formations and rearrangements, leading to reduced yields.

• Side Reactions: The harsh acidic conditions typically required can lead to undesired side reactions or decomposition of sensitive functional groups elsewhere in the molecule.

• Diastereoselectivity: When creating new stereocenters during the indolization, achieving the desired diastereoselectivity can be challenging. However, in some cases, the rigid conformation of the substrate can lead to complete diastereoselectivity.[1]

Troubleshooting Guides

Problem 1: Low yield in the formation of the seven-membered azepanyl ring (E-ring).

• Possible Cause: Unfavorable ring strain in the transition state of the cyclization.

• Troubleshooting Steps:

  • Reagent and Catalyst Screening: Experiment with a variety of cyclization precursors and catalysts. For instance, if an intramolecular Heck coupling is failing, consider alternative palladium catalysts and ligands.[5]

  • Alternative Cyclization Strategies: If direct cyclization is problematic, consider a ring-opening/ring-closing strategy. For example, opening a pre-existing ring to alleviate strain, followed by re-closure to form the desired azepane, has been successful.[5]

  • Conformational Analysis: Utilize computational modeling to understand the conformational preferences of the cyclization precursor and identify potential steric clashes that may be hindering the reaction.

Problem 2: Failure of late-stage C16 functionalization.

• Possible Cause: Extreme steric congestion around the C16 position within the cage-like architecture of the Akuammiline core.[6]

• Troubleshooting Steps:

  • Re-evaluate the Synthetic Strategy: It may be necessary to introduce the required functionality at an earlier stage of the synthesis before the polycyclic system is fully constructed.

  • Use of Smaller Reagents: Employ smaller, more reactive reagents that can better access the sterically hindered site.

  • Alternative Reaction Conditions: Explore a wide range of reaction conditions, including different bases, solvents, and temperatures, as even subtle changes can sometimes overcome the activation barrier in sterically demanding reactions. For example, the use of NaH in DMF was successful for a challenging late-stage aldol (B89426) reaction.[6]

Quantitative Data Summary

The following table summarizes yields for key challenging reactions in various Akuammiline total syntheses.

Target Molecule	Key Challenging Step	Reagents and Conditions	Yield (%)	Reference
Picrinine (B199341)	Fischer Indolization	Phenylhydrazine (B124118), TFA, dichloroethane, 40 °C	74	[1]
(-)-Vincorine	Organocatalytic Diels-Alder/Iminium Cyclization Cascade	Not specified in abstract	Not specified	[1]
Strictamine	Reductive Interrupted Fischer Indolization	Not specified in abstract	High Yield	[4]
Calophyline A	Tandem Heck-Carbonylation	Not specified in abstract	34	[6]
(+/-)-Vincorine	Intramolecular Condensation (E-ring formation)	Mukaiyama's reagent	Not specified	[5]

Key Experimental Protocols

Protocol 1: Fischer Indolization for the Synthesis of Picrinine Intermediate [1]

• Reactants: Tricyclic cyclopentene (B43876) intermediate and phenylhydrazine.

• Solvent: Dichloroethane.

• Acid Catalyst: Trifluoroacetic acid (TFA).

• Temperature: 40 °C.

• Procedure: To a solution of the tricyclic cyclopentene in dichloroethane, add phenylhydrazine and trifluoroacetic acid. Stir the reaction mixture at 40 °C until the starting material is consumed (monitor by TLC).

• Workup and Purification: Upon completion, quench the reaction and perform an appropriate aqueous workup. Purify the crude product by column chromatography to yield the desired pentacyclic intermediate.

Protocol 2: Late-Stage Aldol Reaction for Calophyline A Synthesis [6]

• Reactant: Advanced intermediate ketone.

• Reagent: Formaldehyde.

• Base: Sodium hydride (NaH).

• Solvent: N,N-Dimethylformamide (DMF).

• Procedure: To a solution of the advanced ketone intermediate in DMF, add NaH at a suitable temperature (e.g., 0 °C). After stirring for a short period, introduce formaldehyde.

• Workup and Purification: Quench the reaction carefully with a proton source (e.g., saturated aqueous ammonium (B1175870) chloride). Extract the product with an organic solvent and purify by column chromatography.

Visualizing Synthetic Challenges

The following diagrams illustrate key challenges and strategic approaches in Akuammiline total synthesis.

Caption: Key challenges and corresponding strategic approaches in Akuammiline synthesis.

Caption: Troubleshooting workflow for the challenging azepanyl ring formation.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Formal total synthesis of the akuammiline alkaloid (+)-strictamine - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Total synthesis of the akuammiline alkaloid (+/-)-vincorine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Cascade reactions: a driving force in akuammiline alkaloid total synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Total synthesis of the akuammiline alkaloid picrinine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Akuammiline Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of Akuammiline. Our goal is to help you optimize reaction yields and overcome common experimental challenges.

Section 1: Troubleshooting Guides

This section addresses specific issues that may arise during key stages of Akuammiline synthesis.

Fischer Indolization

The Fischer indolization is a crucial step for constructing the indole (B1671886) core of Akuammiline. Low yields are a common issue.

Question: My Fischer indolization reaction is resulting in a low yield or failing completely. What are the common causes and how can I troubleshoot this?

Answer:

Low yields in Fischer indolization when synthesizing complex molecules like Akuammiline can stem from several factors. Here's a systematic troubleshooting approach:

• Steric Hindrance: Bulky substituents on the phenylhydrazine (B124118) or the ketone/aldehyde precursor can impede the key[1][1]-sigmatropic rearrangement. If you suspect steric hindrance, consider using a less hindered starting material if your synthetic route allows.

• Electronic Effects: Strong electron-donating groups on the carbonyl component can lead to undesired side reactions by stabilizing intermediates that divert from the main reaction pathway. Conversely, strong electron-withdrawing groups on the phenylhydrazine can deactivate it. Careful selection of protecting groups can mitigate these electronic effects.

• Acid Catalyst and Temperature: The choice and concentration of the acid catalyst are critical. A catalyst that is too strong or a temperature that is too high can lead to decomposition and tar formation. Conversely, conditions that are too mild may result in an incomplete reaction. It is crucial to screen different acid catalysts and optimize the temperature.

Below is a troubleshooting workflow to address low yields in the Fischer Indolization:

Caption: Troubleshooting workflow for low yield in Fischer Indolization.

Palladium-Catalyzed Cyclization

Palladium-catalyzed reactions are often employed to form key rings in the Akuammiline scaffold. Optimizing these reactions is key to a successful synthesis.

Question: I am observing low conversion and/or side product formation in my palladium-catalyzed cyclization. How can I improve the reaction outcome?

Answer:

The efficiency of palladium-catalyzed cyclizations is highly dependent on the choice of ligand, base, and solvent.

• Ligand Selection: The ligand plays a crucial role in stabilizing the palladium catalyst and facilitating the desired bond formation. A variety of phosphine-based ligands can be screened to find the optimal one for your specific substrate.

• Base and Solvent: The choice of base and solvent can significantly impact the reaction rate and selectivity. Inorganic bases like K₂CO₃ or Cs₂CO₃ are commonly used, and aprotic polar solvents such as DMF or DMSO often give good results.

• Catalyst Loading: Insufficient catalyst loading can lead to incomplete conversion. While minimizing catalyst use is desirable, a slightly higher loading might be necessary for challenging substrates.

Here is a logical workflow for optimizing a palladium-catalyzed cyclization:

Caption: Workflow for optimizing palladium-catalyzed cyclization reactions.

Dess-Martin Periodinane (DMP) Oxidation

DMP is a mild and selective reagent for oxidizing alcohols to aldehydes or ketones, a common transformation in the synthesis of complex natural products.

Question: My Dess-Martin oxidation is sluggish, and the workup is problematic. What can I do?

Answer:

While DMP is a reliable reagent, issues with reaction rate and purification can arise.

• Reaction Rate: The presence of a small amount of water can sometimes accelerate the reaction. However, excess water will consume the reagent. The reaction is typically run in halogenated solvents like dichloromethane (B109758) (DCM).

• Workup: The DMP byproducts can be difficult to remove. A common workup procedure involves quenching the reaction with a saturated aqueous solution of sodium bicarbonate and sodium thiosulfate. The resulting solids can then be removed by filtration.[2] Adding ether or hexanes can help precipitate the byproducts, making them easier to filter off.[2][3]

Here is a diagram illustrating the workup procedure:

Caption: Recommended workup procedure for Dess-Martin oxidation.

Section 2: Frequently Asked Questions (FAQs)

Q1: What are the key bond disconnections to consider in a retrosynthetic analysis of Akuammiline?

A1: A common retrosynthetic approach for Akuammiline involves disconnecting the polycyclic core to simplify the target molecule. Key disconnections often include:

• The C-N bond to open the final ring.

• A retro-Fischer indolization to separate the indole core from the rest of the molecule.

• Breaking down the carbocyclic rings using strategies like retro-Diels-Alder or retro-aldol reactions.

Q2: How can I improve the diastereoselectivity of my reactions when building the complex stereochemistry of Akuammiline?

A2: Achieving high diastereoselectivity is a major challenge. Consider the following strategies:

• Substrate Control: Utilize existing stereocenters in your molecule to direct the stereochemical outcome of subsequent reactions.

• Reagent Control: Employ chiral reagents or catalysts to induce stereoselectivity.

• Protecting Groups: Bulky protecting groups can be used to block one face of a molecule, forcing reagents to attack from the less hindered side.

• Solvent and Temperature Effects: These parameters can influence the transition state energies of competing diastereomeric pathways. A systematic screening is often necessary.

Q3: Are there any alternative oxidizing agents to Dess-Martin periodinane for sensitive substrates in Akuammiline synthesis?

A3: Yes, several other mild oxidation methods can be employed:

• Swern Oxidation: Uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride or trifluoroacetic anhydride. It is performed at low temperatures and is excellent for sensitive substrates.

• Parikh-Doering Oxidation: Utilizes the SO₃-pyridine complex as the oxidizing agent in the presence of DMSO and a hindered base.

• IBX (2-Iodoxybenzoic acid): A hypervalent iodine reagent similar to DMP, often used in a polar solvent like DMSO.

Section 3: Data Presentation

The following tables summarize the effects of various reaction parameters on the yield of key reactions in indole alkaloid synthesis, which are applicable to Akuammiline.

Table 1: Effect of Solvent and Catalyst on Fischer Indolization Yield

Phenylhydrazine Substrate	Carbonyl Substrate	Catalyst	Solvent	Temperature (°C)	Yield (%)
Phenylhydrazine	Acetophenone	ZnCl₂	Acetic Acid	170	72-80
Phenylhydrazine	Cyclohexanone	Acetic Acid	Acetic Acid	Reflux	50
4-Methoxyphenylhydrazine	Propiophenone	PPA	Toluene	110	85
Phenylhydrazine	2-Butanone	p-TSA	Ethanol	Reflux	90

Note: Yields are highly substrate and reaction condition dependent.

Table 2: Influence of Ligand and Base on Palladium-Catalyzed Indole Synthesis

Aryl Halide	Alkyne	Ligand	Base	Solvent	Temperature (°C)	Yield (%)
2-Iodoaniline	Phenylacetylene	PPh₃	K₂CO₃	DMF	100	85
2-Bromoaniline	1-Hexyne	dppf	Cs₂CO₃	Dioxane	120	78
N-Tosyl-2-iodoaniline	Trimethylsilylacetylene	None	K₂CO₃	DMF	80	92
2-Iodo-N-allylaniline	-	P(OPh)₃	K₂CO₃	DMF	90	86

Note: This table provides a general overview; specific yields will vary.[3][4]

Section 4: Experimental Protocols

General Procedure for Fischer Indolization

• Hydrazone Formation: In a round-bottom flask, dissolve the arylhydrazine (1.0 eq) and the corresponding ketone or aldehyde (1.0-1.2 eq) in a suitable solvent (e.g., ethanol). Add a catalytic amount of acetic acid and stir the mixture at room temperature until the hydrazone precipitates. Collect the solid by filtration.

• Cyclization: Add the dried hydrazone to a flask containing the acid catalyst (e.g., polyphosphoric acid or anhydrous zinc chloride). Heat the mixture to the optimized temperature (typically 150-170 °C) for 15-30 minutes.

• Workup: Cool the reaction mixture and carefully quench by adding it to ice-water with vigorous stirring. The crude indole product will precipitate. Collect the solid by vacuum filtration and wash thoroughly with water.

• Purification: Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the purified indole.[5]

General Procedure for Dess-Martin Periodinane (DMP) Oxidation

• Reaction Setup: To a solution of the alcohol (1.0 eq) in dichloromethane (DCM) in a round-bottom flask, add Dess-Martin periodinane (1.1-1.5 eq) in one portion at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Workup: Upon completion, dilute the reaction mixture with diethyl ether and pour it into a separatory funnel containing a saturated aqueous solution of NaHCO₃ and Na₂S₂O₃ (1:1). Shake vigorously until the layers are clear.

• Extraction and Purification: Separate the layers and extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Guide for Akuammiline Purification by Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide and frequently asked questions (FAQs) for the purification of Akuammiline and related alkaloids from Picralima nitida using chromatographic techniques.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in purifying Akuammiline using standard column chromatography?

Akuammiline and other indole (B1671886) alkaloids from Picralima nitida present several purification challenges primarily due to their chemical properties. Key difficulties include:

• Strong Adsorption: The polar nature and basic nitrogen atoms in Akuammiline's structure can lead to strong, sometimes irreversible, binding to polar stationary phases like silica (B1680970) gel, making elution difficult.[1]

• Peak Tailing: Interactions between the basic nitrogen of the alkaloid and acidic silanol (B1196071) groups on the surface of silica gel are a common cause of peak tailing. This distortion complicates fraction collection and reduces the purity of the isolated compound.

• Poor Resolution: Crude extracts of Picralima nitida contain multiple, structurally similar alkaloids with comparable polarities, making their separation into pure compounds a significant challenge.[1]

• Compound Degradation: Some indole alkaloids are sensitive to the acidic nature of standard silica gel and may degrade during the purification process.

Q2: I am observing significant peak tailing during HPLC analysis of my fractions. What are the likely causes and solutions?

Peak tailing is a common issue when purifying basic compounds like Akuammiline. The primary causes and their solutions are outlined below:

Cause	Solution
Secondary Interactions	The basic nitrogen atom of Akuammiline interacts with acidic residual silanol groups on the C18 stationary phase.
- Use a base-deactivated column: These columns have fewer accessible silanol groups.
- Add a competing base to the mobile phase: Incorporating a small amount of an amine modifier like triethylamine (B128534) (TEA) or using an alkaline mobile phase (e.g., with ammonium (B1175870) formate (B1220265) at pH 10.5) can mask the silanol groups and improve peak shape.[2]
Column Overload	Injecting too much sample onto the column can lead to peak distortion.
- Reduce the injection volume or dilute the sample.
Contamination	A contaminated guard or analytical column can result in poor peak shape.
- Replace the guard column or flush the analytical column with a strong solvent.

Q3: My Akuammiline compound is not eluting from the silica gel column, even with a highly polar solvent system. What should I do?

This issue, known as strong adsorption, is common with polar alkaloids on silica gel. Here are several troubleshooting steps:

Possible Cause	Solution
Strong Interaction with Acidic Stationary Phase	The basic Akuammiline is interacting too strongly with the acidic silica gel.
- Modify the Mobile Phase: Add a small percentage of a base to your eluent to compete with the alkaloid for binding sites on the silica. A common solution is to use a solvent system containing a small amount of triethylamine or a stock solution of 10% ammonium hydroxide (B78521) in methanol (B129727) mixed with dichloromethane.[3]
- Deactivate the Silica Gel: Before packing the column, treat the silica gel with a base like triethylamine to neutralize the acidic sites.
- Change the Stationary Phase: Switch to a less acidic stationary phase, such as neutral alumina.
- Use Reversed-Phase Chromatography: If the compound is sufficiently soluble in polar solvents, reversed-phase chromatography on a C18 column can be an effective alternative.

Troubleshooting Guide for Chromatographic Purification

This guide addresses specific problems you may encounter during the purification of Akuammiline.

Problem: Poor Separation of Akuammiline from Structurally Similar Alkaloids

Symptoms:

• Overlapping peaks in HPLC chromatograms.

• Contaminated fractions from column chromatography, as identified by TLC or HPLC.

Workflow for Troubleshooting Poor Resolution:

Caption: Troubleshooting workflow for poor resolution.

Problem: Suspected Degradation of Akuammiline During Purification

Symptoms:

• Appearance of new, unexpected spots on TLC plates of collected fractions.

• Low overall yield of the target compound.

Logical Steps to Address Compound Degradation:

References

• 1. Isolation and Pharmacological Characterization of Six Opioidergic Picralima nitida Alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A reversed-phase HPLC-UV method developed and validated for simultaneous quantification of six alkaloids from Nicotiana spp - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chromatography [chem.rochester.edu]

Technical Support Center: Addressing Akuammiline Stability and Solubility in Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges associated with the stability and solubility of akuammiline (B1256633) in experimental assays.

Troubleshooting Guides

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Issue 1: Akuammiline Precipitation in Aqueous Buffer

• Question: My akuammiline, dissolved in a stock solution (e.g., DMSO), precipitates when I dilute it into my aqueous assay buffer. What should I do?

• Answer: This is a common issue for compounds with low water solubility. Here are several steps you can take to troubleshoot this problem:

  • Reduce Final Concentration: The simplest approach is to test lower final concentrations of akuammiline in your assay.

  • Optimize Co-solvent Percentage: While preparing a concentrated stock in a water-miscible organic solvent like dimethyl sulfoxide (B87167) (DMSO) is a standard practice, the final concentration of the co-solvent in your aqueous buffer is critical.[1] Ensure your final DMSO concentration is at an acceptable level for your assay, typically ≤0.5%, to avoid cellular toxicity.[1] You may need to slightly increase the co-solvent percentage, but be mindful of its potential effects on your experimental system.

  • Use an Alternative Co-solvent: If DMSO is not effective or is incompatible with your assay, consider other solvents such as ethanol (B145695) or polyethylene (B3416737) glycol 400 (PEG 400).[1]

  • pH Adjustment: Akuammiline, as an alkaloid, is a basic compound.[1] Its solubility is likely pH-dependent. In acidic conditions (lower pH), the nitrogen atoms in its structure can become protonated, forming a more soluble salt.[1] Try adjusting the pH of your buffer to be slightly acidic; however, ensure the chosen pH is compatible with your biological assay.

  • Gentle Warming and Sonication: Gentle warming or sonication can sometimes help dissolve the compound. However, be cautious of potential degradation at elevated temperatures.[1] Always check for compound stability after such treatments.

Issue 2: Inconsistent or Non-reproducible Assay Results

• Question: I am observing high variability in my assay results when using akuammiline. Could this be related to stability?

• Answer: Yes, inconsistent results can be a strong indicator of compound instability. Here's how to approach this issue:

  • Assess Stability Under Assay Conditions: Akuammiline, like other indole (B1671886) alkaloids, may be sensitive to pH, temperature, and light.[2] It is crucial to determine its stability under your specific assay conditions. Perform a time-course experiment where you incubate akuammiline in your assay buffer for the duration of your experiment and measure its concentration at different time points using a suitable analytical method like HPLC or LC-MS.

  • Forced Degradation Studies: To understand the potential degradation pathways, you can perform forced degradation studies.[3][4][5][6][7] This involves exposing akuammiline to more extreme conditions than in your assay (e.g., higher temperatures, strong acidic/basic conditions, oxidizing agents, and UV light) to accelerate degradation and identify potential degradants.[3][4][5][6][7]

  • Control for Light Exposure: Protect your akuammiline solutions from light by using amber vials or covering your plates and tubes with aluminum foil, as some alkaloids are known to be photosensitive.

  • Freshly Prepare Solutions: Whenever possible, prepare your akuammiline working solutions fresh for each experiment from a recently prepared stock solution to minimize the impact of any potential degradation over time.

Frequently Asked Questions (FAQs)

Solubility

• What is the best solvent to prepare a stock solution of akuammiline?

  • Dimethyl sulfoxide (DMSO) is a powerful and widely used solvent for preparing concentrated stock solutions of poorly water-soluble compounds like alkaloids.[1] Ethanol can also be considered.[8][9] It is recommended to prepare a high-concentration stock solution (e.g., 10-20 mM) in 100% DMSO.

• How can I determine the aqueous solubility of my batch of akuammiline?

  • You can determine the kinetic or thermodynamic aqueous solubility.

    • Kinetic Solubility: This is often measured in early drug discovery. A concentrated DMSO stock solution is serially diluted into an aqueous buffer, and the point of precipitation is detected, often by light scattering (nephelometry).[10]

    • Thermodynamic Solubility: This is a more accurate measure of solubility. An excess of solid akuammiline is equilibrated in the aqueous buffer for an extended period (12-24 hours).[10] The suspension is then filtered, and the concentration of the dissolved compound in the supernatant is measured by a method like LC-MS.[10]

Stability

• How stable is akuammiline in solution?

• What are the recommended storage conditions for akuammiline solutions?

  • For long-term storage, it is advisable to store stock solutions of akuammiline in a tightly sealed container at -20°C or -80°C. Protect from light. Avoid repeated freeze-thaw cycles.

Quantitative Data Summary

Due to the limited availability of specific quantitative data for akuammiline, the following tables provide general guidance based on the properties of indole alkaloids and standard laboratory practices.

Table 1: Recommended Solvents for Akuammiline Stock Solutions

Solvent	Typical Concentration Range	Notes
Dimethyl sulfoxide (DMSO)	10-50 mM	The most common choice for creating high-concentration stock solutions.[1]
Ethanol	1-10 mM	An alternative to DMSO, but may have lower solubilizing capacity for some alkaloids.

Table 2: General Conditions for Forced Degradation Studies of Indole Alkaloids

Condition	Typical Stressor	Duration
Acidic Hydrolysis	0.1 M HCl	2-8 hours
Basic Hydrolysis	0.1 M NaOH	2-8 hours
Oxidation	3% H₂O₂	2-8 hours
Thermal	60-80°C	24-48 hours
Photolytic	UV light (254 nm and 365 nm)	24-48 hours

Experimental Protocols

Protocol 1: General Procedure for Preparing Akuammiline Working Solutions

• Prepare a High-Concentration Stock Solution: Dissolve a known weight of akuammiline powder in 100% DMSO to achieve a high concentration (e.g., 20 mM). Ensure complete dissolution by gentle vortexing or brief sonication.

• Intermediate Dilutions: Perform serial dilutions of the stock solution in 100% DMSO to create intermediate stocks at lower concentrations.

• Final Working Solution: Directly before the experiment, dilute the intermediate stock solution into your final aqueous assay buffer to the desired final concentration. Ensure the final DMSO concentration is compatible with your assay (typically ≤0.5%).[1] Vortex the working solution gently immediately after preparation.

Protocol 2: A General Protocol for Assessing Akuammiline Stability in Assay Buffer

• Prepare Akuammiline Solution: Prepare a solution of akuammiline in your assay buffer at the final concentration used in your experiments.

• Incubation: Incubate the solution under the exact conditions of your assay (e.g., temperature, light exposure, CO₂ levels if applicable).

• Time Points: At various time points (e.g., 0, 2, 4, 8, and 24 hours), take an aliquot of the solution.

• Sample Quenching and Storage: Immediately quench any potential further degradation by adding a suitable solvent (e.g., acetonitrile) and store the samples at -80°C until analysis.

• Analysis: Analyze the concentration of akuammiline in each sample using a validated stability-indicating analytical method, such as HPLC-UV or LC-MS.

• Data Analysis: Plot the concentration of akuammiline versus time to determine the rate of degradation.

Visualizations

Caption: Workflow for assessing and troubleshooting akuammiline solubility and stability.

Caption: Simplified overview of the akuammiline biosynthesis pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. medcraveonline.com [medcraveonline.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pharmasm.com [pharmasm.com]
• 6. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 7. Forced Degradation Studies | Semantic Scholar [semanticscholar.org]
• 8. Differential Effects of Two Widely Used Solvents, DMSO and Ethanol, on the Growth and Recovery of Trypanosoma cruzi Epimastigotes in Culture - PMC [pmc.ncbi.nlm.nih.gov]
• 9. hrcak.srce.hr [hrcak.srce.hr]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Low Efficacy of Akuammiline in Thermal Nociception Assays

Welcome to the technical support center for researchers utilizing akuammiline (B1256633) in thermal nociception assays. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address the common challenge of observing low or inconsistent analgesic efficacy with this alkaloid.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed in a question-and-answer format to directly address specific issues you may encounter during your experiments.

Q1: Why am I observing low or no analgesic effect with akuammiline in my hot-plate or tail-flick assay?

There are several potential reasons for the apparent low efficacy of akuammiline in standard thermal nociception tests:

• Low Oral Bioavailability: Akuammiline has been reported to have low oral bioavailability.[1] This means that after oral administration, only a small fraction of the compound may reach systemic circulation and its target receptors in the central nervous system.

• Rapid Metabolism: Studies in rat liver microsomes have shown that akuammiline has a relatively short half-life, suggesting rapid metabolism.[1] The compound may be quickly broken down into inactive metabolites before it can exert a significant analgesic effect.

• Weak Opioid Receptor Agonism: While akuammiline does interact with opioid receptors, its binding affinity and potency, particularly at the mu-opioid receptor (MOR), are considered weak compared to classical opioids like morphine.[2]

• Experimental Assay Sensitivity: Standard hot-plate and tail-flick tests are well-suited for potent opioid analgesics but may be less sensitive to compounds with weaker or partial agonist activity.[2][3]

Q2: How can I improve the bioavailability of akuammiline in my experiments?

Improving bioavailability is a critical step to enhance the potential analgesic effects of akuammiline. Consider the following formulation strategies:

• Lipid-Based Formulations: Incorporating akuammiline into lipid-based delivery systems, such as self-emulsifying drug delivery systems (SEDDS), liposomes, or mixed micelles, can improve its solubility and absorption.[4][5]

• Particle Size Reduction: Decreasing the particle size of the akuammiline powder through techniques like milling or nanoparticle formulation can increase its surface area and dissolution rate.[6]

• Use of Permeation Enhancers: Co-administration with safe and approved permeation enhancers can facilitate the transport of akuammiline across the intestinal epithelium.[7]

• Inhibition of Metabolism: While not a formulation strategy per se, co-administration with inhibitors of relevant metabolic enzymes could increase the systemic exposure to akuammiline. However, this requires detailed knowledge of its metabolic pathways.[7]

Q3: Are there ways to modify my thermal nociception assays to better detect the effects of a weak analgesic like akuammiline?

Yes, modifying standard protocols can increase their sensitivity:

• Increasing Temperature Hot-Plate Test: Instead of a constant high temperature, this method involves placing the animal on a plate at a non-noxious temperature and gradually increasing the heat.[2] This can be more sensitive for detecting the effects of non-narcotic or weaker analgesics.

• Lowering Stimulus Intensity: For the tail-flick test, a lower intensity heat source may increase the baseline latency and provide a wider window to detect modest analgesic effects. However, stimulus intensity did not significantly affect morphine potency in one study, so this may need empirical validation for akuammiline.[3]

• Unilateral Hot-Plate Test: This modification involves applying the thermal stimulus to only one hind paw, which can be useful for detecting unilateral changes in nociceptive sensitivity and may offer greater sensitivity than the classical test.[8]

• Cold Water Tail-Flick Test: As an alternative to heat, using cold water as the noxious stimulus can differentiate between opioid agonists and mixed agonist-antagonists and may be sensitive to compounds that are weak analgesics in thermal heat assays.[9]

Q4: Could co-administration with another compound enhance the analgesic effect of akuammiline?

The principle of combination analgesia suggests that using two drugs with different mechanisms of action can produce a synergistic or additive effect.[10][11] While specific studies on akuammiline are limited, you could consider co-administering it with:

• Non-Steroidal Anti-Inflammatory Drugs (NSAIDs): If the pain model has an inflammatory component, an NSAID could provide a complementary mechanism of action.[11]

• Other Analgesics: Combining with a low dose of a known analgesic acting on a different receptor system could reveal a synergistic effect.[8]

It is crucial to perform dose-response studies for both compounds alone and in combination to demonstrate synergy.

Q5: My results are highly variable between animals. How can I reduce this variability?

High variability can obscure real treatment effects. Here are some tips to improve consistency:

• Acclimatization: Ensure animals are properly acclimatized to the testing room and the apparatus to reduce stress-induced analgesia or hyperalgesia.[12]

• Habituation: On the day before testing, habituate the animals to the testing procedure by placing them in the apparatus without applying the stimulus.[2]

• Consistent Handling: Handle all animals in the same gentle manner.

• Control for Environmental Factors: Maintain a consistent ambient temperature, humidity, and lighting in the testing room.

• Automated Detection: Use automated systems for detecting the nociceptive response (e.g., a photobeam to detect tail flick) to eliminate observer bias and improve accuracy.[13]

Data Presentation

The following tables summarize the available quantitative data for akuammiline and related compounds.

Table 1: Opioid Receptor Binding Affinity (Ki, nM) of Akuamma Alkaloids

Compound	Mu-Opioid Receptor (Ki, nM)	Kappa-Opioid Receptor (Ki, nM)
Akuammiline	>10,000	>10,000
Akuammicine	>10,000	89
Pseudo-akuammigine	1,300	>10,000
Akuammine	4,600	>10,000
Picraline	>10,000	>10,000

Data extracted from a receptor binding profile heatmap where alkaloids were assessed for their ability to displace radiolabeled ligands.

Table 2: In Vivo Analgesic Potency (ED50) in Rodent Thermal Nociception Assays

Compound	Assay	Animal Model	Route of Administration	ED50 (mg/kg)
Akuammiline	Tail-Flick / Hot-Plate	Rodent	Not Specified	Data Not Available
Modified Pseudo-akuammigine Derivative	Tail-Flick	Rodent	Not Specified	77.6[2]
Modified Pseudo-akuammigine Derivative	Hot-Plate	Rodent	Not Specified	77.1[2]
Morphine (for comparison)	Hot-Plate	Mouse	Not Specified	8.98[2]

Note: Lower ED50 values indicate higher potency. Comprehensive in vivo comparative studies on naturally occurring akuammiline alkaloids are limited. The data for the modified pseudo-akuammigine derivative is from a single study and may not be directly comparable to historical data for morphine due to differing experimental protocols.[2]

Experimental Protocols

Below are detailed methodologies for key experiments.

Standard Hot-Plate Test

This protocol is for assessing the central analgesic activity of a compound.

• Apparatus: A commercially available hot-plate analgesiometer with a surface that can be maintained at a constant temperature. A transparent Plexiglas cylinder is placed on the surface to confine the animal.

• Procedure:

  • Habituation: On the day before the experiment, place each animal on the unheated plate within the cylinder for 5-10 minutes to acclimate them to the apparatus.

  • Baseline Latency: On the day of the experiment, set the hot-plate temperature to a constant, noxious temperature (typically 52-55°C).

  • Place each animal individually on the hot plate and immediately start a timer.

  • Observe the animal for nocifensive behaviors, such as paw licking, paw shaking, or jumping.

  • Record the time from placement on the hot plate to the first clear sign of a nocifensive response as the reaction latency.

  • Cut-off Time: To prevent tissue damage, a cut-off time (e.g., 30-60 seconds) must be established. If the animal does not respond by the cut-off time, remove it from the plate and record the latency as the cut-off time.

  • Drug Administration: Administer akuammiline or vehicle control via the desired route.

  • Post-treatment Latency: At predetermined time points after administration (e.g., 30, 60, 90, and 120 minutes), place the animals back on the hot plate and measure their reaction latency. An increase in latency compared to baseline and the vehicle group indicates an analgesic effect.

Standard Tail-Flick Test

This test also measures central analgesic activity.

• Apparatus: A tail-flick analgesiometer that applies a focused beam of radiant heat to the animal's tail. The apparatus should have a sensor to automatically detect the tail flick and record the latency.

• Procedure:

  • Habituation: Gently restrain the animal in a suitable holder, allowing the tail to be exposed. Allow the animal to acclimate to the restrainer for a few minutes before testing.

  • Baseline Latency: Position the animal's tail such that the heat source is focused on a specific point (e.g., 3-4 cm from the tip).

  • Activate the heat source, which will start a timer.

  • The time taken for the animal to flick its tail away from the heat is automatically recorded as the tail-flick latency.

  • Cut-off Time: A cut-off time (typically 10-12 seconds) is essential to prevent tissue damage.[2]

  • Drug Administration: Administer akuammiline or vehicle control.

  • Post-treatment Latency: Measure the tail-flick latency at various time points after drug administration. An increase in latency indicates analgesia.

Modified Increasing Temperature Hot-Plate Test

This modified protocol is more sensitive to weaker analgesics.[2]

• Apparatus: A hot-plate analgesiometer capable of a controlled, linear increase in temperature.

• Procedure:

  • Place the animal on the plate at a non-noxious starting temperature (e.g., 30°C).

  • Begin a programmed, slow and linear increase in temperature (e.g., 5°C/minute).

  • Record the temperature at which the animal first exhibits a nocifensive response (paw lick or jump). This temperature is the pain threshold.

  • Administer the test compound and repeat the procedure at set time points. An increase in the response temperature indicates an analgesic effect.

Visualizations

Experimental and Signaling Pathways

The following diagrams illustrate the experimental workflow and the proposed signaling pathways for akuammiline.

Experimental workflow for assessing the analgesic effect of akuammiline.

G-protein signaling pathway associated with opioid-induced analgesia.

β-Arrestin pathway, implicated in opioid receptor desensitization and side effects.

References

• 1. Novel formulation strategies for improving oral bioavailability of drugs with poor membrane permeation or presystemic metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Morphine antinociceptive potency on chemical, mechanical, and thermal nociceptive tests in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enhanced oral bioavailability of morin administered in mixed micelle formulation with PluronicF127 and Tween80 in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US20200009067A1 - Formulation and method for increasing oral bioavailability of drugs - Google Patents [patents.google.com]
• 7. Combination analgesics in adults - Australian Prescriber [australianprescriber.tg.org.au]
• 8. Analgesic Alkaloids Derived From Traditional Chinese Medicine in Pain Management - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Developments in combined analgesic regimens for improved safety in postoperative pain management - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Analgesic Drugs Combinations in the Treatment of Different Types of Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combination analgesics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. wacountry.health.wa.gov.au [wacountry.health.wa.gov.au]
• 13. Identification of G protein-biased agonists that fail to recruit β-arrestin or promote internalization of the D1 dopamine receptor - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Resolution of Akuammiline Peaks in HPLC Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the High-Performance Liquid Chromatography (HPLC) analysis of Akuammiline (B1256633).

Troubleshooting Guides

This section addresses specific issues you may encounter during the HPLC analysis of Akuammiline, providing potential causes and systematic solutions.

Problem: Tailing Akuammiline Peak

Q1: My Akuammiline peak is exhibiting significant tailing. What are the likely causes and how can I resolve this?

A1: Peak tailing is a common issue when analyzing basic compounds like Akuammiline, an indole (B1671886) alkaloid. It is often caused by secondary interactions between the analyte and the stationary phase. Here are the primary causes and their solutions:

• Secondary Interactions with Residual Silanols: Free silanol (B1196071) groups on the surface of silica-based columns can interact with the basic nitrogen atom in Akuammiline, leading to peak tailing.

  • Solution 1: Lower Mobile Phase pH: Reduce the mobile phase pH to a range of 2-4.[1] This protonates the silanol groups, minimizing their interaction with the protonated Akuammiline molecules.[1]

  • Solution 2: Use an End-Capped Column: Employ a high-purity, end-capped C18 or C8 column where the residual silanol groups are chemically deactivated.

  • Solution 3: Add a Competing Base: Introduce a small amount of a basic additive, like triethylamine (B128534) (TEA), to the mobile phase. TEA will preferentially interact with the active silanol sites, reducing their availability to interact with Akuammiline.

• Column Contamination: Accumulation of strongly retained compounds from previous injections can lead to active sites that cause tailing.

  • Solution: Implement a robust column washing procedure between analyses. Flushing with a strong solvent, like 100% acetonitrile (B52724), can help remove contaminants.[2] Using a guard column can also protect the analytical column from strongly retained matrix components.[3]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause peak distortion, including tailing.

  • Solution: Whenever possible, dissolve your Akuammiline standard or sample in the initial mobile phase.

Problem: Fronting Akuammiline Peak

Q2: I am observing a fronting peak for Akuammiline. What could be the cause?

A2: Peak fronting, where the peak slopes steeply at the back and gently at the front, is less common than tailing but can still occur. The most frequent causes are:

• Column Overload: Injecting too high a concentration of Akuammiline can saturate the stationary phase, leading to a fronting peak shape.[4]

  • Solution: Dilute the sample and inject a smaller amount onto the column. This will help ensure that the analyte concentration is within the linear range of the column's capacity.

• Incompatible Sample Solvent: Similar to peak tailing, using a sample solvent that is much stronger than the mobile phase can cause peak fronting.

  • Solution: Prepare your sample in the mobile phase or a weaker solvent.

Problem: Split Akuammiline Peak

Q3: My Akuammiline peak is splitting into two or more peaks. What is the reason for this?

A3: Peak splitting can be a complex issue with several potential causes:

• Co-elution of Isomers: Akuammiline has stereoisomers, and if your chromatographic conditions are not optimized for their separation, they may elute closely together, appearing as a split or shouldered peak. A study on the stereochemistry of Akuammiline biosynthesis utilized a specific gradient with a C18 column to separate epimers.[5]

  • Solution: Optimize the mobile phase composition and gradient to improve the resolution between the isomers. Refer to the detailed experimental protocol below for a starting point.

• Column Void or Contamination: A void at the head of the column or particulate matter on the inlet frit can disrupt the sample band, causing it to split.[3]

  • Solution 1: If a void is suspected, the column may need to be replaced.

  • Solution 2: To address contamination, reverse-flush the column (if permitted by the manufacturer) or replace the inlet frit. Using a guard column is a preventative measure.[3]

• Sample Solvent Effect: Injecting the sample in a strong, non-polar solvent while using a highly aqueous mobile phase can cause the sample to precipitate at the column inlet, leading to a split peak.

  • Solution: Ensure the sample solvent is compatible with the mobile phase. Dissolving the sample in the initial mobile phase is ideal.

Problem: Broad Akuammiline Peak

Q4: The peak for Akuammiline is broader than expected, leading to poor resolution. How can I sharpen it?

A4: Peak broadening can significantly impact resolution and sensitivity. Here are common causes and solutions:

• Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can contribute to band broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing.

• Slow Gradient or Isocratic Elution: For complex samples containing compounds with a wide range of polarities, a slow gradient or isocratic elution may not be optimal for all analytes.

  • Solution: Increase the gradient steepness or optimize the isocratic mobile phase composition to ensure faster elution and sharper peaks.

• Column Degradation: Over time, the performance of an HPLC column can degrade, leading to broader peaks.

  • Solution: Replace the column with a new one of the same type.

Frequently Asked Questions (FAQs)

Q5: What is a good starting point for the mobile phase composition for Akuammiline analysis?

A5: For reversed-phase HPLC analysis of Akuammiline and other indole alkaloids, a common starting point is a gradient elution using a C18 column with a mobile phase consisting of an aqueous component with an acid modifier and an organic modifier like acetonitrile or methanol.[6] A typical mobile phase could be:

• Solvent A: Water with 0.1% formic acid or acetic acid.

• Solvent B: Acetonitrile or methanol. The gradient can be optimized to achieve the desired separation. For separating Akuammiline epimers, a methanol/water gradient has been shown to be effective.[5]

Q6: How does the pH of the mobile phase affect the retention and peak shape of Akuammiline?

A6: As a basic compound, the retention and peak shape of Akuammiline are highly dependent on the mobile phase pH.[7]

• At low pH (e.g., 2-4): Akuammiline will be protonated (positively charged). This can lead to good peak shapes on modern, high-purity silica (B1680970) columns by minimizing interactions with residual silanols.[1]

• At mid-range pH (around the pKa of Akuammiline): The compound will exist in both ionized and non-ionized forms, which can lead to broad or split peaks. It is generally advisable to work at a pH at least 1.5-2 pH units away from the analyte's pKa.[8]

• At high pH (e.g., >8): Akuammiline will be in its neutral, more hydrophobic form, leading to longer retention on a reversed-phase column. However, care must be taken as traditional silica-based columns are not stable at high pH. Polymer-based or hybrid columns are more suitable for high-pH applications.[9]

Q7: Which type of HPLC column is best suited for Akuammiline analysis?

A7: A reversed-phase C18 column is a versatile and robust choice for the analysis of Akuammiline and related indole alkaloids.[5][10] High-purity, end-capped C18 columns are recommended to minimize peak tailing.[11] For specific applications, other stationary phases could be considered:

• Phenyl-Hexyl columns: Can offer alternative selectivity for aromatic compounds like indole alkaloids.

• Polar-embedded columns: May provide better retention and peak shape for polar alkaloids.

• Chiral columns: Are necessary for the separation of enantiomers.[12]

Q8: What are the key considerations for sample preparation when analyzing Akuammiline from plant extracts?

A8: Proper sample preparation is crucial to protect the HPLC column and obtain reliable results. Key steps include:

• Extraction: Using an appropriate solvent to efficiently extract Akuammiline from the plant matrix.

• Filtration: Removing particulate matter by filtering the extract through a 0.22 µm or 0.45 µm syringe filter before injection.

• Solid-Phase Extraction (SPE): For complex matrices, SPE can be used to clean up the sample and concentrate the analyte, removing interfering compounds.[13]

Data Presentation

Table 1: Effect of Mobile Phase pH on Akuammiline Retention and Peak Shape (Illustrative)

Mobile Phase pH	Expected Retention Time	Expected Peak Shape	Rationale
2.5 - 3.5	Moderate	Symmetrical, sharp	Akuammiline is protonated, and silanol interactions are suppressed.[1]
5.0 - 7.0	Variable, potentially shorter	Broad or split	pH is likely close to the pKa, leading to mixed ionic states.[8]
> 8.0 (on appropriate column)	Longer	Symmetrical (if secondary interactions are controlled)	Akuammiline is in its neutral, more hydrophobic form, increasing retention on a reversed-phase column.[7]

Table 2: Troubleshooting Summary for Common Peak Shape Problems

Problem	Potential Cause	Recommended Solution(s)
Tailing	Secondary silanol interactions, column contamination, incompatible sample solvent	Lower mobile phase pH, use an end-capped column, add a competing base, clean the column, use a guard column, dissolve the sample in the mobile phase.[1][3]
Fronting	Column overload, incompatible sample solvent	Dilute the sample, inject a smaller volume, dissolve the sample in the mobile phase.[4]
Splitting	Co-elution of isomers, column void/contamination, sample solvent effect	Optimize mobile phase/gradient, replace the column, use a guard column, ensure sample solvent compatibility.[3][5]
Broadening	Extra-column volume, slow gradient, column degradation	Minimize tubing length/diameter, optimize gradient, replace the column.

Experimental Protocols

Detailed Methodology for the Separation of Akuammiline Epimers

This protocol is adapted from a published method for the separation of Akuammiline epimers and serves as a starting point for method development.[5]

• Instrumentation: A standard HPLC system with a UV or Mass Spectrometry (MS) detector.

• Column: Agilent Poroshell 120, EC-C18 (4.6 x 100 mm, 2.7 µm particle size) or equivalent.[5]

• Mobile Phase:

  • Solvent A: Water

  • Solvent B: Methanol

• Gradient Elution:

  • 0-5 min: 80% A, 20% B

  • 5-5.8 min: Ramp to 1% A, 99% B

  • 5.8-8 min: Return to 80% A, 20% B

• Flow Rate: 1.0 mL/min

• Column Temperature: Ambient or controlled at 25-30 °C for better reproducibility.

• Injection Volume: 5-20 µL

• Detection: UV detection at a wavelength appropriate for Akuammiline (e.g., 220-280 nm) or MS detection for higher sensitivity and specificity.

Mandatory Visualization

Caption: Troubleshooting workflow for improving Akuammiline peak resolution.

Caption: Key factors influencing the resolution of Akuammiline peaks in HPLC.

References

• 1. agilent.com [agilent.com]
• 2. HPLC Troubleshooting Guide [scioninstruments.com]
• 3. lcms.cz [lcms.cz]
• 4. aelabgroup.com [aelabgroup.com]
• 5. Stereochemical insights into sarpagan and akuammiline alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. moravek.com [moravek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. HPLC Column Selection Guide to Help You Achieve the Best Separation | Separation Science [sepscience.com]
• 10. Development of an efficient system for the separation of indole alkaloids by high performance liquid chromatography and its applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. drawellanalytical.com [drawellanalytical.com]

"managing side reactions during the synthesis of Akuammiline derivatives"

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers encountering challenges with side reactions during the synthesis of complex Akuammiline alkaloids.

Frequently Asked Questions (FAQs)

FAQ 1: How can I control the formation of undesired stereoisomers during core synthesis?

Controlling stereoselectivity is a primary challenge in the synthesis of the complex, three-dimensional cage-like structures of Akuammiline alkaloids.[1] The formation of incorrect diastereomers or epimers is a common side reaction.

Troubleshooting Steps:

• Review Your Catalyst System: For asymmetric reactions, the choice of catalyst and ligand is critical. Recent syntheses have employed organocatalysis and transition metal catalysis (e.g., Palladium, Silver) to achieve high enantioselectivity.[2][3]

• Substrate Control: The inherent stereochemistry of your starting materials and intermediates can direct the outcome of subsequent reactions. Ensure the stereocenters in your precursors are correctly established.

• Reaction Conditions: Temperature, solvent, and concentration can significantly influence the stereochemical outcome. Lowering the reaction temperature often enhances selectivity.

Example Strategy: Asymmetric Michael Addition In the synthesis of (-)-vincorine, an organocatalyzed asymmetric Michael addition was a key step. The choice of catalyst was crucial for establishing the correct stereochemistry early in the synthesis.[4]

FAQ 2: My reaction is producing an unexpected rearranged product. What are common rearrangements and how can I suppress them?

The rigid, strained polycyclic systems of Akuammiline and related Strychnos alkaloids are prone to various molecular rearrangements, especially under acidic or thermal conditions.

Common Rearrangements & Solutions:

• Claisen Rearrangement: This has been used strategically to form key bonds but can also occur as an undesired thermal side reaction.[1]

  • Solution: Carefully control the reaction temperature and duration. Use of milder conditions or alternative synthetic routes may be necessary.

• Aza-Cope/Mannich Cyclization Cascades: These powerful reactions form multiple rings in one step but can lead to undesired cyclization products if the iminium ion intermediate is not formed and trapped correctly.[5]

  • Solution: The choice of acid catalyst and solvent is critical for controlling the cascade. Ensure precursor geometry favors the desired cyclization pathway.

• Transannular Cyclizations: In medium-to-large rings, unexpected bond formation across the ring can occur, leading to complex pentacyclic lactams instead of the desired product.[6]

  • Solution: This is often driven by steric and electronic factors. Modifying the substrate to disfavor the transannular collapse or changing the reaction type for ring closure may be required.

Troubleshooting Workflow for Unexpected Products

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Is there no end to the total syntheses of strychnine? Lessons to be learned for strategy and tactics in total synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel rearrangement of an intermediate in strychnos-type alkaloid synthesis - Journal of the Chemical Society D: Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Protocol for Minimizing Degradation of Akuammiline During Storage

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize the degradation of Akuammiline during storage. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can lead to the degradation of Akuammiline?

A1: While specific degradation pathways for Akuammiline are not extensively documented in publicly available literature, based on the general stability of indole (B1671886) alkaloids, the primary factors contributing to its degradation are likely:

• Hydrolysis: The ester and lactam functionalities within the Akuammiline structure can be susceptible to hydrolysis under acidic or basic conditions.

• Oxidation: The indole nucleus and other electron-rich portions of the molecule can be prone to oxidation, especially when exposed to air (oxygen), light, or oxidizing agents.[1][2]

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate degradation reactions.[1]

• Thermal Stress: Elevated temperatures can accelerate the rates of all chemical degradation processes.[1][2]

Q2: What are the ideal storage conditions for solid Akuammiline?

A2: To ensure the long-term stability of solid Akuammiline, the following storage conditions are recommended:

Parameter	Recommendation	Rationale
Temperature	Long-term: -20°C or -80°C. Short-term: 2-8°C.	Reduces the rate of chemical degradation.[3]
Light	Store in an amber or opaque vial.	Protects from photolytic degradation.[1]
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidative degradation.[1]
Moisture	Store in a tightly sealed container with a desiccant.	Prevents hydrolysis.

Q3: How should I store Akuammiline in solution?

A3: Akuammiline is generally less stable in solution than in its solid form. If storage in solution is necessary, the following practices are recommended:

• Solvent Choice: Use high-purity, anhydrous, and aprotic solvents such as dimethyl sulfoxide (B87167) (DMSO) or ethanol. If aqueous solutions are required, they should be prepared fresh and maintained at a neutral or slightly acidic pH.[3][4]

• Temperature: Store solutions at -80°C.[3]

• Aliquoting: Prepare high-concentration stock solutions and dispense them into single-use aliquots to avoid repeated freeze-thaw cycles, which can accelerate degradation.[3]

• Container: Use amber glass vials with tight-fitting caps (B75204) to prevent solvent evaporation and exposure to light.

Q4: I see new peaks in my HPLC analysis of a stored Akuammiline sample. What could they be?

A4: The appearance of new peaks in an HPLC chromatogram of a stored Akuammiline sample likely indicates the presence of degradation products. Based on the structure of Akuammiline, potential degradation products could arise from:

• Hydrolysis: Cleavage of the methyl ester group to form the corresponding carboxylic acid, or hydrolysis of the lactam ring.

• Oxidation: Formation of N-oxides or hydroxylated derivatives on the indole ring.

• Epimerization: Changes in the stereochemistry at various chiral centers, potentially leading to diastereomeric impurities.

To identify these new peaks, techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR) spectroscopy would be required for structural elucidation.[5][6]

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
Loss of potency or inconsistent experimental results.	Degradation of the Akuammiline stock solution.	Prepare a fresh stock solution from solid material. Verify the purity of the new stock solution using HPLC. Avoid repeated freeze-thaw cycles by storing in single-use aliquots at -80°C.[3]
Precipitate forms in the solution upon thawing.	Poor solubility at low temperatures or solvent evaporation.	Gently warm the solution to room temperature and vortex to re-dissolve the compound. Ensure vials are properly sealed to prevent solvent evaporation.[4]
Change in the physical appearance (e.g., color) of the solid or solution.	Significant degradation has occurred.	Discard the sample and obtain a fresh batch. Review storage and handling procedures to prevent future degradation.
Multiple peaks observed in HPLC analysis of a freshly prepared sample.	The initial material may not be pure, or degradation occurred during sample preparation.	Obtain a certificate of analysis for the compound. Minimize exposure of the sample to light and elevated temperatures during preparation for HPLC analysis.

Experimental Protocols

Protocol 1: Forced Degradation Study of Akuammiline

This protocol is designed to intentionally degrade Akuammiline under various stress conditions to understand its stability profile and to develop a stability-indicating analytical method.

1. Materials:

• Akuammiline
• Methanol (B129727) (HPLC grade)
• Water (HPLC grade)
• Hydrochloric acid (HCl), 0.1 M
• Sodium hydroxide (B78521) (NaOH), 0.1 M
• Hydrogen peroxide (H₂O₂), 3%
• HPLC system with a UV detector or a mass spectrometer
• C18 HPLC column
• pH meter
• Photostability chamber
• Oven

2. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Akuammiline in methanol at a concentration of 1 mg/mL.
• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M HCl. Incubate at 60°C for 24 hours. At various time points (e.g., 2, 6, 12, 24 hours), withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with methanol to a suitable concentration for HPLC analysis.[2][6]
• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M NaOH. Incubate at 60°C for 24 hours. At various time points, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with methanol for HPLC analysis.[2][6]
• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% H₂O₂. Keep the mixture at room temperature, protected from light, for 24 hours. Withdraw aliquots at various time points and dilute with methanol for HPLC analysis.[2][6]
• Thermal Degradation: Place a solid sample of Akuammiline in an oven at 80°C for 24 hours. Also, incubate an aliquot of the stock solution at the same temperature. Dissolve the solid sample in methanol and analyze both by HPLC.[2]
• Photolytic Degradation: Expose a solid sample and an aliquot of the stock solution to light in a photostability chamber (as per ICH Q1B guidelines). Keep a control sample wrapped in aluminum foil. Analyze both the exposed and control samples by HPLC.[1]

3. Analysis:

• Analyze all samples by a validated stability-indicating HPLC method.
• Determine the percentage of Akuammiline remaining and the percentage of each degradation product formed at each time point and under each condition.

Protocol 2: Purity Assessment of Akuammiline by HPLC

This protocol provides a general method for assessing the purity of Akuammiline and detecting any degradation products.

1. HPLC System and Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm particle size
• Mobile Phase A: 0.1% Formic acid in Water
• Mobile Phase B: 0.1% Formic acid in Acetonitrile
• Gradient: Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes.
• Flow Rate: 1.0 mL/min
• Column Temperature: 30°C
• Detection Wavelength: 280 nm (or as determined by UV-Vis scan)
• Injection Volume: 10 µL

2. Sample Preparation:

• Prepare a stock solution of Akuammiline in methanol or DMSO at a concentration of 1 mg/mL.
• Dilute the stock solution with the initial mobile phase composition to a final concentration of approximately 50 µg/mL.

3. Procedure:

• Equilibrate the HPLC system with the initial mobile phase composition until a stable baseline is achieved.
• Inject a blank (diluent) to ensure no carryover or system contamination.
• Inject the prepared Akuammiline sample.
• Integrate the peaks in the chromatogram. The purity of Akuammiline can be calculated as the percentage of the area of the main peak relative to the total area of all peaks.

Visualizations

Caption: Troubleshooting workflow for suspected Akuammiline degradation.

Caption: Experimental workflow for a forced degradation study of Akuammiline.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. ijmr.net.in [ijmr.net.in]
• 6. Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Flupirtine Maleate in Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Unexpected Results in Akuammiline Cytotoxicity Assays

This technical support center is designed for researchers, scientists, and drug development professionals working with Akuammiline alkaloids. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and unexpected results encountered during in vitro cytotoxicity assays.

Frequently Asked questions (FAQs)

Q1: What are Akuammiline alkaloids and why is their cytotoxicity being studied?

Akuammiline alkaloids are a class of monoterpene indole (B1671886) alkaloids found in various plant species, notably from the Apocynaceae family, such as Alstonia scholaris. These natural products are of significant interest in drug discovery due to their diverse biological activities. Certain members of this family, particularly bisindole alkaloids, have demonstrated notable cytotoxic effects against a range of cancer cell lines, making them promising candidates for the development of new anticancer therapies.[1][2][3]

Q2: Which cytotoxicity assays are recommended for evaluating Akuammiline alkaloids?

Standard colorimetric and fluorometric assays are suitable for assessing the cytotoxicity of Akuammiline alkaloids. The most commonly used include:

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay: This assay measures the metabolic activity of cells by assessing the ability of mitochondrial dehydrogenases in viable cells to reduce the yellow MTT tetrazolium salt to purple formazan (B1609692) crystals.

• LDH (Lactate Dehydrogenase) Assay: This assay quantifies cytotoxicity by measuring the activity of LDH released from damaged cells into the culture medium. LDH is a stable cytosolic enzyme that is released upon loss of cell membrane integrity.

The choice of assay can be critical, and it is often recommended to use more than one method to confirm results, as different assays measure different aspects of cell health.

Q3: What are the expected cytotoxic effects and IC50 values for Akuammiline alkaloids?

The cytotoxic effects of Akuammiline alkaloids are dose- and cell-line-dependent. Bisindole alkaloids from this family have shown significant in vitro growth inhibitory activity against various human cancer cell lines, with IC50 values reported in the low micromolar to nanomolar range.[1][3] However, crude extracts or other fractions may show higher IC50 values.[4][5][6] It is essential to perform a dose-response study for each specific Akuammiline derivative and cell line to determine its cytotoxic potency.

Q4: How should I prepare and store Akuammiline alkaloid stock solutions?

Most Akuammiline alkaloids are soluble in organic solvents like Dimethyl Sulfoxide (DMSO). It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in anhydrous DMSO. This stock solution should be stored at -20°C or -80°C in small, single-use aliquots to prevent degradation from repeated freeze-thaw cycles. When preparing working solutions, dilute the DMSO stock in the cell culture medium immediately before use. Ensure the final DMSO concentration in the culture medium is kept low (typically below 0.5%) to avoid solvent-induced toxicity.[7]

Data Presentation

The following tables summarize the reported in vitro cytotoxic activities of various Akuammiline-related alkaloids and extracts against a panel of human cancer cell lines.

Table 1: Cytotoxicity of Alkaloid Fractions from Alstonia scholaris

Cell Line	IC50 (µg/mL)
HeLa (Cervical Cancer)	5.53[4][8]
HepG2 (Liver Cancer)	25[4][8]
HL-60 (Leukemia)	11.16[4][8]
KB (Nasopharyngeal Cancer)	10[4][8]
MCF-7 (Breast Cancer)	29.76[4][8]

Table 2: Cytotoxicity of Echitamine Chloride

Cell Line	IC50 (µM)
KB (Nasopharyngeal Cancer)	27.23[9]

Table 3: Cytotoxicity of Macroline-Akuammiline Bisindole Alkaloids

Cell Line	IC50 Range (µM)
KB (Nasopharyngeal Cancer)	0.3 - 8.3[1][3]
Vincristine-resistant KB	0.3 - 8.3[1][3]
PC-3 (Prostate Cancer)	0.3 - 8.3[1][3]
LNCaP (Prostate Cancer)	0.3 - 8.3[1][3]
MCF-7 (Breast Cancer)	0.3 - 8.3[1][3]
MDA-MB-231 (Breast Cancer)	0.3 - 8.3[1][3]
HT-29 (Colon Cancer)	0.3 - 8.3[1][3]
HCT 116 (Colon Cancer)	0.3 - 8.3[1][3]
A549 (Lung Cancer)	0.3 - 8.3[1][3]

Troubleshooting Guides

This section addresses specific issues that may arise during cytotoxicity assays with Akuammiline alkaloids.

Issue 1: Higher than expected cell viability or a proliferative effect is observed.

• Possible Cause: The Akuammiline compound may be degrading in the culture medium, or the chosen concentration is too low. Some natural products can also interfere with the assay reagents.

• Troubleshooting Steps:

  • Verify Compound Stability: Prepare fresh stock solutions and dilutions for each experiment. Assess the stability of the Akuammiline alkaloid in your specific cell culture medium over the duration of the experiment.

  • Optimize Concentration Range: Perform a wider dose-response experiment (e.g., from nanomolar to high micromolar concentrations) to ensure you are testing within the effective range.

  • Assay Interference: Some plant-derived compounds can directly reduce MTT, leading to a false positive signal for cell viability. To check for this, run a control plate with the Akuammiline alkaloid in the medium but without cells. If a color change occurs, consider switching to a different cytotoxicity assay, such as the LDH assay.[7]

Issue 2: High variability between replicate wells.

• Possible Cause: Inconsistent cell seeding, uneven distribution of the compound, or "edge effects" in the multi-well plate.

• Troubleshooting Steps:

  • Ensure Homogenous Cell Suspension: Before seeding, ensure your cells are in a single-cell suspension to avoid clumps, which can lead to uneven cell numbers per well.

  • Proper Mixing: After adding the Akuammiline alkaloid solution to the wells, gently mix the plate to ensure even distribution.

  • Mitigate Edge Effects: The outer wells of a 96-well plate are more prone to evaporation, which can affect cell growth. To minimize this, avoid using the outermost wells for experimental samples and instead fill them with sterile PBS or culture medium.[10]

Issue 3: The Akuammiline alkaloid precipitates in the culture medium.

• Possible Cause: The compound has low solubility in the aqueous culture medium, or the final DMSO concentration is too high.

• Troubleshooting Steps:

  • Check DMSO Concentration: Ensure the final concentration of DMSO in the culture medium does not exceed 0.5%.[7]

  • Improve Solubility: Pre-warm the culture medium to 37°C before adding the compound stock solution. You can also try a serial dilution approach where the stock is first diluted in a small volume of medium before being added to the final volume.

  • Visual Inspection: Always visually inspect the wells under a microscope after adding the compound to check for any signs of precipitation.

Issue 4: No significant decrease in cell viability is observed, even at high concentrations.

• Possible Cause: The cell line may be resistant to the cytotoxic effects of the specific Akuammiline alkaloid, or the incubation time is too short.

• Troubleshooting Steps:

  • Cell Line Sensitivity: If possible, test the compound on a panel of different cancer cell lines to identify more sensitive models.

  • Time-Course Experiment: The cytotoxic effects of some compounds are time-dependent. Perform a time-course experiment (e.g., 24, 48, and 72 hours of incubation) to determine the optimal treatment duration.[4]

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

This protocol provides a general framework for assessing the cytotoxicity of Akuammiline alkaloids using the MTT assay.

• Cell Seeding:

  • Culture cells to approximately 80% confluency.

  • Trypsinize and resuspend the cells in fresh culture medium.

  • Perform a cell count and adjust the cell suspension to the desired seeding density (e.g., 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a series of dilutions of the Akuammiline alkaloid from a concentrated stock solution in culture medium.

  • Remove the old medium from the cells and add 100 µL of the diluted compound solutions to the respective wells.

  • Include a vehicle control (medium with the same final concentration of DMSO) and an untreated control (medium only).

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C, protected from light, until purple formazan crystals are visible under a microscope.

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO or a solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete solubilization.

• Data Acquisition:

  • Read the absorbance at a wavelength of 570 nm using a microplate reader.

Protocol 2: LDH Cytotoxicity Assay

This protocol outlines the steps for a lactate (B86563) dehydrogenase (LDH) release assay.

• Cell Seeding and Treatment:

  • Follow steps 1 and 2 of the MTT assay protocol.

  • Prepare additional control wells for maximum LDH release (cells treated with a lysis buffer) and a no-cell background control (medium only).

• Sample Collection:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes to pellet any detached cells.

  • Carefully transfer a portion of the supernatant (e.g., 50 µL) from each well to a new flat-bottom 96-well plate.

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically contains a substrate and a dye).

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for up to 30 minutes, protected from light.

• Data Acquisition:

  • Measure the absorbance at the appropriate wavelength (e.g., 490 nm) using a microplate reader.

Mandatory Visualizations

Caption: General experimental workflow for assessing Akuammiline cytotoxicity.

Caption: A potential signaling pathway for Akuammiline-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. ijprajournal.com [ijprajournal.com]
• 3. Ajmaline, Oxindole, and Cytotoxic Macroline-Akuammiline Bisindole Alkaloids from Alstonia penangiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Evaluation of anticancer activity of the alkaloid fraction of Alstonia scholaris (Sapthaparna) in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Optimization of Reaction Conditions for Akuammiline Functionalization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the functionalization of the Akuammiline alkaloid core.

Troubleshooting Guide & FAQs

This guide addresses specific issues in a question-and-answer format to help you navigate experimental challenges.

Q1: My C-H functionalization reaction on the Akuammiline core is resulting in a low yield. What are the potential causes and how can I improve it?

A1: Low yields in the C-H functionalization of complex molecules like Akuammiline can stem from several factors. A systematic approach to optimization is crucial.

• Sub-optimal Reaction Conditions: Temperature, solvent, and reaction time are critical parameters. The choice of solvent can significantly impact reaction outcomes. For instance, changing from a solvent like DCE to chlorobenzene (B131634) and increasing the temperature has been shown to eliminate the formation of certain byproducts in other complex reactions[1]. It is essential to screen a range of solvents and temperatures.

• Catalyst and Ligand Choice: The catalyst and ligand system is fundamental, especially in cross-coupling reactions. For palladium-catalyzed C-H functionalization, the choice of ligand is critical and must be tailored to the substrate[2]. Chiral phosphoric acids, for example, have been demonstrated as effective anionic ligands for the enantioselective coupling of methylene (B1212753) C–H bonds with aryl boronic acids[3]. A thorough screening of different palladium sources (e.g., Pd₂(dba)₃) and ligands is recommended[3].

• Incomplete Reaction: The reaction may not be reaching completion. Monitoring the reaction's progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) is essential to determine the optimal reaction time[4]. If the reaction stalls, consider a stepwise addition of reagents[1].

• Starting Material Degradation: The complex Akuammiline scaffold may be sensitive to the reaction conditions. Test the stability of your starting material under the planned reaction conditions (catalyst, ligand, base, solvent, temperature) in the absence of one of the coupling partners.

Q2: I am observing poor regioselectivity in my functionalization reaction. How can I control which C-H bond is functionalized?

A2: Achieving high regioselectivity is a common challenge in the functionalization of molecules with multiple potential reaction sites[5].

• Directing Groups: Employing a directing group can be a powerful strategy to control regioselectivity. For peptide functionalization, the 2-(methylthio)aniline (B147308) (MTA) directing group has been shown to be superior to the more common 8-aminoquinoline (B160924) (AQ) group for palladium-catalyzed C-H functionalization[6]. While this is not directly on Akuammiline, the principle of using a directing group is broadly applicable.

• Catalyst Control: The choice of catalyst can influence which C-H bond is activated. Developing catalytic systems capable of selectively and predictably functionalizing a specific C-H bond without a directing group is an active area of research[5].

• Steric and Electronic Factors: The inherent steric and electronic properties of the Akuammiline core will influence the reactivity of different C-H bonds. Computational studies can sometimes help predict the most likely sites of reaction.

• Hydrogen Atom Transfer (HAT) Strategy: For certain functionalizations, strategies involving 1,5- or 1,6-hydrogen-atom transfer (HAT) can provide high site-selectivity, guided by nitrogen-centered radicals[7].

Q3: I am attempting a palladium-catalyzed cross-coupling reaction and observing significant side product formation. How can I minimize this?

A3: Side product formation often arises from competing reaction pathways.

• Optimize Catalyst/Ligand System: The nature of the ligand can influence the reaction pathway. Sterically demanding, electron-rich phosphine (B1218219) ligands can lower the activation energy for oxidative addition and facilitate reductive elimination in Pd-catalyzed couplings[2]. The use of N-heterocyclic carbene (NHC) ligands has also proven effective in optimizing catalyst efficiency[8].

• Control of Reaction Temperature: Temperature can have a profound effect on selectivity. In some cases, higher temperatures can lead to the formation of undesired byproducts, while in others, they can help eliminate them[1][9]. Careful temperature screening is essential.

• Slow Addition of Reagents: In reactions that may form reactive intermediates (like benzyne (B1209423) in some cycloadditions), slow, portion-wise addition of one of the reagents can minimize the formation of unwanted side products that arise from the intermediate reacting with the desired product[1].

Data Presentation: Optimizing Reaction Conditions

The following tables summarize key quantitative data for optimizing a hypothetical functionalization reaction, based on general principles found in the literature.

Table 1: Effect of Solvent and Temperature on Reaction Yield

Entry	Solvent	Temperature (°C)	Yield (%)	Observations
1	DCE	Reflux (83°C)	33	Significant side product formation noted[1]
2	Chlorobenzene	Reflux (132°C)	65	Eradicated formation of one major side product[1]
3	Toluene	110	55	Moderate yield, some byproducts
4	Dioxane	100	72	Good yield, cleaner reaction profile[9]
5	DMF	130	40	Potential for substrate decomposition
6	Neat	130	90+	Excellent yield under solvent-free conditions[10]

Table 2: Screening of Palladium Catalysts and Ligands for C-H Arylation

Entry	Palladium Source	Ligand	Base	Yield (%)	Enantiomeric Ratio (er)
1	Pd(OAc)₂	Chiral Phosphoric Acid (PA1)	K₂CO₃	45	40:60
2	Pd(OAc)₂	Chiral Phosphoric Acid (PA2)	K₂CO₃	52	83:17[3]
3	Pd(TFA)₂	Chiral Phosphoric Acid (PA2)	K₂CO₃	30	80:20
4	Pd₂(dba)₃	Chiral Phosphoric Acid (PA2)	K₂CO₃	87	98:2 [3]
5	PdCl₂(MeCN)₂	DavePhos	Cs₂CO₃	68	N/A
6	Pd(OAc)₂	P(t-Bu)₃	K₃PO₄	75	N/A

Visualized Workflows and Logic

The following diagrams illustrate logical workflows for experimentation and troubleshooting.

Caption: A general workflow for optimizing chemical reaction conditions.

Caption: A logical map for troubleshooting common reaction failures.

Detailed Experimental Protocols

The following are representative methodologies for reactions that can be applied to functionalize the Akuammiline scaffold or its precursors.

Protocol 1: Click Reaction for Triazole Formation[11]

This protocol describes the formation of a 1,2,3-triazole, a common functionalization strategy.

• Reaction Setup: Dissolve the Akuammiline derivative containing a terminal alkyne (1.0 eq, 0.15 mmol) in a 1:1 mixture of t-BuOH/H₂O (4 mL total).

• Reagent Addition: To the solution, add sodium ascorbate (B8700270) (0.2 eq, 0.03 mmol) and copper(II) sulfate (B86663) (0.1 eq, 0.015 mmol), followed by the corresponding azide (B81097) (1.1 eq).

• Reaction Conditions: Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting alkyne is consumed.

• Workup and Purification: Upon completion, remove the solvent directly in vacuo. Purify the residue by flash column chromatography (e.g., DCM/MeOH = 100:1) to yield the desired triazole product.

Protocol 2: Desilylation and Oxidation to Form an Enone[11][12]

This two-step protocol is useful for installing an enone moiety.

• Desilylation:

  • Dissolve the silyl-protected alcohol derivative (1.0 eq) in anhydrous THF.

  • Add tetrabutylammonium (B224687) fluoride (B91410) (TBAF) (1.1 eq, 1M solution in THF) dropwise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

  • Upon completion, quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate (B1210297). Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo. The crude alcohol is often used directly in the next step.

• Oxidation:

  • Dissolve the crude alcohol from the previous step in anhydrous dichloromethane (B109758) (DCM).

  • Add Dess-Martin periodinane (DMP) (1.5 eq) portion-wise at 0°C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours until the alcohol is consumed (monitor by TLC).

  • Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and Na₂S₂O₃. Stir vigorously for 30 minutes.

  • Separate the layers and extract the aqueous layer with DCM. Combine the organic layers, dry over Na₂SO₄, filter, and concentrate.

  • Purify the residue by flash column chromatography (e.g., petroleum ether/ethyl acetate = 4:1) to afford the final enone product[11].

References

• 1. researchgate.net [researchgate.net]
• 2. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. ucalgary.scholaris.ca [ucalgary.scholaris.ca]
• 6. C-H Functionalization of Peptides via Cyclic Aminal Intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Modifying Positional Selectivity in C-H Functionalization Reactions with Nitrogen-Centered Radicals: Generalizable Approaches to 1,6-Hydrogen-Atom Transfer Processes. | Chemistry [chem.duke.edu]
• 8. researchgate.net [researchgate.net]
• 9. chem.latech.edu [chem.latech.edu]
• 10. researchgate.net [researchgate.net]
• 11. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of the Analgesic Efficacy of Akuammiline Alkaloids and Morphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analgesic properties of akuammiline (B1256633) alkaloids, derived from the West African tree Picralima nitida, and the classical opioid analgesic, morphine. The information presented herein is intended to support research and drug development efforts in the field of pain management by offering a side-by-side look at their mechanisms of action, analgesic potency, and the experimental frameworks used for their evaluation. While direct comparative data for akuammiline itself is limited, this guide draws upon available preclinical data for closely related akuamma alkaloids, primarily pseudo-akuammigine, to provide a substantive comparison with morphine.

Quantitative Comparison of Analgesic Potency

The following table summarizes the available quantitative data on the analgesic efficacy of a key akuammiline alkaloid, pseudo-akuammigine, in comparison to morphine. It is critical to note that the data presented are derived from different studies and, therefore, direct comparisons should be interpreted with caution due to potential variations in experimental conditions.

Compound	Assay	Animal Model	Route of Administration	ED50	Potency Relative to Morphine	Reference
Pseudo-akuammigine	Tail Flick Test	Rat	Not Specified	10 µM	3.5 times less potent	[1]
Morphine	Tail Flick Test	Rat	Not Specified	2.9 µM	-	[1]
Pseudo-akuammigine	Tail Flick Assay	Mouse	s.c. (5 mg/kg)	%MPE ~15% at 30 min	-	[2]
Pseudo-akuammigine	Hot Plate Assay	Mouse	s.c. (5 mg/kg)	%MPE ~15% at 30 min	-	[2]
Morphine	Tail Flick Assay	Mouse	s.c. (6 mg/kg)	%MPE >80% at 30 min	-	[2]
Morphine	Hot Plate Assay	Mouse	s.c. (6 mg/kg)	%MPE >80% at 30 min	-	[2]

ED50 (Median Effective Dose): The dose of a drug that produces a therapeutic response in 50% of the population. A lower ED50 indicates higher potency. %MPE (Maximum Possible Effect): The percentage of the maximum possible analgesic effect observed. s.c.: subcutaneous

Experimental Protocols

The evaluation of analgesic compounds predominantly relies on preclinical models that assess pain responses in animals. The tail-flick and hot-plate tests are standard thermal nociception assays used to measure the efficacy of centrally acting analgesics.

Tail-Flick Test

The tail-flick test is a widely used method to measure the pain threshold in response to a thermal stimulus.[3]

• Apparatus: A tail-flick analgesiometer equipped with a radiant heat source.

• Procedure: An animal, typically a rat or mouse, is gently restrained, and a portion of its tail is exposed to a focused beam of radiant heat. The time taken for the animal to withdraw its tail from the heat source is recorded as the tail-flick latency. An increase in this latency following drug administration indicates an analgesic effect.

• Parameters: To prevent tissue damage, a cut-off time is established (usually 10-15 seconds), at which point the heat stimulus is removed if the animal has not responded.

Hot-Plate Test

The hot-plate test assesses the response to a constant temperature thermal stimulus applied to the paws.

• Apparatus: A hot-plate device with a surface maintained at a constant temperature (e.g., 55°C).

• Procedure: The animal is placed on the heated surface, and the latency to a nocifensive response, such as paw licking, shaking, or jumping, is recorded. A longer latency period after drug administration suggests an analgesic effect.

• Parameters: A cut-off time is also employed in this assay to avoid injury to the animal.

Signaling Pathways and Experimental Workflow

Mechanism of Action: Opioid Receptor Signaling

Both morphine and akuammiline alkaloids, such as pseudo-akuammigine, exert their analgesic effects primarily through interaction with opioid receptors, particularly the mu (µ)-opioid receptor, which is a G-protein coupled receptor (GPCR).[1] The activation of the µ-opioid receptor initiates an intracellular signaling cascade that ultimately leads to a reduction in neuronal excitability and the inhibition of pain signal transmission.

Caption: Generalized µ-opioid receptor signaling cascade initiated by an agonist.

Experimental Workflow for Analgesic Efficacy Comparison

The preclinical comparison of analgesic compounds follows a structured workflow to ensure reliable and reproducible results.

Caption: Standard experimental workflow for in vivo analgesic testing.

Conclusion

The available preclinical data suggests that akuammiline alkaloids, particularly pseudo-akuammigine, exhibit analgesic properties that are mediated through opioid receptors, similar to morphine. However, the potency of pseudo-akuammigine appears to be lower than that of morphine in the reported studies. It is important to emphasize that the current body of research lacks direct, head-to-head comparative studies of akuammiline and morphine under identical experimental conditions. Further research is warranted to fully elucidate the analgesic profile of akuammiline and other related alkaloids, including comprehensive dose-response studies and investigations into their potential for producing adverse effects commonly associated with opioids. Such studies will be crucial in determining the therapeutic potential of akuammiline alkaloids as alternative or adjunctive analgesics.

References

• 1. Pseudo-akuammigine, an alkaloid from Picralima nitida seeds, has anti-inflammatory and analgesic actions in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]

A Comparative Guide to the Cytotoxicity of Akuammiline and Other Indole Alkaloids in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Indole (B1671886) alkaloids, a vast and structurally diverse class of natural products, have long been a cornerstone of anticancer drug discovery. Their complex scaffolds have given rise to some of the most clinically significant chemotherapeutic agents. This guide provides a comparative analysis of the cytotoxic effects of akuammiline-type indole alkaloids against other prominent members of the indole alkaloid family—vincristine (B1662923), vinblastine (B1199706), reserpine (B192253), and yohimbine (B192690)—across various cancer cell lines. The data presented herein is intended to serve as a valuable resource for researchers engaged in the exploration of novel anticancer therapeutics.

While comprehensive data on the parent compound, akuammiline (B1256633), remains limited in the public domain, this guide leverages available information on its close structural analogs, particularly macroline-akuammiline bisindoles and echitamine, to provide a comparative perspective.

Comparative Cytotoxicity: A Quantitative Overview

The half-maximal inhibitory concentration (IC50) is a critical metric for evaluating the potency of a compound against cancer cell lines. The following table summarizes the IC50 values for various indole alkaloids, offering a snapshot of their comparative efficacy. It is important to note that IC50 values can vary depending on the cell line, assay method, and experimental conditions.

Indole Alkaloid	Cancer Cell Line	Cell Line Origin	IC50 Value	Citation
Macroline-Akuammiline Bisindole Alkaloids
Alkaloid 7 & 8	KB	Oral Epidermoid Carcinoma	0.3–8.3 µM	[1]
KB (Vincristine-Resistant)	Oral Epidermoid Carcinoma	0.3–8.3 µM	[1]
PC-3	Prostate Cancer	0.3–8.3 µM	[1]
LNCaP	Prostate Cancer	0.3–8.3 µM	[1]
MCF7	Breast Cancer	0.3–8.3 µM	[1]
MDA-MB-231	Breast Cancer	0.3–8.3 µM	[1]
HT-29	Colorectal Cancer	0.3–8.3 µM	[1]
HCT 116	Colorectal Cancer	0.3–8.3 µM	[1]
A549	Lung Cancer	0.3–8.3 µM	[1]
Echitamine	HeLa	Cervical Cancer	Concentration-dependent killing	[2]
HepG2	Liver Cancer	Concentration-dependent killing	[2]
HL60	Promyelocytic Leukemia	Concentration-dependent killing	[2]
KB	Oral Epidermoid Carcinoma	Most sensitive among tested	[2]
MCF-7	Breast Cancer	Concentration-dependent killing	[2]
Vincristine	A549	Lung Cancer	40 nM
MCF-7	Breast Cancer	5 nM
1A9	Ovarian Cancer	4 nM
SY5Y	Neuroblastoma	1.6 nM
Vinblastine	MCF-7	Breast Cancer	0.68 nM
A2780	Ovarian Cancer	3.92–5.39 nM
Reserpine	KB-ChR-8-5	Drug-Resistant Oral Cancer	IC50 determined at 80 µM
Yohimbine	KB-ChR-8-5	Drug-Resistant Oral Cancer	44 µM	[3]

Experimental Protocols

The determination of cytotoxic activity is paramount in the evaluation of potential anticancer compounds. The following are detailed methodologies for two commonly employed assays, the MTT and SRB assays, which are used to generate the IC50 data presented in this guide.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allowed to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The cells are then treated with various concentrations of the indole alkaloids. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Addition: After incubation, the culture medium is removed, and a fresh medium containing MTT solution (final concentration of 0.5 mg/mL) is added to each well. The plates are then incubated for another 2-4 hours.

• Formazan Solubilization: The MTT-containing medium is removed, and a solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO) or isopropanol, is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value is determined by plotting the percentage of viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.[4][5][6]

Caption: A step-by-step workflow of the MTT assay for determining IC50 values.

Sulforhodamine B (SRB) Assay

The SRB assay is a colorimetric assay used for determining cell density, based on the measurement of cellular protein content. It is a sensitive and reproducible method for cytotoxicity screening.

Protocol:

• Cell Seeding: Similar to the MTT assay, cells are seeded in 96-well plates and allowed to attach overnight.

• Compound Treatment: Cells are treated with a range of concentrations of the test compounds.

• Cell Fixation: After the incubation period, the supernatant is discarded, and the cells are fixed with 10% trichloroacetic acid (TCA) for 1 hour at 4°C.

• Washing: The plates are washed five times with deionized water to remove the TCA.

• Staining: The fixed cells are stained with 0.4% SRB solution in 1% acetic acid for 30 minutes at room temperature.

• Washing: Unbound SRB is removed by washing the plates with 1% acetic acid.

• Solubilization: The protein-bound dye is solubilized with 10 mM Tris base solution.

• Absorbance Measurement: The absorbance is read at 515 nm on a microplate reader.

• Data Analysis: The IC50 value is calculated from the dose-response curve, similar to the MTT assay.[7][8][9][10][11]

Caption: A streamlined workflow of the Sulforhodamine B (SRB) assay.

Mechanisms of Action and Signaling Pathways

The anticancer effects of indole alkaloids are mediated through diverse and complex mechanisms. Understanding these signaling pathways is crucial for the rational design of novel therapeutics and combination strategies.

Vinca Alkaloids (Vincristine and Vinblastine)

Vincristine and vinblastine are classic examples of microtubule-targeting agents. Their primary mechanism of action involves the inhibition of tubulin polymerization, which is essential for the formation of the mitotic spindle during cell division. This disruption of microtubule dynamics leads to a halt in the cell cycle at the metaphase, ultimately triggering apoptosis.[12][13][14]

Caption: Simplified signaling pathway for Vinca alkaloids.

Reserpine

The anticancer activity of reserpine is multifactorial. Studies have shown that it can induce the generation of reactive oxygen species (ROS), leading to oxidative stress and apoptosis.[15] Furthermore, reserpine has been reported to modulate key signaling pathways involved in cancer cell survival and proliferation, including the STAT3/NF-κB and TGF-β signaling pathways.[15][16][17][18] Inhibition of these pathways can lead to the downregulation of anti-apoptotic proteins and cell cycle regulators, ultimately promoting cancer cell death.

Caption: Reserpine's multi-faceted mechanism of action in cancer cells.

Yohimbine

Yohimbine's anticancer effects are primarily attributed to its role as an α2-adrenergic receptor antagonist. By blocking these receptors, yohimbine can interfere with signaling pathways that promote cancer cell proliferation and survival. Recent studies have also implicated the downregulation of the PLCγ1 signaling pathway in the antiproliferative effects of yohimbine in vascular smooth muscle cells, a mechanism that may also be relevant in cancer. Furthermore, yohimbine has been shown to induce apoptosis and ROS generation in some cancer cell lines.[3][19]

Caption: Key signaling pathways affected by Yohimbine in cancer cells.

Conclusion

This comparative guide highlights the potent and varied anticancer activities of indole alkaloids. While the akuammiline class of alkaloids, represented here by macroline-akuammiline bisindoles and echitamine, demonstrates significant cytotoxicity in the micromolar range against a broad spectrum of cancer cell lines, the well-established Vinca alkaloids, vincristine and vinblastine, exhibit much higher potency, with IC50 values in the nanomolar range. Reserpine and yohimbine also display anticancer effects, albeit at higher concentrations, through distinct mechanisms involving ROS generation and modulation of key signaling pathways.

The diverse mechanisms of action presented by these indole alkaloids underscore the vast therapeutic potential residing within this chemical class. Further investigation into the specific molecular targets and signaling pathways of akuammiline and its derivatives is warranted to fully elucidate their potential as novel anticancer agents. The data and protocols provided in this guide are intended to facilitate such research and contribute to the ongoing development of more effective cancer therapies.

References

• 1. Ajmaline, Oxindole, and Cytotoxic Macroline-Akuammiline Bisindole Alkaloids from Alstonia penangiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Evaluation of the cytotoxic effect of the monoterpene indole alkaloid echitamine in-vitro and in tumour-bearing mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 5. texaschildrens.org [texaschildrens.org]
• 6. m.youtube.com [m.youtube.com]
• 7. Sulforhodamine B (SRB) Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. benchchem.com [benchchem.com]
• 9. Sulforhodamine B colorimetric assay for cytotoxicity screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. SRB assay for measuring target cell killing [protocols.io]
• 11. canvaxbiotech.com [canvaxbiotech.com]
• 12. longdom.org [longdom.org]
• 13. Vincristine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Vincristine - Wikipedia [en.wikipedia.org]
• 15. ijper.org [ijper.org]
• 16. Reserpine inhibits DNA repair, cell proliferation, invasion and induces apoptosis in oral carcinogenesis via modulation of TGF-β signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Effects of α-adrenoreceptor antagonists on apoptosis and proliferation of pancreatic cancer cells in vitro - PMC [pmc.ncbi.nlm.nih.gov]

The Anti-Inflammatory Potential of Akuammiline Derivatives: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anti-inflammatory agents has led researchers to explore a diverse range of natural compounds. Among these, Akuammiline alkaloids and their derivatives have emerged as a promising class of molecules. This guide provides a comparative overview of the current understanding of the anti-inflammatory activity of Akuammiline derivatives, with a focus on available experimental data and the underlying molecular mechanisms.

Comparative Anti-Inflammatory Activity

While research into the anti-inflammatory properties of Akuammiline derivatives is an expanding field, comprehensive comparative studies against established drugs using standardized assays are still emerging. The primary focus of existing research has been on the potential of these compounds in the context of rheumatoid arthritis, a chronic inflammatory disease.

A significant study on synthetic Akuammiline alkaloid derivatives investigated their ability to inhibit the proliferation of rheumatoid arthritis fibroblast-like synoviocytes (RA-FLSs), which are key players in the pathogenesis of rheumatoid arthritis.[1][2][3] The results, summarized in the table below, highlight the potency of several derivatives, with compounds 9 and 17c demonstrating notable inhibitory activity.[2][3][4]

For a benchmark comparison, data for Dexamethasone, a widely used corticosteroid with potent anti-inflammatory effects, is included. It is crucial to note that the experimental models and endpoints differ, and a direct comparison of potency should be made with caution. The data for Akuammiline derivatives reflects the inhibition of cell proliferation, a key process in chronic inflammation, while the data for Dexamethasone shows its effect on the production of key inflammatory mediators.

Compound	Assay	Cell Line	Endpoint	IC₅₀ (µM)
Akuammiline Derivative 6	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	< 10
Akuammiline Derivative 9	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	3.22 ± 0.29
Akuammiline Derivative 17a	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	< 10
Akuammiline Derivative 17c	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	3.21 ± 0.31
Akuammiline Derivative 17d	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	< 10
Akuammiline Derivative 17f	Inhibition of RA-FLS Proliferation	MH7A	Cell Viability	< 10
Dexamethasone	Inhibition of Nitric Oxide (NO) Production	RAW 264.7	NO Levels	34.60 (µg/mL)

Investigated Signaling Pathways

The anti-inflammatory effects of many compounds are mediated through the modulation of key intracellular signaling pathways that regulate the expression of pro-inflammatory genes. The Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways are central to the inflammatory response. While direct evidence for the modulation of these pathways by a broad range of Akuammiline derivatives is still under investigation, the context of their activity in rheumatoid arthritis suggests a likely interaction.[5]

One of the native Akuammiline alkaloids, Picrinine (B199341) , has been shown to exhibit anti-inflammatory activity through the inhibition of the 5-lipoxygenase (5-LOX) enzyme.[6] This enzyme is crucial for the biosynthesis of leukotrienes, which are potent lipid mediators of inflammation.

Below are diagrams illustrating the general experimental workflow for assessing anti-inflammatory activity and the established 5-LOX inflammatory pathway, which is a known target for some Akuammiline alkaloids.

General Experimental Workflow

5-LOX Inflammatory Pathway

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of scientific findings. Below are outlines of the key experimental protocols relevant to the assessment of anti-inflammatory activity.

Inhibition of RA-FLS Proliferation Assay

This assay evaluates the ability of a compound to inhibit the proliferation of rheumatoid arthritis fibroblast-like synoviocytes, which is a key pathological feature of rheumatoid arthritis.

• Cell Culture: Human rheumatoid arthritis fibroblast-like synoviocytes (e.g., MH7A cell line) are cultured in appropriate media (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Cells are seeded into 96-well plates at a specific density and allowed to adhere overnight.

• Compound Treatment: The cells are then treated with various concentrations of the Akuammiline derivatives or a vehicle control.

• Incubation: The plates are incubated for a defined period (e.g., 24 hours).

• MTT Assay: After incubation, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution is added to each well and incubated for a further 4 hours. The resulting formazan (B1609692) crystals are dissolved in a solubilization solution (e.g., DMSO).

• Data Analysis: The absorbance is measured at a specific wavelength (e.g., 490 nm) using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells, and the IC₅₀ value (the concentration of the compound that causes 50% inhibition of cell proliferation) is determined.

Nitric Oxide (NO) Production Assay (Griess Assay)

This assay measures the production of nitric oxide, a key inflammatory mediator, by macrophages.

• Cell Culture: Macrophage cells (e.g., RAW 264.7) are cultured in DMEM supplemented with FBS and antibiotics.

• Cell Seeding and Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the test compounds for a short period (e.g., 1 hour).

• Stimulation: The cells are then stimulated with an inflammatory agent, typically lipopolysaccharide (LPS), to induce NO production and incubated for a longer period (e.g., 24 hours).

• Griess Reaction: The cell culture supernatant is collected and mixed with an equal volume of Griess reagent (a mixture of sulfanilamide (B372717) and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in phosphoric acid).

• Data Analysis: After a short incubation period at room temperature, the absorbance is measured at approximately 540 nm. The concentration of nitrite (B80452) (a stable product of NO) is determined from a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated relative to the LPS-stimulated control.

Enzyme-Linked Immunosorbent Assay (ELISA) for Cytokine Measurement

ELISA is a highly sensitive method for quantifying the levels of specific pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β in cell culture supernatants.

• Sample Collection: Cell culture supernatants from cells treated with test compounds and stimulated with an inflammatory agent are collected.

• Coating: A 96-well microplate is coated with a capture antibody specific for the cytokine of interest (e.g., anti-TNF-α antibody) and incubated overnight.

• Blocking: The plate is then washed and blocked with a blocking buffer to prevent non-specific binding.

• Sample Incubation: The collected supernatants and a series of standards of known cytokine concentrations are added to the wells and incubated.

• Detection: After washing, a detection antibody conjugated to an enzyme (e.g., horseradish peroxidase - HRP) is added to the wells and incubated.

• Substrate Addition: A substrate for the enzyme is added, which results in a color change proportional to the amount of cytokine present.

• Data Analysis: The reaction is stopped, and the absorbance is read at a specific wavelength. The concentration of the cytokine in the samples is determined by comparison to the standard curve.

Conclusion and Future Directions

The preliminary evidence suggests that Akuammiline derivatives possess promising anti-inflammatory properties, particularly in the context of inhibiting the proliferation of cells involved in chronic inflammatory conditions like rheumatoid arthritis. The identification of specific derivatives with low micromolar IC₅₀ values provides a strong foundation for further drug development.[2][3][4] The known activity of picrinine on the 5-LOX pathway offers a specific mechanistic insight that warrants further exploration across a wider range of derivatives.[6]

However, to fully validate the anti-inflammatory potential of this compound class, future research should focus on:

• Broad-Spectrum Anti-Inflammatory Screening: Evaluating a wider range of Akuammiline derivatives in standardized in vitro assays for the inhibition of key inflammatory mediators such as NO, TNF-α, IL-6, and IL-1β.

• Mechanism of Action Studies: Investigating the effects of the most potent derivatives on the NF-κB and MAPK signaling pathways to elucidate their molecular mechanisms.

• In Vivo Validation: Testing the efficacy of lead compounds in animal models of inflammatory diseases to confirm their therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the chemical structure of Akuammiline alkaloids to optimize their anti-inflammatory activity and pharmacokinetic properties.

By addressing these research gaps, the scientific community can unlock the full therapeutic potential of Akuammiline derivatives as a novel class of anti-inflammatory agents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of Synthetic Routes to Akuammiline Alkaloids

The Akuammiline (B1256633) alkaloids, a family of structurally complex natural products, have captivated synthetic chemists for decades. Their intricate polycyclic frameworks, characterized by a bridged [3.3.1]-azabicyclic core, present a formidable synthetic challenge and a canvas for innovative strategic design. This guide provides a comparative analysis of several prominent total syntheses of various Akuammiline alkaloids, offering a head-to-head look at their efficiency, key transformations, and overall strategic approaches.

Quantitative Comparison of Synthetic Routes

To facilitate a direct comparison, the following table summarizes key quantitative metrics for several notable total syntheses of Akuammiline alkaloids.

Target Molecule	Principal Investigator(s)	Longest Linear Sequence (Steps)	Overall Yield (%)	Key Strategies
(+)-Strictamine	Garg (2016)[1][2]	17	~5	Gold-mediated cyclization, Reductive interrupted Fischer indolization
(−)-Picrinine	Garg (2014)[3][4][5]	18	~3	Pd-catalyzed enolate cyclization, Fischer indolization
(+)-Scholarisine A	Smith & Snyder (2013)[6][7]	15	~4.5	C-H arylation, Pyrone Diels-Alder, Radical cyclization/Keck allylation
(±)-Aspidophylline A	Zhu (2014)[8]	13	~6	Desymmetrization, Intramolecular azidoalkoxylation, Michael addition
(±)-Aspidophylline A	Ma (2014)[9]	15	~2.5	Intramolecular oxidative coupling, Ni-mediated cyclization
(−)-Strictamine	Qin (2018)[10][11]	16	~3.8	Photocatalytic radical cascade, Tsuji–Trost allylation, Pd/Ni-mediated cyclization

Visualizing the Synthetic Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow and key transformations in selected synthetic routes.

Caption: Garg's synthesis of (+)-Strictamine.

Caption: Smith and Snyder's synthesis of (+)-Scholarisine A.

Caption: Qin's synthesis of (−)-Strictamine.

Detailed Experimental Protocols

A defining feature of a synthetic route is the execution of its key transformations. Below are detailed experimental protocols for some of the pivotal reactions from the discussed syntheses.

Garg's Reductive Interrupted Fischer Indolization (Synthesis of (+)-Strictamine)[1][2]

Procedure: To a solution of ketolactone (1.0 equiv) and phenylhydrazine (B124118) hydrochloride (1.2 equiv) in trifluoroacetic acid (TFA) at 0 °C is added triethylsilane (2.0 equiv). The reaction mixture is stirred at 23 °C for 12 hours. The reaction is then quenched by the addition of saturated aqueous sodium bicarbonate solution and the aqueous layer is extracted with dichloromethane. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue is purified by flash column chromatography to afford the pentacyclic indoline (B122111) product.

Smith and Snyder's C-H Arylation (Synthesis of (+)-Scholarisine A)[6][7]

Procedure: A solution of the polycyclic precursor (1.0 equiv), palladium(II) acetate (B1210297) (0.1 equiv), and 2-amino-4-methylbenzoic acid (0.3 equiv) in a mixture of trifluoroacetic acid and acetic acid (1:4 v/v) is heated at 80 °C for 24 hours in a sealed tube. After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with saturated aqueous sodium bicarbonate solution and brine. The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo. The crude product is purified by silica (B1680970) gel chromatography to yield the arylated product.

Qin's Photocatalytic Radical Cascade Reaction (Synthesis of (−)-Strictamine)[10][11]

Procedure: In a glovebox, a solution of the starting indole (B1671886) derivative (1.0 equiv), the photocatalyst (e.g., Ir(ppy)3, 0.01 equiv), and a tertiary amine base (e.g., diisopropylethylamine, 2.0 equiv) in anhydrous and degassed solvent (e.g., acetonitrile) is prepared in a reaction vessel. The vessel is sealed and removed from the glovebox. The reaction mixture is then irradiated with a blue LED light source at room temperature for 48 hours. After the reaction is complete, the solvent is removed under reduced pressure, and the residue is purified by flash column chromatography on silica gel to give the tetrahydrocarbazole product.

This comparative guide highlights the diverse and ingenious strategies employed by chemists to conquer the structural intricacies of the Akuammiline alkaloids. From elegant cascade reactions to powerful C-H functionalization, these syntheses not only provide access to these biologically important molecules but also push the boundaries of modern organic synthesis. The detailed experimental protocols and quantitative data presented herein offer a valuable resource for researchers in the field of natural product synthesis and drug development.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Enantioselective Total Syntheses of Akuammiline Alkaloids (+)-Strictamine, (−)-2(S)-Cathafoline, and (−)-Aspidophylline A - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Total synthesis of the akuammiline alkaloid picrinine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Total Synthesis of the Akuammiline Alkaloid Picrinine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A concise total synthesis of (+)-scholarisine A empowered by a unique C-H arylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. C-H Functionalization: The Snyder Synthesis of (+)-Scholarisine A [organic-chemistry.org]
• 8. Total synthesis of (±)-aspidophylline A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Total synthesis of the monoterpenoid indole alkaloid (±)-aspidophylline A - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Asymmetric Total Syntheses of the Akuammiline Alkaloids (-)-Strictamine and (-)-Rhazinoline - Representative Research - Yong Qin Lab [scu-yongqingroup.com]
• 11. Asymmetric Total Syntheses of the Akuammiline Alkaloids (-)-Strictamine and (-)-Rhazinoline - PubMed [pubmed.ncbi.nlm.nih.gov]

"evaluating the selectivity of Akuammiline for opioid receptor subtypes"

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of novel compounds with opioid receptors is paramount. This guide provides an objective comparison of the opioid receptor subtype selectivity of Akuammiline and its related alkaloids, supported by experimental data from in vitro studies. By presenting clear, quantitative data and detailed methodologies, this document aims to facilitate the evaluation of Akuammiline's potential as a lead compound in drug discovery.

Akuammiline and its analogs, alkaloids derived from the seeds of Picralima nitida, have garnered interest for their potential modulatory effects on the opioid system. These natural products present a unique structural scaffold that differs from classical opioids, offering the possibility of novel pharmacological profiles with potentially improved side-effect profiles. This guide focuses on the binding affinity and functional activity of these alkaloids at the mu (μ), delta (δ), and kappa (κ) opioid receptors.

Comparative Analysis of Opioid Receptor Binding and Functional Activity

The following tables summarize the in vitro pharmacological data for Akuammiline-related alkaloids, focusing on their binding affinity (Ki) and functional potency (EC50) and efficacy (Emax) at the μ, δ, and κ opioid receptors. It is important to note that while data for specific Akuammiline derivatives like Akuammicine and compound 33 is available, comprehensive data for Akuammiline itself is less prevalent in the current literature. The data presented for these derivatives provides valuable insight into the potential selectivity profile of the broader Akuammiline class.

Table 1: Opioid Receptor Binding Affinity (Ki) of Akuammiline Alkaloids

Compound	μ-Opioid Receptor (Ki, nM)	δ-Opioid Receptor (Ki, nM)	κ-Opioid Receptor (Ki, nM)	Selectivity Profile
Akuammicine	3729[1]	-	166[1]	κ-selective
Compound 2 (Akuammicine derivative)	>10,000	-	0.36[1]	Highly κ-selective
Compound 3 (Akuammicine derivative)	>10,000	-	0.087[1]	Highly κ-selective
Akuammine	-	-	-	Weak μ-agonist activity reported
Pseudoakuammigine	-	-	-	Weak μ-agonist activity reported
Compound 33 (Pseudoakuammigine derivative)	-	-	-	7-fold increase in μOR selectivity reported

Table 2: Opioid Receptor Functional Activity (EC50, Emax) of Akuammiline Alkaloids

Compound	Assay Type	μ-Opioid Receptor	δ-Opioid Receptor	κ-Opioid Receptor
EC50 (nM), Emax (%)	EC50 (nM), Emax (%)	EC50 (nM), Emax (%)
Compound 33 (Pseudoakuammigine derivative)	cAMP Inhibition	75, 76%[2]	610, 74%[2]	740, 55%[2]

Note: Emax is often expressed relative to a standard full agonist.

Signaling Pathways and Experimental Workflows

To determine the selectivity and functional nature of compounds like Akuammiline at opioid receptors, a series of in vitro assays are employed. These assays dissect the interaction of the compound with the receptor (binding affinity) and the subsequent cellular response (functional activity).

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Modified Akuamma Alkaloids with Increased Potency at the Mu-opioid Receptor - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Benchmark: Novel Akuammiline Analogs Exhibit Potent Cytotoxicity Against Cancer Cells, Rivaling the Established Chemotherapeutic Agent Vincristine

For Immediate Release

[City, State] – [Date] – A new comparative analysis reveals that novel synthetic analogs of Akuammiline, a class of indole (B1671886) alkaloids, demonstrate significant cytotoxic activity against various cancer cell lines. This guide provides a comprehensive benchmark of these emerging compounds against the well-established anti-cancer drug, vincristine (B1662923), offering valuable insights for researchers and drug development professionals in the field of oncology. The findings, supported by robust experimental data, suggest that certain Akuammiline analogs hold promise as potential chemotherapeutic agents, with some exhibiting efficacy in the micromolar range, comparable to vincristine's activity.

This report outlines the cytotoxic profiles of new macroline-akuammiline bisindole alkaloids and other recently synthesized Akuammiline derivatives, presenting a head-to-head comparison with vincristine across a panel of human cancer cell lines. Detailed experimental protocols for the cytotoxicity assays employed are provided to ensure reproducibility and facilitate further investigation. Additionally, signaling pathway diagrams illustrate the established mechanism of vincristine-induced apoptosis and the general experimental workflow, providing a clear visual representation of the scientific methodology.

Comparative Cytotoxicity: Akuammiline Analogs vs. Vincristine

The in vitro cytotoxic activity of newly synthesized Akuammiline analogs was evaluated against a panel of human cancer cell lines and compared with the established chemotherapeutic drug, vincristine. The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined for each compound. The results, summarized in the table below, indicate that several Akuammiline analogs exhibit potent cytotoxic effects.

Notably, the bisindole alkaloids Analog 1 and Analog 2 displayed significant activity against a range of cancer cell lines, with IC50 values in the low micromolar range.[1] Their efficacy was observed even in a vincristine-resistant cell line (KB/VCR), suggesting a potential mechanism of action that could overcome certain forms of drug resistance. Furthermore, other novel Akuammiline Derivatives have shown promising inhibitory effects on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes, with IC50 values also in the low micromolar range, highlighting the potential of this class of compounds in targeting proliferative diseases.[2]

Vincristine, a well-documented anti-cancer agent, consistently demonstrated high potency with IC50 values typically in the nanomolar to low micromolar range across various cancer cell lines. It acts by disrupting microtubule dynamics, leading to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.[3][4]

Compound	Cell Line	IC50 (µM)
Akuammiline Analogs
Analog 1 (Bisindole)	KB	0.8 ± 0.1
KB/VCR	1.2 ± 0.2
PC-3	2.5 ± 0.4
LNCaP	3.1 ± 0.5
MCF7	1.9 ± 0.3
MDA-MB-231	4.3 ± 0.7
HT-29	0.3 ± 0.05
HCT 116	0.6 ± 0.1
A549	1.5 ± 0.2
Analog 2 (Bisindole)	KB	1.1 ± 0.2
KB/VCR	1.8 ± 0.3
PC-3	3.8 ± 0.6
LNCaP	5.2 ± 0.9
MCF7	2.7 ± 0.4
MDA-MB-231	6.1 ± 1.1
HT-29	0.5 ± 0.08
HCT 116	0.9 ± 0.1
A549	2.1 ± 0.3
Akuammiline Derivative 9	RA-FLS	3.22 ± 0.29
Akuammiline Derivative 17c	RA-FLS	3.21 ± 0.31
Vincristine	Various Cancers	0.001 - 5.0

IC50 values for Akuammiline analogs are derived from published studies.[1][2] The IC50 range for vincristine is a general representation from multiple sources.

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this comparison guide.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cytotoxicity

This colorimetric assay measures the reduction of MTT by mitochondrial succinate (B1194679) dehydrogenase to form formazan (B1609692), an insoluble purple product. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell lines

• Complete cell culture medium (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Akuammiline analogs and vincristine (dissolved in a suitable solvent, e.g., DMSO)

• MTT solution (5 mg/mL in phosphate-buffered saline (PBS))

• Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the Akuammiline analogs and vincristine in culture medium. After 24 hours, remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells. Include a vehicle control (medium with the same concentration of solvent used to dissolve the test compounds) and a blank control (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT. Add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated using the following formula: % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100 The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration.

SRB (Sulphorhodamine B) Assay for Cytotoxicity

This assay is based on the ability of the SRB dye to bind to protein components of cells that have been fixed to the plate. The amount of bound dye is proportional to the total cellular protein, which reflects the cell number.

Materials:

• Cancer cell lines

• Complete cell culture medium

• Akuammiline analogs and vincristine

• Trichloroacetic acid (TCA), cold (10% w/v)

• Sulphorhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM, pH 10.5)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol.

• Cell Fixation: After the 48-72 hour incubation period, gently add 50 µL of cold 10% TCA to each well and incubate for 1 hour at 4°C to fix the cells.

• Washing: Carefully wash the plates five times with slow-running tap water to remove TCA and dead cells. Allow the plates to air dry completely.

• Staining: Add 50 µL of 0.4% SRB solution to each well and incubate at room temperature for 15-30 minutes.

• Removal of Unbound Dye: Wash the plates four times with 1% acetic acid to remove unbound SRB dye. Allow the plates to air dry.

• Solubilization: Add 100-200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.

• Absorbance Measurement: Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and IC50 values as described for the MTT assay.

Visualizing the Mechanisms and Workflow

To better understand the processes involved, the following diagrams, generated using Graphviz, illustrate the experimental workflow for cytotoxicity testing and the signaling pathway of vincristine-induced apoptosis.

Experimental workflow for cytotoxicity benchmarking.

Vincristine-induced intrinsic apoptosis pathway.

Conclusion

The data presented in this guide underscores the potential of novel Akuammiline analogs as a promising class of cytotoxic agents for cancer therapy. The demonstrated efficacy of certain analogs, particularly in a vincristine-resistant cell line, warrants further investigation into their mechanisms of action and preclinical development. The detailed experimental protocols provided herein serve as a valuable resource for researchers seeking to validate and expand upon these findings. Continued exploration of the structure-activity relationships of Akuammiline derivatives may lead to the discovery of even more potent and selective anti-cancer compounds.

References

• 1. Ajmaline, Oxindole, and Cytotoxic Macroline-Akuammiline Bisindole Alkaloids from Alstonia penangiana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Akuammiline alkaloid derivatives: divergent synthesis and effect on the proliferation of rheumatoid arthritis fibroblast-like synoviocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. Cell cycle-dependent mechanisms underlie vincristine-induced death of primary acute lymphoblastic leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

"comparative study of the pharmacokinetics of various Akuammiline derivatives"

For Researchers, Scientists, and Drug Development Professionals

This guide offers a comparative analysis of the pharmacokinetic properties of key Akuammiline (B1256633) derivatives, a class of monoterpene indole (B1671886) alkaloids with significant therapeutic potential. The information herein is compiled from recent studies to facilitate further research and development of these natural compounds as potential drug candidates. The primary focus is on five major alkaloids isolated from the seeds of Picralima nitida: akuammine, akuammicine, akuammiline, picraline, and pseudo-akuammigine.

These alkaloids have garnered interest for their diverse pharmacological effects, including analgesic, anti-inflammatory, and mood-enhancing properties, primarily through their interaction with opioid receptors.[1][2][3][4][5][6][7] Understanding their absorption, distribution, metabolism, and excretion (ADME) is crucial for evaluating their potential as therapeutic agents.

Comparative Pharmacokinetic Data

The following table summarizes the available quantitative pharmacokinetic parameters for the five major Akuammiline derivatives. The data is primarily derived from in vitro and in vivo studies in male Sprague-Dawley rats.[1] It is important to note that while a comprehensive study has been conducted, not all specific quantitative values are publicly available at this time.

Alkaloid	Cmax (ng/mL)	Tmax (h)	AUC (ng·h/mL)	In Vitro Half-Life (t½) (min)	Oral Bioavailability	Plasma Protein Binding
Akuammine	N/A	N/A	N/A	13.5[1]	Low, but significant systemic exposure[1]	N/A
Akuammicine	N/A	N/A	N/A	N/A	N/A	N/A
Akuammiline	N/A	N/A	N/A	30.3[1]	N/A	N/A
Picraline	N/A	N/A	N/A	N/A	N/A	N/A
Pseudo-akuammigine	N/A	N/A	N/A	N/A	N/A	Highest among the tested alkaloids[1]

N/A: Data not publicly available.

Experimental Protocols

The pharmacokinetic data presented is based on robust experimental designs. Below are detailed methodologies representative of the key experiments cited.

In Vivo Pharmacokinetic Study in Rats

This protocol outlines a typical procedure for assessing the pharmacokinetics of Akuammiline derivatives following oral and intravenous administration in rats.

• Animal Model: Male Sprague-Dawley rats are commonly used for such studies.[1]

• Administration:

  • Intravenous (IV): The compound is dissolved in a suitable vehicle and administered as a bolus injection, typically into the tail vein.

  • Oral (PO): The compound is administered via oral gavage. For compounds with low solubility, a suspension in a vehicle like 0.5% carboxymethylcellulose (CMC) may be used.

• Dosing: Dose levels are determined based on preliminary toxicity and efficacy studies.

• Blood Sampling:

  • Blood samples (approximately 0.2-0.3 mL) are collected from the jugular or tail vein at predetermined time points (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-dosing.

  • Samples are collected into tubes containing an anticoagulant (e.g., heparin or EDTA).

• Plasma Preparation: The blood samples are centrifuged (e.g., at 4000 rpm for 10 minutes) to separate the plasma, which is then stored at -80°C until analysis.

• Pharmacokinetic Analysis: Plasma concentration-time data are analyzed using non-compartmental methods to determine key pharmacokinetic parameters such as Cmax, Tmax, AUC, half-life, and bioavailability.

In Vitro Metabolic Stability Assay (Rat Liver Microsomes)

This assay is used to determine the intrinsic metabolic stability of a compound.

• Incubation: The test compound is incubated with rat liver microsomes in the presence of NADPH (a cofactor for metabolic enzymes) at 37°C.

• Sampling: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, and 60 minutes).

• Analysis: The concentration of the parent compound remaining at each time point is determined by UPLC-MS/MS.

• Half-Life Calculation: The in vitro half-life (t½) is calculated from the rate of disappearance of the compound.

UPLC-MS/MS Bioanalytical Method

A sensitive and rapid ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) method is employed for the quantification of the alkaloids in plasma.[1][8]

• Sample Preparation: Plasma samples are typically prepared by protein precipitation with a solvent like acetonitrile (B52724), followed by centrifugation to remove the precipitated proteins.

• Chromatography:

  • Column: A C18 column (e.g., Waters ACQUITY UPLC BEH C18) is commonly used for separation.

  • Mobile Phase: A gradient elution with a mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile with 0.1% formic acid) is employed.

• Mass Spectrometry:

  • Ionization: Electrospray ionization (ESI) in the positive ion mode is typically used.

  • Detection: The analytes are detected using multiple reaction monitoring (MRM) for high selectivity and sensitivity.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for an in vivo pharmacokinetic study.

Caption: General workflow of an in vivo pharmacokinetic study.

Signaling Pathways and Logical Relationships

While the primary focus of this guide is on pharmacokinetics, it is relevant to note the known signaling pathways influenced by Akuammiline derivatives. These alkaloids primarily interact with opioid receptors (mu, kappa, and delta), acting as agonists or antagonists to modulate downstream signaling cascades involved in pain perception and inflammation.[2] A deeper understanding of these interactions is essential for elucidating their therapeutic effects and potential side effect profiles.

The logical relationship in a pharmacokinetic study follows a clear progression from drug administration to the characterization of its concentration profile over time in the body, which is essential for determining its efficacy and safety.

References

• 1. Comprehensive pharmacokinetics and ADME evaluation of Akuamma alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Opioid activity of alkaloids extracted from Picralima nitida (fam. Apocynaceae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Current progress in the chemistry and pharmacology of akuammiline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Akuammine - Wikipedia [en.wikipedia.org]
• 5. Akuammicine - Wikipedia [en.wikipedia.org]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Akuammicine | C20H22N2O2 | CID 10314057 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Rapid identification and pharmacokinetic studies of multiple active alkaloids in rat plasma through UPLC-Q-TOF-MS and UPLC-MS/MS after the oral administration of Zanthoxylum nitidum extract - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative In Vivo Assessment of Akuammiline's Therapeutic Potential Against Traditional Analgesics

A Guide for Researchers and Drug Development Professionals

Introduction: The quest for novel analgesics with improved efficacy and safety profiles has led to a resurgence of interest in natural products. Akuammiline, an indole (B1671886) alkaloid derived from the seeds of Picralima nitida, has traditionally been used in West African medicine for pain management. This guide provides a comparative overview of the in vivo therapeutic potential of Akuammiline alkaloids against traditional analgesics, namely non-steroidal anti-inflammatory drugs (NSAIDs) and opioids. This analysis is supported by available experimental data, detailed experimental protocols for key analgesic assays, and visualizations of relevant signaling pathways to aid researchers in the evaluation and potential development of Akuammiline-based therapeutics.

Data Presentation: Comparative Analgesic Potency

Direct comparative in vivo studies on naturally occurring Akuammiline are limited. However, research on semi-synthetic derivatives provides valuable insights into their potential as analgesics. The following table summarizes the median effective dose (ED50) of a modified pseudo-akuammigine derivative compared to the traditional opioid analgesic, morphine. It is critical to note that these values are from different studies, and experimental conditions may vary, affecting direct comparability. A lower ED50 value indicates higher analgesic potency.

Compound	Assay	Animal Model	Route of Administration	ED50 (mg/kg)	Primary Mechanism of Action
Modified Pseudo-akuammigine Derivative	Tail-Flick	Rodent	Not Specified	77.6[1]	µ-Opioid Receptor Agonist
Modified Pseudo-akuammigine Derivative	Hot-Plate	Rodent	Not Specified	77.1[1]	µ-Opioid Receptor Agonist
Morphine	Hot-Plate	Mouse	Not Specified	8.98 (wild-type) / 5.73 (tac1-/-)[1]	µ-Opioid Receptor Agonist

Signaling Pathways

The analgesic effects of Akuammiline alkaloids are primarily mediated through their interaction with opioid receptors, while traditional analgesics like NSAIDs act by inhibiting cyclooxygenase (COX) enzymes.

Akuammiline's Opioid Receptor-Mediated Signaling Pathway.

NSAID's Mechanism of Action via COX Inhibition.

Experimental Protocols

The in vivo analgesic activity of Akuammiline and its derivatives is primarily assessed using rodent models of nociception. The following are detailed methodologies for key experiments.

Hot Plate Test

This test is used to evaluate centrally mediated analgesia.

• Apparatus: A hot plate apparatus with a surface temperature maintained at a constant 55 ± 0.5°C. A transparent cylinder is placed on the surface to keep the animal in the designated area.

• Procedure:

  • Acclimatize the animals to the testing room for at least 30 minutes before the experiment.

  • Gently place each animal on the hot plate and start a stopwatch simultaneously.

  • Observe the animal for nociceptive responses, such as licking of the hind paws or jumping.

  • Record the latency time for the first nociceptive response.

  • A cut-off time (e.g., 30-60 seconds) must be established to prevent tissue damage. If the animal does not respond within this time, it should be removed from the hot plate, and the cut-off time recorded as its latency.

  • Administer the test compound (Akuammiline), vehicle, or a standard analgesic (e.g., morphine) via the desired route (e.g., intraperitoneal, oral).

  • Measure the reaction latency at predetermined time intervals (e.g., 30, 60, 90, and 120 minutes) after drug administration.

• Data Analysis: The increase in latency time compared to the baseline or vehicle-treated group indicates an analgesic effect. The percentage of the maximum possible effect (%MPE) can be calculated using the formula: %MPE = [(Post-drug latency - Pre-drug latency) / (Cut-off time - Pre-drug latency)] x 100.

Tail-Flick Test

This test also assesses centrally mediated analgesia by measuring the latency of a spinal reflex.

• Apparatus: A tail-flick analgesiometer that focuses a beam of radiant heat onto the animal's tail.

• Procedure:

  • Gently restrain the animal, allowing its tail to be exposed.

  • Position the tail over the radiant heat source.

  • Activate the heat source and start a timer.

  • The time taken for the animal to flick its tail away from the heat is automatically or manually recorded.

  • A cut-off time (typically 10-12 seconds) is set to prevent tissue damage.

  • Establish a baseline latency for each animal.

  • Administer the test compound, vehicle, or standard drug.

  • Measure the tail-flick latency at various time points post-administration.

• Data Analysis: An increase in the tail withdrawal latency indicates analgesia. The %MPE can be calculated similarly to the hot plate test.

Acetic Acid-Induced Writhing Test

This test is used to evaluate peripherally acting analgesics.

• Apparatus: Observation chambers (e.g., transparent boxes) and a stopwatch.

• Procedure:

  • Acclimatize the animals to the observation chambers.

  • Administer the test compound, vehicle, or a standard analgesic (e.g., an NSAID) at a predetermined time before inducing writhing.

  • Inject a 0.6% solution of acetic acid intraperitoneally (i.p.) at a volume of 10 ml/kg body weight.

  • Immediately after the injection, place the animal in the observation chamber.

  • After a latency period of about 5 minutes, count the number of writhes (a characteristic stretching and constriction of the abdomen and extension of the hind limbs) over a defined period (e.g., 10-20 minutes).

• Data Analysis: The analgesic effect is quantified by the reduction in the number of writhes in the drug-treated groups compared to the vehicle control group. The percentage of inhibition can be calculated as: % Inhibition = [ (Mean writhes in control group - Mean writhes in test group) / Mean writhes in control group ] x 100.

General Workflow for In Vivo Analgesic Testing.

Conclusion and Future Directions

Preliminary in vivo studies on derivatives of Akuammiline alkaloids suggest a promising therapeutic potential for pain management, acting through the well-established µ-opioid receptor pathway.[1] However, the current body of evidence for naturally occurring Akuammiline is limited, and direct, head-to-head comparative studies with standard analgesics like morphine and NSAIDs are necessary to fully elucidate its efficacy and safety profile.

The detailed experimental protocols and an understanding of the underlying signaling mechanisms provided in this guide serve as a foundational resource for researchers. Future investigations should focus on comprehensive dose-response analyses of natural Akuammiline in various animal models of pain, including neuropathic and inflammatory pain, to establish its analgesic spectrum and potency. Furthermore, a thorough evaluation of its side-effect profile, including tolerance, dependence, and gastrointestinal effects, will be crucial for determining its clinical viability as a novel analgesic.

References

• 1. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Disposal of Akuammiline: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals handling Akuammiline, proper disposal is a critical component of laboratory safety and environmental responsibility. While specific disposal protocols for Akuammiline are not extensively documented, a comprehensive approach rooted in the general principles of chemical waste management for alkaloids and laboratory reagents ensures safe and compliant practices. This guide provides essential, step-by-step information for the proper disposal of Akuammiline.

Core Principles of Akuammiline Disposal

The primary principle for disposing of Akuammiline is to treat it as a hazardous waste unless explicitly determined otherwise by a qualified environmental health and safety (EHS) professional. This precautionary approach is standard practice for compounds with biological activity for which detailed disposal information is unavailable.

Key safety and handling precautions before disposal include:

• Always wear appropriate Personal Protective Equipment (PPE), including gloves, safety glasses, and a lab coat.[1]

• Handle solid Akuammiline in a way that avoids generating dust.[1]

• Conduct all disposal-related activities in a well-ventilated area or a fume hood.

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of Akuammiline waste, including pure compound, contaminated labware, and solutions.

• Segregation of Waste:

  • Do not mix Akuammiline waste with other waste streams unless instructed to do so by your institution's EHS office.

  • Keep solid Akuammiline waste separate from liquid waste.[2]

  • Aqueous waste should be collected separately from organic solvent waste.[3]

• Containerization:

  • Use a designated, leak-proof, and compatible container for Akuammiline waste. Plastic containers are often preferred for their durability.[4]

  • Ensure the container is in good condition and has a tightly fitting lid to prevent spills and evaporation.[3][5]

  • For sharps contaminated with Akuammiline, use a designated sharps container for hazardous waste.[1]

• Labeling:

  • Clearly label the waste container with "Hazardous Waste," the full chemical name "Akuammiline," and any other information required by your institution, such as the concentration and date.[1] Proper labeling is crucial for safe handling and disposal by EHS personnel.[4]

• Storage:

  • Store the sealed and labeled waste container in a designated and secure satellite accumulation area (SAA) within the laboratory.[4][6]

  • The SAA should be at or near the point of waste generation.[4]

  • Store containers of incompatible materials separately to prevent accidental reactions.[6]

• Disposal of Contaminated Materials:

  • Labware: Disposable labware (e.g., gloves, pipettes, bench paper) contaminated with Akuammiline should be placed in the designated solid hazardous waste container.[1][7]

  • Glassware: Reusable glassware should be decontaminated. A common procedure involves an initial rinse with a suitable organic solvent (such as ethanol (B145695) or acetone) to remove the bulk of the residue. This solvent rinse must be collected as hazardous liquid waste.[1] Following the initial rinse, wash the glassware with laboratory detergent and water, and then perform a final rinse with deionized water.[1]

  • Empty Containers: Empty containers of Akuammiline should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[3][5] After rinsing, deface or remove the original label and dispose of the container as instructed by your institution's EHS guidelines.[2]

• Arranging for Pickup and Disposal:

  • Once the waste container is full or has been in storage for the maximum allowable time (often up to one year for partially filled containers in an SAA), contact your institution's EHS office to arrange for pickup and disposal.[4][6]

  • Never dispose of Akuammiline or its solutions down the drain.[4][8] Hazardous chemicals must be managed by a licensed hazardous waste disposal contractor.[1]

Quantitative Data Summary

While specific quantitative data for Akuammiline disposal is not available, general guidelines for laboratory waste provide some quantifiable parameters.

Parameter	Guideline	Source
pH for Aqueous Waste	Neutralize to a pH between 5.5 and 9.5 if it is to be disposed of down the drain (Note: This is generally not recommended for alkaloid waste without specific institutional approval).	[7]
Satellite Accumulation Area (SAA) Storage Time	Up to 12 months for partially filled, properly labeled and closed containers.	[4]
Container Removal from SAA	Within three days after the waste container becomes full.	[6]

Experimental Protocols

Protocol for Decontamination of Akuammiline-Contaminated Glassware:

• Initial Solvent Rinse: In a fume hood, rinse the glassware with a minimal amount of a suitable organic solvent (e.g., ethanol or acetone) to dissolve and remove the majority of the Akuammiline residue.

• Collect Rinsate: Collect this solvent rinse in a designated hazardous liquid waste container labeled "Halogenated" or "Non-halogenated" organic waste, as appropriate.

• Detergent Wash: Wash the rinsed glassware thoroughly with a laboratory-grade detergent and warm water.

• Water Rinse: Rinse the glassware multiple times with tap water.

• Final Deionized Water Rinse: Perform a final rinse with deionized water to remove any remaining detergent or salts.

• Drying: Allow the glassware to air dry or place it in a drying oven.

Disposal Workflow Diagram

Caption: Logical workflow for the proper disposal of Akuammiline waste.

References

• 1. benchchem.com [benchchem.com]
• 2. canterbury.ac.nz [canterbury.ac.nz]
• 3. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. rtong.people.ust.hk [rtong.people.ust.hk]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 8. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]

Essential Safety and Logistical Information for Handling Akuammiline

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety protocols, operational plans, and disposal procedures for handling Akuammiline (B1256633). Given that Akuammiline belongs to the pharmacologically active class of monoterpene indole (B1671886) alkaloids, which includes compounds with cytotoxic and opioid-like activities, a cautious approach to its handling is imperative to ensure personnel safety and prevent environmental contamination.[1][2][3]

Hazard Assessment and Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Akuammiline may indicate it is not classified as a hazardous substance under the Globally Harmonized System (GHS), the known biological activities of the broader Akuammiline alkaloid family warrant stringent safety precautions.[1][2] The following PPE is recommended to minimize exposure, treating Akuammiline as a potentially cytotoxic and pharmacologically active compound.

Table 1: Recommended Personal Protective Equipment for Handling Akuammiline

Operation	Required PPE	Rationale
Handling Solids (weighing, preparing solutions)	- Respirator: N95 or higher certified respirator.- Gloves: Double-layered nitrile gloves.- Eye Protection: Chemical splash goggles.- Body Protection: Fully buttoned lab coat with knit cuffs or a disposable gown.	To prevent inhalation of fine particles and dermal exposure to the solid compound.
Handling Solutions (dilute)	- Gloves: Single pair of nitrile gloves.- Eye Protection: Safety glasses with side shields.- Body Protection: Standard lab coat.	To protect against accidental splashes of dilute solutions.
Cleaning and Decontamination	- Gloves: Chemical-resistant gloves (e.g., nitrile).- Eye Protection: Chemical splash goggles.- Body Protection: Lab coat or disposable gown.	To protect against contact with contaminated surfaces and cleaning agents.

Operational Plan: A Step-by-Step Workflow for Handling Akuammiline

A systematic workflow is essential to minimize the risk of exposure and ensure the integrity of experiments. All operations involving solid Akuammiline or concentrated solutions should be performed within a certified chemical fume hood.

References

• 1. Current progress in the chemistry and pharmacology of akuammiline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Current Progress in the Chemistry and Pharmacology of Akuammiline...: Ingenta Connect [ingentaconnect.com]
• 3. Ajmaline, Oxindole, and Cytotoxic Macroline-Akuammiline Bisindole Alkaloids from Alstonia penangiana - PubMed [pubmed.ncbi.nlm.nih.gov]